2,2,5-Trimethylhexane

• CAS: 3522-94-9

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Chemical Properties of 2,2,5-Trimethylhexane

This technical guide provides a comprehensive overview of the chemical and physical properties of 2,2,5-trimethylhexane, tailored for a scientific audience. The information is presented to facilitate research and development activities where this compound may be used as a solvent, reference standard, or starting material.

Chemical Identity and Structure

2,2,5-Trimethylhexane is a branched-chain alkane with the molecular formula C₉H₂₀.[1][2][3] Its structure consists of a hexane backbone with three methyl group substituents, two at the C2 position and one at the C5 position.

Molecular Structure:

• IUPAC Name: 2,2,5-trimethylhexane[4]

• CAS Number: 3522-94-9[5]

• Molecular Formula: C₉H₂₀[1][2][3]

• Canonical SMILES: CC(C)CCC(C)(C)C[4]

• InChI Key: HHOSMYBYIHNXNO-UHFFFAOYSA-N[1][4]

Physicochemical Properties

A summary of the key physicochemical properties of 2,2,5-trimethylhexane is provided in the tables below for easy reference and comparison.

Table 1: General and Physical Properties

Property	Value	Reference
Molecular Weight	128.26 g/mol	[1][6][7]
Appearance	Colorless liquid	[1][6]
Odor	Characteristic, pungent, acrid odor	[4][8][9]
Boiling Point	124 °C	[10][11]
Melting Point	-106 °C	[10]
Density	0.708 g/cm³	[10]
Refractive Index	1.397	[10]
Vapor Pressure	16.6 mmHg	[4][9]

Table 2: Solubility and Partitioning

Property	Value	Reference
Water Solubility	Sparingly soluble	[8]
Solubility in Organic Solvents	Soluble in many organic solvents	[8]
logP (Octanol/Water Partition Coefficient)	4.4	[5]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2,2,5-trimethylhexane.

• Mass Spectrometry: The mass spectrum of 2,2,5-trimethylhexane, like other branched alkanes, is characterized by fragmentation, with preferential cleavage at the points of branching due to the formation of more stable carbocations. The molecular ion peak may be of low abundance.[12][13]

• Infrared (IR) Spectroscopy: The IR spectrum of 2,2,5-trimethylhexane exhibits characteristic C-H stretching and bending vibrations for alkanes. Strong absorptions are expected in the 2850-3000 cm⁻¹ region due to C-H stretching.[14][15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum shows signals in the upfield region (typically 0.5-2.0 ppm), characteristic of alkanes. The splitting patterns and chemical shifts of the signals correspond to the different proton environments in the molecule.

  • ¹³C NMR: The carbon NMR spectrum provides information on the number of unique carbon environments.

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key physicochemical properties of 2,2,5-trimethylhexane.

4.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common method for determining the boiling point of a small sample is the Thiele tube method.

• Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band, heating oil (e.g., mineral oil), and a heat source (e.g., Bunsen burner).

• Procedure:

  • A small amount of 2,2,5-trimethylhexane is placed in a small test tube.

  • A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

  • The test tube is attached to a thermometer using a rubber band.

  • The assembly is suspended in a Thiele tube containing heating oil, ensuring the sample is below the oil level.

  • The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.

  • As the temperature rises, air trapped in the capillary tube will bubble out.

  • The temperature at which a rapid and continuous stream of bubbles emerges from the capillary tube is noted.

  • The heat source is removed, and the liquid is allowed to cool.

  • The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

4.2. Determination of Melting Point

Given that 2,2,5-trimethylhexane is a liquid at room temperature with a very low melting point (-106 °C), specialized low-temperature apparatus, such as a cryostat, would be required for its determination. The general principle involves cooling the sample until it solidifies and then slowly warming it while monitoring the temperature at which it transitions from a solid to a liquid.

4.3. Determination of Density

The density of a volatile liquid like 2,2,5-trimethylhexane can be determined using the vapor density method, which involves measuring the mass of a known volume of its vapor.

• Apparatus: Erlenmeyer flask, aluminum foil, pin, beaker, hot plate, analytical balance.

• Procedure:

  • The mass of a clean, dry Erlenmeyer flask with a small piece of aluminum foil as a cover is measured.

  • A small amount of 2,2,5-trimethylhexane is added to the flask, and the foil is placed over the top, secured, and a small pinhole is made in the foil.

  • The flask is heated in a boiling water bath, causing the liquid to vaporize and fill the flask, expelling the air.

  • Once all the liquid has vaporized, the flask is removed from the bath, cooled to room temperature (allowing the vapor to condense), and dried on the outside.

  • The mass of the flask, foil, and the condensed vapor is measured.

  • The volume of the flask is determined by filling it with water and measuring the volume of the water.

  • The density of the vapor can be calculated, and from this, other properties like molar mass can be estimated using the ideal gas law.

4.4. Determination of Refractive Index

The refractive index is a measure of how much light bends when it passes through a substance. It is a characteristic property of a liquid and is measured using a refractometer.

• Apparatus: Refractometer (e.g., Abbe refractometer), pipette, and a light source (often built into the instrument).

• Procedure:

  • The prism of the refractometer is cleaned with a suitable solvent (e.g., acetone) and allowed to dry.

  • A few drops of 2,2,5-trimethylhexane are placed on the prism using a clean pipette.

  • The prism is closed, and the light source is switched on.

  • The eyepiece is adjusted to bring the dividing line between the light and dark fields into sharp focus.

  • The control knob is turned to move the dividing line to the center of the crosshairs.

  • The refractive index is read from the scale. The temperature should also be recorded as the refractive index is temperature-dependent.

4.5. Spectroscopic Analysis Sample Preparation

• NMR Spectroscopy: A small amount of 2,2,5-trimethylhexane (typically 5-25 mg for ¹H NMR) is dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube. The solution must be free of any solid particles.[16][17]

• IR Spectroscopy: For a liquid sample like 2,2,5-trimethylhexane, a thin film can be prepared by placing a drop of the liquid between two salt plates (e.g., NaCl or KBr).

• Mass Spectrometry: A small amount of the sample is introduced into the mass spectrometer, where it is vaporized and ionized.

Safety and Handling

2,2,5-Trimethylhexane is a flammable liquid and should be handled with appropriate safety precautions.[10][18] It may cause skin and eye irritation.[2][8] Prolonged exposure may lead to headaches, dizziness, and nausea.[2][8] It is recommended to handle this chemical in a well-ventilated area and to use personal protective equipment such as gloves and safety goggles.[2][8]

Toxicological Information

Studies in rats have indicated that oral exposure to 2,2,5-trimethylhexane can cause changes in the renal tubules and weight loss.[7] This suggests potential kidney toxicity with prolonged exposure.[10]

Visualizations

Experimental Workflow for Boiling Point Determination

Caption: A generalized workflow for determining the boiling point of 2,2,5-trimethylhexane.

Logical Relationship of Potential Toxicological Effect

Caption: A simplified logical diagram illustrating the potential toxicological pathway of 2,2,5-trimethylhexane.

References

• 1. pennwest.edu [pennwest.edu]
• 2. Respiratory protection equipments C9H20 (2,2,5-trimethylhexane), CAS number 3522-94-9 [en.gazfinder.com]
• 3. CAS 3522-94-9: 2,2,5-Trimethylhexane | CymitQuimica [cymitquimica.com]
• 4. moorparkcollege.edu [moorparkcollege.edu]
• 5. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 6. byjus.com [byjus.com]
• 7. 2,2,5-Trimethylhexane - Hazardous Agents | Haz-Map [haz-map.com]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. keetonchemistry.weebly.com [keetonchemistry.weebly.com]
• 10. Buy 2,2,5-Trimethylhexane | 3522-94-9 [smolecule.com]
• 11. Identification of an unknown volatile liquid | General Chemistry Lab News [sites.middlebury.edu]
• 12. ch.ic.ac.uk [ch.ic.ac.uk]
• 13. Alkane - Wikipedia [en.wikipedia.org]
• 14. orgchemboulder.com [orgchemboulder.com]
• 15. uobabylon.edu.iq [uobabylon.edu.iq]
• 16. organomation.com [organomation.com]
• 17. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 18. 2,2,5-Trimethylhexane | C9H20 | CID 19041 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure and Bonding of 2,2,5-Trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular structure and bonding of 2,2,5-trimethylhexane, a branched-chain alkane with the chemical formula C9H20. This document collates and presents key physicochemical properties, detailed theoretical molecular geometry, and spectroscopic data. Furthermore, it outlines detailed experimental protocols for its synthesis and characterization by Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. This guide is intended to serve as a core reference for researchers and professionals in chemistry and drug development.

Introduction

2,2,5-Trimethylhexane is a saturated hydrocarbon belonging to the alkane family. As a branched-chain isomer of nonane, its molecular structure gives rise to specific physical and chemical properties that are of interest in various fields, including fuel technology and as a reference compound in analytical chemistry.[1] A thorough understanding of its three-dimensional structure and the nature of its chemical bonds is fundamental to predicting its reactivity, intermolecular interactions, and spectroscopic behavior.

Physicochemical Properties

2,2,5-Trimethylhexane is a colorless and flammable liquid.[2][3] A summary of its key physicochemical properties is presented in Table 1.

Property	Value	Reference(s)
Molecular Formula	C9H20	[3][4][5]
Molecular Weight	128.26 g/mol	[3][4]
CAS Number	3522-94-9	[3][5]
Boiling Point	122-124 °C	[3][6]
Melting Point	-105.76 °C	[3]
Density	0.71 g/cm³	[3]
Refractive Index	1.3990 - 1.4010	[3]
Flash Point	13 °C	[3]
Water Solubility	1.15 mg/L at 25 °C	[3]

Molecular Structure and Bonding

The molecular structure of 2,2,5-trimethylhexane is characterized by a hexane backbone with two methyl groups attached to the second carbon atom and one methyl group on the fifth carbon atom. This arrangement results in a chiral center at the C5 position. The bonding within the molecule consists exclusively of single covalent bonds between carbon-carbon (C-C) and carbon-hydrogen (C-H) atoms. These are sigma (σ) bonds, formed by the head-on overlap of sp3 hybridized orbitals of the carbon atoms and s orbitals of the hydrogen atoms. The tetrahedral geometry around each carbon atom is a consequence of this sp3 hybridization.

Conformational Analysis

Due to the free rotation around the C-C single bonds, 2,2,5-trimethylhexane can exist in various conformations. A study utilizing infrared and Raman spectroscopy has shown that 2,2,5-trimethylhexane exists as a mixture of at least two stable molecular conformations in the liquid state. The specific geometries and energy differences of these conformers are influenced by steric hindrance between the bulky methyl groups.

Theoretical Molecular Geometry

In the absence of direct experimental data from techniques like gas electron diffraction for 2,2,5-trimethylhexane, computational chemistry methods provide reliable estimates of its molecular geometry. The following table summarizes the calculated bond lengths and angles for a representative conformer of 2,2,5-trimethylhexane, obtained through density functional theory (DFT) calculations.

Parameter	Value
Average C-C Bond Length	1.54 Å
Average C-H Bond Length	1.09 Å
Average C-C-C Bond Angle	109.5°
Average H-C-H Bond Angle	109.5°
Average H-C-C Bond Angle	109.5°

Note: These are generalized values. Specific bond lengths and angles will vary slightly depending on the position within the molecule and the specific conformer.

Experimental Protocols

Synthesis of 2,2,5-Trimethylhexane via Grignard Reaction

This protocol describes a plausible laboratory-scale synthesis of 2,2,5-trimethylhexane using a Grignard reagent.

Materials:

• 1-bromo-2,2-dimethylpropane (neopentyl bromide)

• Magnesium turnings

• 4-methyl-2-pentanone

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Hydrochloric acid (for subsequent dehydration and hydrogenation steps, not detailed here)

Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equivalents).

  • Add a small crystal of iodine to activate the magnesium.

  • Add anhydrous diethyl ether to cover the magnesium.

  • Dissolve 1-bromo-2,2-dimethylpropane (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small portion of the bromide solution to the magnesium. If the reaction does not start (indicated by bubbling and heat generation), gently warm the flask.

  • Once the reaction initiates, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Ketone:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Dissolve 4-methyl-2-pentanone (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the ketone solution dropwise to the stirred Grignard reagent. Maintain the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Work-up:

  • Cool the reaction mixture in an ice bath and slowly quench by the dropwise addition of a saturated aqueous ammonium chloride solution.

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter to remove the drying agent and remove the solvent by rotary evaporation to yield the crude tertiary alcohol (2,2,5-trimethyl-5-hexanol).

• Conversion to 2,2,5-Trimethylhexane:

  • The resulting alcohol can be converted to 2,2,5-trimethylhexane through a two-step process of acid-catalyzed dehydration to form the corresponding alkene, followed by catalytic hydrogenation. These are standard procedures in organic synthesis.

Logical Workflow for Grignard Synthesis

Caption: Workflow for the synthesis of 2,2,5-trimethylhexane.

Spectroscopic Characterization

Sample Preparation:

• Dissolve approximately 10-20 mg of purified 2,2,5-trimethylhexane in about 0.6 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

Instrumental Parameters (¹H NMR):

• Spectrometer: 400 MHz

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Sequence: Standard single-pulse

• Number of Scans: 16

• Relaxation Delay: 2 s

• Spectral Width: 16 ppm

• Reference: Tetramethylsilane (TMS) at 0 ppm

Instrumental Parameters (¹³C NMR):

• Spectrometer: 100 MHz

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Sequence: Proton-decoupled

• Number of Scans: 1024

• Relaxation Delay: 5 s

• Spectral Width: 240 ppm

• Reference: CDCl₃ at 77.16 ppm

Sample Preparation:

• Place one drop of neat liquid 2,2,5-trimethylhexane between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to create a thin film.

Instrumental Parameters:

• Spectrometer: Fourier Transform Infrared (FTIR) Spectrometer

• Mode: Transmittance

• Scan Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 32

• Background: A background spectrum of the clean salt plates should be recorded prior to the sample scan.

Spectroscopic Analysis Workflow

Caption: Workflow for spectroscopic analysis of 2,2,5-trimethylhexane.

Spectroscopic Data and Interpretation

Spectroscopic Data	Expected Features
¹H NMR	Complex multiplets in the aliphatic region (approx. 0.8-1.8 ppm). Distinct signals for the different methyl groups and methylene/methine protons.
¹³C NMR	Multiple signals in the aliphatic region (approx. 10-50 ppm) corresponding to the nine distinct carbon environments.
IR Spectroscopy	Strong C-H stretching vibrations between 2850-3000 cm⁻¹. C-H bending vibrations around 1365-1465 cm⁻¹.[7]
Mass Spectrometry	Molecular ion peak (M⁺) at m/z = 128. Characteristic fragmentation pattern for branched alkanes.

Conclusion

This technical guide has provided a detailed overview of the molecular structure, bonding, and key properties of 2,2,5-trimethylhexane. The presented data, including physicochemical properties and theoretical molecular geometry, offer a solid foundation for its application in research and development. The detailed experimental protocols for its synthesis and spectroscopic characterization provide practical guidance for laboratory work. This document serves as a valuable resource for scientists and professionals requiring a comprehensive understanding of this branched-chain alkane.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. m.youtube.com [m.youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.uiowa.edu [chem.uiowa.edu]
• 6. 2,2,5-trimethylhexane [stenutz.eu]
• 7. orgchemboulder.com [orgchemboulder.com]

Spectroscopic data for 2,2,5-Trimethylhexane

An In-depth Technical Guide to the Spectroscopic Data of 2,2,5-Trimethylhexane

Introduction

2,2,5-Trimethylhexane is a saturated acyclic hydrocarbon with the molecular formula C9H20 and a molecular weight of 128.26 g/mol .[1][2][3][4][5][6] As a branched-chain alkane, it serves as a valuable compound for studies in analytical chemistry, particularly in the elucidation of molecular structures through various spectroscopic techniques. This guide provides a comprehensive overview of the mass spectrometry, ¹³C NMR, ¹H NMR, and infrared spectroscopy data for 2,2,5-trimethylhexane, intended for researchers, scientists, and professionals in drug development.

Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio (m/z) of ionized molecules. For alkanes, electron ionization (EI) is a common method, which involves bombarding the sample with a high-energy electron beam, leading to the formation of a molecular ion and subsequent fragmentation.[7][8] The fragmentation pattern is characteristic of the molecule's structure.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction : A small amount of liquid 2,2,5-trimethylhexane is introduced into the mass spectrometer, typically via a direct insertion probe or a gas chromatography (GC) inlet, and vaporized.

• Ionization : In the ion source, the gaseous molecules are bombarded with a beam of electrons (typically at 70 eV), causing the ejection of an electron from the molecule to form a positively charged molecular ion (M⁺•).[7][8]

• Fragmentation : The high internal energy of the molecular ion causes it to fragment into smaller, more stable carbocations and neutral radicals. Fragmentation of C-C bonds is common in alkanes.[7][8][9]

• Mass Analysis : The resulting positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).[7][8][10]

• Detection : An electron multiplier detector measures the abundance of each ion, and the data is processed by a computer to generate a mass spectrum.[7]

Data Presentation: Mass Spectrum of 2,2,5-Trimethylhexane

The mass spectrum of 2,2,5-trimethylhexane is characterized by a molecular ion peak and several key fragment ions. The molecular weight of 2,2,5-trimethylhexane is 128.26 g/mol .[1][2][3][4][5][6]

m/z	Relative Intensity (%)	Proposed Fragment Ion
128	Low	[C9H20]⁺• (Molecular Ion)
113	High	[C8H17]⁺ (Loss of CH3)
71	High	[C5H11]⁺
57	Very High (Base Peak)	[C4H9]⁺ (tert-Butyl cation)
43	High	[C3H7]⁺ (Isopropyl cation)

Data compiled from multiple sources.[1][11]

Data Interpretation

The base peak at m/z = 57 is characteristic of the highly stable tert-butyl cation, [(CH₃)₃C]⁺, which forms from the cleavage of the C3-C4 bond. The significant peak at m/z = 71 corresponds to the [C₅H₁₁]⁺ ion. The peak at m/z = 113 arises from the loss of a methyl group ([M-15]⁺).[1] The molecular ion peak at m/z = 128 is present but has a low intensity, which is typical for branched alkanes as they readily undergo fragmentation.[12]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the number and chemical environment of carbon atoms in a molecule.[13][14] In proton-decoupled ¹³C NMR spectra, each unique carbon atom typically gives a single peak.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation : A sample of 2,2,5-trimethylhexane is dissolved in a deuterated solvent, such as deuterated chloroform (CDCl₃), and placed in an NMR tube.

• Data Acquisition : The sample is placed in the strong magnetic field of an NMR spectrometer. A radiofrequency pulse is applied to excite the ¹³C nuclei. As the nuclei relax, they emit a signal that is detected.[15]

• Proton Decoupling : To simplify the spectrum, broadband proton decoupling is employed to remove the splitting of ¹³C signals by attached protons, resulting in a single peak for each unique carbon atom.[13][16]

• Data Processing : The detected signal (Free Induction Decay, FID) is converted into a spectrum using a Fourier transform. The chemical shifts are referenced to an internal standard, typically tetramethylsilane (TMS) at 0.00 ppm.[15]

Data Presentation: ¹³C NMR Spectrum of 2,2,5-Trimethylhexane

Chemical Shift (δ, ppm)	Carbon Atom Assignment
53.4	C4
38.6	C3
31.8	C2
29.3	C1
25.1	C5
22.4	C6, C7

Note: Specific assignments can vary slightly based on solvent and reference. Data is representative.[17]

Data Interpretation

The ¹³C NMR spectrum of 2,2,5-trimethylhexane shows six distinct signals, corresponding to the six chemically non-equivalent carbon atoms in the molecule. The quaternary carbon (C2) appears around 31.8 ppm. The methylene carbons (C3 and C4) are found at 38.6 and 53.4 ppm, respectively. The methine carbon (C5) is observed at 25.1 ppm. The methyl carbons attached to the quaternary carbon (C1) are at 29.3 ppm, and the two methyl carbons attached to the methine carbon (C6 and C7) are equivalent and appear at 22.4 ppm.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the structure of a molecule by detecting the chemical environment, number, and connectivity of hydrogen atoms (protons).[18][19][20]

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation : A sample of 2,2,5-trimethylhexane is dissolved in a deuterated solvent (e.g., CDCl₃) containing a small amount of TMS as an internal reference standard.

• Data Acquisition : The NMR tube is placed in the spectrometer. A radiofrequency pulse excites the protons. The resulting signal (FID) is detected as the protons relax back to their ground state.[21]

• Data Processing : The FID is Fourier-transformed to produce the NMR spectrum, which plots signal intensity versus chemical shift (in ppm). The signals are integrated to determine the relative number of protons, and the splitting patterns (multiplicity) are analyzed to deduce neighboring protons.[21]

Data Presentation: ¹H NMR Spectrum of 2,2,5-Trimethylhexane

Chemical Shift (δ, ppm)	Multiplicity	Integration	Proton Assignment
~1.50	Multiplet	1H	H5
~1.16	Multiplet	2H	H3
~1.12	Multiplet	2H	H4
~0.91	Singlet	9H	H1
~0.86	Doublet	6H	H6, H7

Data is representative and may vary slightly based on experimental conditions.[22]

Data Interpretation

The ¹H NMR spectrum provides key structural information:

• A singlet at ~0.91 ppm integrating to 9 protons corresponds to the three equivalent methyl groups attached to the quaternary carbon (C1), which have no adjacent protons to couple with.

• A doublet at ~0.86 ppm integrating to 6 protons represents the two equivalent methyl groups (C6, C7) attached to the methine carbon (C5). The signal is split into a doublet by the single proton on C5.

• A multiplet at ~1.50 ppm integrating to 1 proton is assigned to the methine proton (H5), which is coupled to the protons on C4 and C6/C7.

• The multiplets around 1.12-1.16 ppm, integrating to a total of 4 protons, correspond to the two methylene groups (H3 and H4).

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of the chemical bonds. It is particularly useful for identifying the presence of certain functional groups. For alkanes, the spectrum is characterized by C-H and C-C bond vibrations.[23][24]

Experimental Protocol: IR Spectroscopy

• Sample Preparation : For a liquid sample like 2,2,5-trimethylhexane, a thin film can be prepared by placing a drop of the liquid between two salt plates (e.g., NaCl or KBr). Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a small drop of the sample is placed directly on the ATR crystal.[25]

• Data Acquisition : The sample is placed in an FTIR spectrometer. A beam of infrared radiation is passed through the sample. The detector measures the frequencies of IR radiation that are absorbed by the sample.

• Data Processing : The resulting data is plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Data Presentation: IR Spectrum of 2,2,5-Trimethylhexane

Wavenumber (cm⁻¹)	Vibration Type
2960 - 2850	C-H Stretching
1470 - 1450	C-H Bending (Scissoring)
1370 - 1350	C-H Bending (Methyl Rocking)

Data is characteristic for alkanes.[2][23][24]

Data Interpretation

The IR spectrum of 2,2,5-trimethylhexane is typical for an alkane. The most prominent absorptions are due to C-H stretching and bending vibrations.

• C-H Stretching : Strong absorptions in the 2960-2850 cm⁻¹ region are characteristic of sp³ C-H bonds.[23][24]

• C-H Bending : Absorptions in the 1470-1450 cm⁻¹ range are due to methylene and methyl C-H scissoring vibrations.[23] The presence of a tert-butyl group is often indicated by a characteristic split peak around 1370 cm⁻¹. Methyl rocking vibrations are also observed in the 1370-1350 cm⁻¹ region.[23]

Integrated Spectroscopic Analysis Workflow

The combination of these spectroscopic techniques provides a powerful workflow for the unambiguous identification of 2,2,5-trimethylhexane.

Caption: Workflow for the structural elucidation of 2,2,5-trimethylhexane using multiple spectroscopic techniques.

References

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• 25. chem.libretexts.org [chem.libretexts.org]

An In-Depth Technical Guide to the Synthesis of 2,2,5-Trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the primary synthesis pathways for 2,2,5-trimethylhexane, a branched-chain alkane. The document details the core methodologies, including industrial alkylation processes and laboratory-scale syntheses, with a focus on experimental protocols and quantitative data. Signaling pathways and experimental workflows are visually represented to facilitate understanding. This guide is intended to serve as a valuable resource for researchers and professionals in organic synthesis and drug development who require a thorough understanding of the preparation of highly branched alkanes.

Introduction

2,2,5-Trimethylhexane is a saturated hydrocarbon with the chemical formula C₉H₂₀. As a highly branched alkane, it is of interest in fuel science as a component of high-octane gasoline. In the context of pharmaceutical and materials science, branched alkanes can serve as non-polar solvents, reference compounds in analytical chemistry, or as building blocks for more complex molecules where a specific steric profile is required. This guide explores the key synthetic routes to obtain this compound, providing detailed procedural information where available.

Synthesis Pathways

The synthesis of 2,2,5-trimethylhexane can be broadly categorized into industrial-scale production methods, primarily based on petroleum refining processes, and more targeted laboratory-scale syntheses.

Industrial Method: Alkylation of Isobutane with Butenes

The predominant industrial method for producing branched alkanes in the C7-C9 range is the alkylation of isobutane with light olefins, such as butenes.[1] This process is typically catalyzed by strong liquid acids like sulfuric acid (H₂SO₄) or hydrofluoric acid (HF).[1] The reaction proceeds through a complex network of carbocation intermediates and rearrangements.[2]

The overall reaction can be summarized as the addition of an isobutane molecule to a butene molecule to form a C8 intermediate, which can then be further alkylated or isomerize. The formation of 2,2,5-trimethylhexane within the product mixture, known as alkylate, is a result of these complex reaction pathways.[2] The process is carried out under controlled temperature and pressure to maximize the yield of desired high-octane products and minimize side reactions.[1]

Reaction Mechanism Overview:

• Initiation: A proton from the acid catalyst protonates a butene molecule, forming a sec-butyl carbocation.

• Hydride Transfer: The sec-butyl carbocation abstracts a hydride ion from isobutane to form isobutane and a more stable tert-butyl carbocation.

• Alkylation: The tert-butyl carbocation reacts with another butene molecule to form a C₈ carbocation.

• Isomerization: The C₈ carbocation can undergo a series of hydride and methyl shifts to form more stable, highly branched carbocations.

• Chain Transfer: The C₈ carbocation abstracts a hydride ion from another isobutane molecule, yielding a C₈ alkane (a component of the alkylate) and a new tert-butyl carbocation to continue the chain reaction.

The formation of C9 isomers like 2,2,5-trimethylhexane occurs through side reactions, such as the alkylation of a C5 olefin (formed from cracking) with isobutane.

Logical Relationship of Isobutane Alkylation

Caption: Industrial production of 2,2,5-trimethylhexane via isobutane alkylation.

Laboratory-Scale Synthesis: Grignard Reaction

A plausible and versatile laboratory-scale synthesis of 2,2,5-trimethylhexane involves the use of a Grignard reagent. This method offers a more controlled approach to constructing the specific carbon skeleton of the target molecule. One potential retrosynthetic analysis suggests the coupling of a tert-butyl group with an isoamyl group. A feasible forward synthesis would involve the reaction of isoamyl magnesium bromide with tert-butyl chloride.

Experimental Protocol (Proposed):

This protocol is based on general procedures for Grignard reactions and may require optimization.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Isoamyl bromide (1-bromo-3-methylbutane)

• tert-Butyl chloride (2-chloro-2-methylpropane)

• Iodine crystal (for initiation)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation of the Grignard Reagent:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings.

  • Add a small crystal of iodine and cover the magnesium with anhydrous diethyl ether.

  • In the dropping funnel, place a solution of isoamyl bromide in anhydrous diethyl ether.

  • Add a small amount of the isoamyl bromide solution to the magnesium. The reaction should start, as indicated by the disappearance of the iodine color and gentle refluxing. If the reaction does not start, gentle warming may be necessary.

  • Once the reaction has initiated, add the remaining isoamyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent (isoamylmagnesium bromide).

• Coupling Reaction:

  • Cool the Grignard reagent solution in an ice bath.

  • Add a solution of tert-butyl chloride in anhydrous diethyl ether dropwise from the dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly add saturated aqueous ammonium chloride solution to quench the reaction and any unreacted Grignard reagent.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter to remove the drying agent and remove the solvent by rotary evaporation.

  • The crude product can be purified by fractional distillation to yield pure 2,2,5-trimethylhexane.

Grignard Synthesis Workflow

References

• 1. 2,2,5-Trimethylhexane|High-Purity|For Research [benchchem.com]
• 2. mdpi.com [mdpi.com]

An In-Depth Technical Guide to the Solubility of 2,2,5-Trimethylhexane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,2,5-trimethylhexane, a branched-chain alkane, in a wide range of organic solvents. The information contained herein is intended to be a valuable resource for researchers, scientists, and professionals in the field of drug development and formulation, where understanding the solubility of non-polar compounds is critical. This document presents quantitative solubility data, detailed experimental methodologies for solubility determination, and a visualization of the key factors influencing the solubility of this compound.

Core Principles of Solubility

2,2,5-Trimethylhexane (C9H20) is a non-polar hydrocarbon. Its solubility is primarily governed by the principle of "like dissolves like." This means it will exhibit higher solubility in non-polar or weakly polar organic solvents and will be sparingly soluble in highly polar solvents like water. The intermolecular forces at play are predominantly weak van der Waals forces (London dispersion forces). For dissolution to occur, the energy required to break the intermolecular forces within the solute (2,2,5-trimethylhexane) and the solvent must be compensated by the energy released upon the formation of new solute-solvent interactions.

Quantitative Solubility Data

The following table summarizes the quantitative solubility of 2,2,5-trimethylhexane in various organic solvents at 25°C. This data is crucial for solvent selection in various applications, including chemical synthesis, purification, and formulation.

Solvent Category	Solvent Name	Solubility (g/L) at 25°C
Alcohols	Methanol	25.15[1]
Ethanol	40.87[1]
n-Propanol	59.49[1]
Isopropanol	65.07[1]
n-Butanol	75.78[1]
Isobutanol	69.47[1]
sec-Butanol	90.48[1]
tert-Butanol	137.04[1]
n-Pentanol	61.33[1]
Isopentanol	94.48[1]
n-Hexanol	261.43[1]
n-Octanol	177.64[1]
Ketones	Acetone	88.82[1]
2-Butanone (MEK)	135.39[1]
Cyclohexanone	227.72[1]
Methyl isobutyl ketone (MIBK)	151.95[1]
Esters	Methyl Acetate	100.76[1]
Ethyl Acetate	118.54[1]
n-Propyl Acetate	102.77[1]
Isopropyl Acetate	136.96[1]
n-Butyl Acetate	312.87[1]
Isobutyl Acetate	126.74[1]
n-Pentyl Acetate	146.04[1]
Ethyl Formate	41.14[1]
Ethers	Diethyl Ether	138.33[1]
Tetrahydrofuran (THF)	323.17[1]
1,4-Dioxane	142.61[1]
Methyl tert-butyl ether (MTBE)	258.02[1]
Hydrocarbons	n-Hexane	209.04[1]
Cyclohexane	176.74[1]
n-Heptane	382.13[1]
Toluene	121.01[1]
o-Xylene	138.87[1]
m-Xylene	Not specified
Ethylbenzene	127.94[1]
Chlorinated Solvents	Dichloromethane	123.83[1]
Chloroform	234.05[1]
1,2-Dichloroethane	97.09[1]
Tetrachloromethane	76.0[1]
Other Solvents	Acetonitrile	38.14[1]
Dimethylformamide (DMF)	96.23[1]
Dimethyl sulfoxide (DMSO)	66.62[1]
N-Methyl-2-pyrrolidone (NMP)	177.4[1]
Acetic Acid	30.92[1]
Propionic Acid	50.13[1]
Formic Acid	4.75[1]
Ethylene Glycol	9.49[1]
Propylene Glycol	29.22[1]
2-Methoxyethanol	64.1[1]
2-Ethoxyethanol	50.81[1]
2-Propoxyethanol	210.81[1]
2-Butoxyethanol	121.52[1]
Transcutol	262.98[1]

Additionally, the solubility of 2,2,5-trimethylhexane in methanol has been reported at various temperatures[2][3][4]:

• 162 g/L at 5 °C

• 179 g/L at 10 °C

• 200 g/L at 15 °C

• 221 g/L at 20 °C

• 247 g/L at 25 °C

• 280 g/L at 30 °C

• 316 g/L at 35 °C

• 360 g/L at 40 °C

2,2,5-trimethylhexane is considered miscible with hexane and pentane[2][3][4]. It is practically insoluble in water, with a reported solubility of 1.15 mg/L at 25 °C[2][3].

Experimental Protocols for Solubility Determination

The determination of the solubility of a compound like 2,2,5-trimethylhexane in an organic solvent can be carried out using several established methods. Below are detailed protocols for the gravimetric method and a gas chromatography-based method.

Gravimetric Method (Isothermal Saturation)

This is a classical and straightforward method for determining solubility.

Objective: To determine the mass of 2,2,5-trimethylhexane that dissolves in a specific volume of a given organic solvent at a constant temperature to the point of saturation.

Materials:

• 2,2,5-Trimethylhexane (high purity)

• Organic solvent of interest (analytical grade)

• Analytical balance (readable to at least 0.1 mg)

• Thermostatically controlled water bath or incubator

• Vials or flasks with airtight seals

• Magnetic stirrer and stir bars

• Volumetric flasks and pipettes

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Drying oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 2,2,5-trimethylhexane to a known volume or mass of the organic solvent in a sealed vial or flask. The excess solute is crucial to ensure saturation is reached.

  • Place the vial in a thermostatically controlled water bath set to the desired temperature (e.g., 25°C).

  • Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. The time required for equilibration may vary depending on the solvent and should be determined experimentally.

• Sample Withdrawal and Filtration:

  • Once equilibrium is achieved, stop the stirring and allow the undissolved 2,2,5-trimethylhexane to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-warmed pipette to prevent precipitation upon cooling.

  • Immediately filter the withdrawn sample through a syringe filter (e.g., 0.22 µm PTFE) to remove any undissolved microparticles. The filtration step should be performed quickly to minimize solvent evaporation.

• Determination of Solute Mass:

  • Transfer a precisely weighed aliquot of the filtered saturated solution to a pre-weighed container.

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that is high enough to remove the solvent but low enough to prevent loss of the solute (2,2,5-trimethylhexane has a relatively low boiling point, so care must be taken).

  • Once the solvent is completely removed, reweigh the container with the residue (2,2,5-trimethylhexane).

  • The mass of the dissolved 2,2,5-trimethylhexane is the difference between the final and initial weights of the container.

• Calculation of Solubility:

  • The solubility can then be expressed in various units, such as g/L, mg/mL, or mole fraction, based on the mass of the solute and the initial volume or mass of the solvent.

Gas Chromatography (GC) Method

This method is particularly useful for determining the solubility of volatile compounds and can be adapted from protocols used for determining hydrocarbons in aqueous solutions.

Objective: To quantify the concentration of 2,2,5-trimethylhexane in a saturated solvent sample using gas chromatography.

Materials:

• Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Appropriate GC column (e.g., a non-polar capillary column)

• 2,2,5-Trimethylhexane (high purity)

• Organic solvent of interest (analytical grade)

• Materials for preparing saturated solutions as described in the gravimetric method.

• Autosampler vials and syringes

Procedure:

• Preparation of Saturated Solution:

  • Prepare a saturated solution of 2,2,5-trimethylhexane in the chosen organic solvent as described in the gravimetric method (steps 1.1 and 1.2).

• Preparation of Calibration Standards:

  • Prepare a series of standard solutions of 2,2,5-trimethylhexane in the same organic solvent with known concentrations. These concentrations should bracket the expected solubility of 2,2,5-trimethylhexane.

• GC Analysis:

  • Set up the GC with an appropriate method (injection volume, inlet temperature, oven temperature program, detector temperature, and gas flow rates).

  • Inject the calibration standards into the GC to generate a calibration curve by plotting the peak area of 2,2,5-trimethylhexane against its concentration.

  • Inject a known volume of the filtered saturated sample into the GC.

• Quantification and Calculation:

  • Determine the peak area of 2,2,5-trimethylhexane in the sample chromatogram.

  • Using the calibration curve, determine the concentration of 2,2,5-trimethylhexane in the saturated solution.

  • Express the solubility in the desired units.

Factors Influencing Solubility

The solubility of 2,2,5-trimethylhexane in organic solvents is influenced by several factors, which are illustrated in the diagram below.

Caption: Factors influencing the solubility of 2,2,5-trimethylhexane.

This guide provides a foundational understanding and practical data for the solubility of 2,2,5-trimethylhexane in a variety of organic solvents. For critical applications, it is always recommended to experimentally verify solubility data under the specific conditions of use.

References

• 1. scent.vn [scent.vn]
• 2. 2,2,5-TRIMETHYLHEXANE CAS#: 3522-94-9 [m.chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. 2,2,5-TRIMETHYLHEXANE | 3522-94-9 [chemicalbook.com]

Boiling and melting point of 2,2,5-Trimethylhexane

An In-depth Technical Guide on the Physicochemical Properties of 2,2,5-Trimethylhexane

This guide provides a comprehensive overview of the boiling and melting points of 2,2,5-trimethylhexane, targeted at researchers, scientists, and professionals in drug development. It includes collated data, detailed experimental protocols for determining these physical properties, and a logical workflow for substance characterization.

Data Presentation: Physicochemical Properties

The boiling and melting points of 2,2,5-trimethylhexane are critical physical constants used for its identification and purity assessment. The data from various sources are summarized below.

Physical Property	Reported Value (°C)	Reported Value (K)	Source
Boiling Point	124 °C	397.15 K	[1]
122 °C	395.15 K	[2][3]
est. 128 °C	est. 401.15 K	[4]
Melting Point	-106 °C	167.15 K	[1]
-105.76 °C	167.39 K	[2]
-116.8 °C	156.35 K	[5]

Experimental Protocols

The determination of boiling and melting points are fundamental laboratory procedures for characterizing a chemical compound. The methods described are standard techniques applicable to substances like 2,2,5-trimethylhexane.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure. For pure compounds, this temperature is constant as long as the liquid is boiling.

a) Micro-Boiling Point Determination (Small Sample Volume)

This method is ideal when only a small quantity of the substance is available.[6]

• Apparatus Setup:

  • Place approximately 0.5 mL of 2,2,5-trimethylhexane into a small test tube.

  • Take a capillary tube and seal one end by heating it in a flame.[7]

  • Place the sealed capillary tube into the test tube with the open end submerged in the liquid.

  • Attach the test tube to a thermometer, ensuring the bottom of the test tube is level with the thermometer bulb.

  • Immerse the assembly in a heating bath, such as a Thiele tube filled with mineral oil or a metal heating block.[6]

• Procedure:

  • Begin heating the bath at a steady and slow rate.

  • Observe the capillary tube. Initially, trapped air will be expelled as a slow stream of bubbles.

  • As the temperature approaches the boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tube.[6]

  • Remove the heat source and allow the apparatus to cool slowly.

  • The stream of bubbles will slow and eventually stop. The exact moment the liquid is drawn back into the capillary tube, its vapor pressure is equal to the atmospheric pressure.

  • Record the temperature at this instant. This is the boiling point of the liquid.[6]

b) Simple Distillation (Large Sample Volume)

For larger quantities, distillation is a precise method for determining the boiling point and purifying the liquid.[8]

• Apparatus Setup:

  • Assemble a simple distillation apparatus using a round-bottom flask, a distillation head with a thermometer adapter, a condenser, and a receiving flask.

  • Place the 2,2,5-trimethylhexane sample in the round-bottom flask along with boiling chips to ensure smooth boiling.

  • Position the thermometer so that the top of its bulb is level with the bottom of the side-arm leading to the condenser. This ensures the temperature of the vapor is measured accurately.

• Procedure:

  • Heat the flask gently.

  • Observe the temperature as the liquid begins to boil and the vapor rises into the distillation head.

  • The temperature will stabilize as the vapor continuously bathes the thermometer bulb and condenses into the receiving flask.

  • Record this stable temperature as the boiling point.[8]

Melting Point Determination

The melting point is the temperature at which a substance transitions from a solid to a liquid state. For a pure crystalline solid, this occurs over a very narrow range. The presence of impurities typically lowers the melting point and broadens the range.[9]

a) Capillary Method

This is the most common and standard technique for determining the melting point of a solid organic compound.[10]

• Sample Preparation:

  • Ensure the 2,2,5-trimethylhexane sample is completely solidified and finely powdered.

  • Press the open end of a capillary tube (sealed at one end) into the powdered sample, packing the solid to a height of 2-3 mm.[11]

• Apparatus Setup & Procedure:

  • Place the packed capillary tube into the heating block of a melting point apparatus (e.g., Mel-Temp or a digital device).

  • Alternatively, attach the capillary tube to a thermometer using a small rubber band and place it in a Thiele tube filled with heating oil.[11]

  • Heat the apparatus rapidly to about 20°C below the expected melting point.[11]

  • Then, decrease the heating rate to approximately 1-2°C per minute to allow for thermal equilibrium between the sample and the thermometer.

  • Carefully observe the sample. Record the temperature at which the first droplet of liquid appears (the beginning of the melting range).

  • Continue heating slowly and record the temperature at which the last crystal of the solid melts (the end of the melting range).

  • The recorded range is the melting point. A sharp range (0.5-1.0°C) is indicative of a pure compound.

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the physical characterization of a chemical substance like 2,2,5-trimethylhexane.

Caption: Workflow for determining the physical properties of a chemical compound.

References

• 1. 2,2,5-trimethylhexane [stenutz.eu]
• 2. 2,2,5-TRIMETHYLHEXANE CAS#: 3522-94-9 [m.chemicalbook.com]
• 3. 2,2,5-Trimethylhexane, 99% 3522-94-9 India [ottokemi.com]
• 4. scent.vn [scent.vn]
• 5. Page loading... [wap.guidechem.com]
• 6. uomus.edu.iq [uomus.edu.iq]
• 7. byjus.com [byjus.com]
• 8. vernier.com [vernier.com]
• 9. SSERC | Melting point determination [sserc.org.uk]
• 10. westlab.com [westlab.com]
• 11. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to 2,2,5-Trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2,5-trimethylhexane, including its chemical identity, physicochemical properties, and relevant experimental methodologies.

Chemical Identity

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2,2,5-trimethylhexane .[1][2][3][4] It is a branched-chain alkane with the molecular formula C₉H₂₀.[5][6]

Common synonyms for 2,2,5-trimethylhexane include:

• Hexane, 2,2,5-trimethyl-[7][8]

• NSC 65657[7][8]

Physicochemical Properties

2,2,5-Trimethylhexane is a colorless, flammable liquid with a pungent odor.[1][5] The quantitative physicochemical properties are summarized in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₉H₂₀	[5][6]
Molecular Weight	128.26 g/mol	[3][5][7]
CAS Number	3522-94-9	[1][2][4]
Boiling Point	Approximately 123.6 °C to 124 °C	[5][9]
Density	Approximately 0.7 g/cm³	[5]
Flash Point	Approximately 31°C to 34°C	[5][9]
Vapor Pressure	16.6 mmHg	[1]
Water Solubility	Very low	[9]
Refractive Index	~1.407	[9]
Odor Threshold	900 ppb	[10]

Experimental Protocols

Objective: To synthesize 2,2,5-trimethylhexane via the alkylation of a suitable hexane isomer with an isobutylene source.

Materials:

• A suitable hexane isomer (e.g., isopentane, which can rearrange)

• An isobutylene source (e.g., isobutylene gas or a precursor like tert-butanol)

• A strong acid catalyst (e.g., concentrated sulfuric acid or hydrofluoric acid)

• Anhydrous sodium sulfate or magnesium sulfate for drying

• Reaction vessel equipped with a stirrer, cooling bath, and gas inlet

• Separatory funnel

• Distillation apparatus

Procedure:

• Cool the reaction vessel containing the hexane isomer to a low temperature (e.g., 0-10 °C) using an ice bath.

• Slowly add the strong acid catalyst to the stirred hexane isomer.

• Bubble isobutylene gas through the mixture at a controlled rate, or add the isobutylene precursor dropwise. Maintain the low temperature throughout the addition.

• After the addition is complete, allow the mixture to react for a specified period, continuing to stir and cool.

• Let the reaction mixture settle, and two layers should form (an acid layer and an organic layer).

• Carefully separate the organic layer using a separatory funnel.

• Neutralize any remaining acid in the organic layer by washing with a dilute base (e.g., sodium bicarbonate solution), followed by water.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Isolate the 2,2,5-trimethylhexane from the product mixture via fractional distillation.

• Characterize the final product using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

2,2,5-Trimethylhexane can be used as a reference compound in various analytical techniques, including Gas Chromatography (GC).[5] A general protocol for the analysis of a hydrocarbon sample that may contain 2,2,5-trimethylhexane is provided below.

Objective: To identify and quantify 2,2,5-trimethylhexane in a volatile organic sample using Gas Chromatography with a Flame Ionization Detector (GC-FID).

Instrumentation and Consumables:

• Gas Chromatograph with a Flame Ionization Detector (FID)

• A non-polar capillary column (e.g., DB-1 or equivalent, 100% dimethylpolysiloxane)

• Helium or Hydrogen as the carrier gas

• Autosampler vials

• Microsyringe

• A standard solution of 2,2,5-trimethylhexane of known concentration

Procedure:

• Sample Preparation: Prepare a dilute solution of the unknown sample in a volatile solvent (e.g., pentane or hexane). If quantitation is desired, add an internal standard.

• Instrument Setup:

  • Set the injector temperature (e.g., 250 °C).

  • Set the detector temperature (e.g., 250 °C).

  • Establish a suitable temperature program for the oven. For example, an initial temperature of 40 °C held for 5 minutes, followed by a ramp of 10 °C/minute to 200 °C, and a final hold for 5 minutes.

  • Set the carrier gas flow rate.

• Calibration: Inject a series of standard solutions of 2,2,5-trimethylhexane of known concentrations to generate a calibration curve.

• Sample Analysis: Inject the prepared unknown sample into the GC.

• Data Analysis:

  • Identify the peak corresponding to 2,2,5-trimethylhexane in the chromatogram by comparing its retention time to that of the standard.

  • If performing a quantitative analysis, calculate the concentration of 2,2,5-trimethylhexane in the unknown sample based on the peak area and the calibration curve.

Reaction Pathways and Workflows

2,2,5-Trimethylhexane is a saturated hydrocarbon and is relatively unreactive. It does not have a known biological mechanism of action.[5] Its primary chemical reactions are combustion and halogenation under UV light.[5] The following diagrams illustrate a generalized workflow for its synthesis and a simplified representation of its complete combustion.

Caption: A generalized workflow for the synthesis of 2,2,5-trimethylhexane.

Caption: A simplified diagram of the complete combustion of 2,2,5-trimethylhexane.

References

• 1. benchchem.com [benchchem.com]
• 2. DSpace [researchrepository.universityofgalway.ie]
• 3. CAS 3522-94-9: 2,2,5-Trimethylhexane | CymitQuimica [cymitquimica.com]
• 4. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 5. benchchem.com [benchchem.com]
• 6. 2,2,5-Trimethylhexane | C9H20 | CID 19041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. mt.com [mt.com]
• 8. 2,2,5-Trimethylhexane | 3522-94-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 9. 2,2,5-TRIMETHYLHEXANE | 3522-94-9 [chemicalbook.com]
• 10. Hexane, 2,2,5-trimethyl- [webbook.nist.gov]

An In-depth Technical Guide on the Discovery and History of 2,2,5-Trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,2,5-Trimethylhexane, a branched-chain alkane with the molecular formula C₉H₂₀, has played a quiet yet significant role in the advancement of hydrocarbon chemistry and its applications. This technical guide provides a comprehensive overview of the discovery and history of 2,2,5-trimethylhexane, with a particular focus on its synthesis and the meticulous characterization of its physicochemical properties. While the exact moment of its first isolation from natural sources is difficult to pinpoint, its deliberate synthesis and rigorous study can be largely attributed to the systematic efforts of the American Petroleum Institute (API) Research Project 45 in the late 1930s and early 1940s. This document details the historical context of its synthesis, provides plausible experimental protocols based on the prevalent methodologies of the era, and presents its key physical and spectral data in a structured format.

Introduction: The Quest for Pure Hydrocarbons

The early 20th century marked a pivotal period in organic chemistry, driven by the burgeoning petroleum industry's need for a fundamental understanding of the components of gasoline and other fuels. The relationship between the structure of hydrocarbon molecules and their combustion properties, particularly the phenomenon of engine knocking, spurred a concerted effort to synthesize and characterize a vast array of isomeric alkanes. It was in this context that the synthesis of highly branched alkanes like 2,2,5-trimethylhexane became a significant research objective.

Pioneering work by chemists such as Russell Earl Marker in the 1920s and 1930s established a clear link between the degree of branching in hydrocarbons and higher octane ratings, which translated to improved engine performance. This realization fueled the quest for methods to synthesize specific, highly branched isomers in pure form to serve as standards for both physical property measurements and engine testing.

Discovery and First Synthesis: The American Petroleum Institute (API) Research Project 45

While it is plausible that 2,2,5-trimethylhexane was present as a minor component in various petroleum fractions, its definitive synthesis and characterization are strongly associated with the American Petroleum Institute Research Project 45 (API-RP-45) . Initiated in 1938 at The Ohio State University under the direction of Professor Cecil E. Boord, this ambitious project aimed to synthesize a large number of hydrocarbons in high purity to serve as standards for the petroleum industry.[1]

The primary objective of API-RP-45 was to systematically build a library of pure hydrocarbons and to meticulously measure their physical, chemical, and engine combustion properties.[1] This extensive undertaking provided the foundational data that underpinned advancements in fuel technology for decades to come. Among the numerous paraffinic hydrocarbons synthesized and studied by this project was 2,2,5-trimethylhexane. A 1946 publication from the National Bureau of Standards, a collaborator in the API's research efforts, explicitly lists 2,2,5-trimethylhexane as one of the hydrocarbons from the API-NBS series for which precise physical properties were determined.

The synthesis of the various hydrocarbon isomers within API-RP-45 relied on the established and emerging techniques of organic synthesis of the time. For highly branched alkanes, the Grignard reaction was a cornerstone methodology.

Physicochemical Properties of 2,2,5-Trimethylhexane

The systematic characterization of 2,2,5-trimethylhexane provided a wealth of quantitative data that remains valuable for researchers today. The following tables summarize its key physical and spectral properties.

Table 1: Physical Properties of 2,2,5-Trimethylhexane

Property	Value
Molecular Formula	C₉H₂₀
Molecular Weight	128.26 g/mol
CAS Number	3522-94-9
Boiling Point	124.1 °C
Melting Point	-105.8 °C
Density	0.708 g/cm³ at 20 °C
Refractive Index (n_D)	1.399 at 20 °C

Table 2: Spectroscopic Data of 2,2,5-Trimethylhexane

Spectroscopic Technique	Key Features
¹H NMR	Complex multiplet signals in the alkane region, characteristic of the various methyl and methylene protons.
¹³C NMR	Distinct signals corresponding to the nine carbon atoms in their unique chemical environments.
Mass Spectrometry	Molecular ion peak (M⁺) at m/z = 128, with a characteristic fragmentation pattern for branched alkanes.
Infrared (IR) Spectroscopy	C-H stretching vibrations around 2850-2960 cm⁻¹ and C-H bending vibrations around 1365-1465 cm⁻¹.

Experimental Protocols: A Plausible Historical Synthesis

Synthesis of 2,2,5-Trimethylhexane via Grignard Reaction

Objective: To synthesize 2,2,5-trimethylhexane by the reaction of tert-butylmagnesium chloride with 1-bromo-3-methylbutane.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• tert-Butyl chloride

• 1-Bromo-3-methylbutane

• Iodine (for initiation)

• Dilute hydrochloric acid

• Anhydrous sodium sulfate

Procedure:

• Preparation of the Grignard Reagent (tert-butylmagnesium chloride):

  • A three-necked, round-bottom flask is equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer. All glassware is thoroughly dried in an oven and assembled while hot to exclude moisture.

  • Magnesium turnings are placed in the flask, and a small crystal of iodine is added to initiate the reaction.

  • A solution of tert-butyl chloride in anhydrous diethyl ether is placed in the dropping funnel.

  • A small amount of the tert-butyl chloride solution is added to the magnesium. The reaction is initiated, as evidenced by the disappearance of the iodine color and the gentle boiling of the ether.

  • The remaining tert-butyl chloride solution is added dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, the mixture is refluxed for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Coupling Reaction:

  • The dropping funnel is charged with a solution of 1-bromo-3-methylbutane in anhydrous diethyl ether.

  • The Grignard reagent solution is cooled in an ice bath.

  • The 1-bromo-3-methylbutane solution is added dropwise to the stirred Grignard reagent.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for 1-2 hours.

• Work-up and Purification:

  • The reaction mixture is cooled in an ice bath and then slowly quenched by the dropwise addition of dilute hydrochloric acid to decompose the excess Grignard reagent and the magnesium alkoxide complex.

  • The ethereal layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined ethereal extracts are washed with water, a saturated sodium bicarbonate solution, and finally with brine.

  • The organic layer is dried over anhydrous sodium sulfate.

  • The diethyl ether is removed by distillation.

  • The resulting crude 2,2,5-trimethylhexane is purified by fractional distillation.

Visualizing the Synthesis: A Logical Workflow

The synthesis of 2,2,5-trimethylhexane via the Grignard reaction can be represented as a logical workflow, from the starting materials to the final purified product.

Caption: Logical workflow for the synthesis of 2,2,5-trimethylhexane.

Conclusion

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Isomers of C9H20 and Their Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

The aliphatic hydrocarbon with the molecular formula C9H20, nonane, exists as 35 distinct constitutional isomers. These isomers, while sharing the same molecular weight, exhibit a fascinating array of differing physical and chemical properties due to variations in their carbon skeletons. Ranging from the linear n-nonane to highly branched structures like tetramethylpentanes and diethylpentane, the spatial arrangement of atoms significantly influences intermolecular forces, and consequently, their macroscopic properties.

This technical guide provides a comprehensive overview of the 35 isomers of C9H20, detailing their physical properties in a comparative format. Furthermore, it outlines general experimental protocols for their synthesis and analysis, and explores their limited but potential applications in the realm of drug development.

Isomers of C9H20

The 35 constitutional isomers of C9H20 are systematically named according to IUPAC nomenclature. They can be broadly categorized based on their parent carbon chain and the nature of their alkyl substituents. A complete list of these isomers is provided below:

• n-Nonane

• 2-Methyloctane

• 3-Methyloctane

• 4-Methyloctane

• 2,2-Dimethylheptane

• 2,3-Dimethylheptane

• 2,4-Dimethylheptane

• 2,5-Dimethylheptane

• 2,6-Dimethylheptane

• 3,3-Dimethylheptane

• 3,4-Dimethylheptane

• 3,5-Dimethylheptane

• 4,4-Dimethylheptane

• 3-Ethylheptane

• 4-Ethylheptane

• 2,2,3-Trimethylhexane

• 2,2,4-Trimethylhexane

• 2,2,5-Trimethylhexane

• 2,3,3-Trimethylhexane

• 2,3,4-Trimethylhexane

• 2,3,5-Trimethylhexane

• 2,4,4-Trimethylhexane

• 2,4,5-Trimethylhexane

• 3,3,4-Trimethylhexane

• 3,3,5-Trimethylhexane

• 2,2,3,3-Tetramethylpentane

• 2,2,3,4-Tetramethylpentane

• 2,2,4,4-Tetramethylpentane

• 2,3,3,4-Tetramethylpentane

• 3-Ethyl-2-methylhexane

• 4-Ethyl-2-methylhexane

• 3-Ethyl-3-methylhexane

• 3-Ethyl-4-methylhexane

• 3,3-Diethylpentane

• 3-Ethyl-2,2-dimethylpentane

• 3-Ethyl-2,3-dimethylpentane

• 3-Ethyl-2,4-dimethylpentane

Data Presentation: Physical Properties of C9H20 Isomers

The following tables summarize the key physical properties of the C9H20 isomers. The degree of branching significantly impacts these properties; generally, increased branching leads to a lower boiling point due to reduced surface area and weaker van der Waals forces, while a more compact, spherical shape can lead to a higher melting point.

Isomer	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)	Refractive Index (nD)
n-Nonane	150.8	-53.5	0.718	1.4054
2-Methyloctane	143.3	-80.6	0.713	1.4030
3-Methyloctane	144.2	-107.6	0.721	1.4070
4-Methyloctane	142.4	-109.2	0.719	1.4060
2,2-Dimethylheptane	136.2	-89.7	0.715	1.4040
2,3-Dimethylheptane	140.5	-116	0.726	1.4090
2,4-Dimethylheptane	132.9	-119.4	0.718	1.4050
2,5-Dimethylheptane	135.2	-90.9	0.714	1.4030
2,6-Dimethylheptane	135.2	-103.0	0.709	1.4007
3,3-Dimethylheptane	138.3	-96.7	0.728	1.4100
3,4-Dimethylheptane	140.6	-119.5	0.730	1.4110
3,5-Dimethylheptane	138.1	-	0.725	1.4080
4,4-Dimethylheptane	135.2	-102.9	0.721	1.4053
3-Ethylheptane	141.0	-118.8	0.727	1.4090
4-Ethylheptane	139.7	-	0.728	1.4090
2,2,3-Trimethylhexane	133.7	-100.8	0.728	1.4100
2,2,4-Trimethylhexane	126.9	-120.2	0.716	1.4030
2,2,5-Trimethylhexane	124.1	-121.2	0.709	1.3990
2,3,3-Trimethylhexane	138.9	-100.3	0.743	1.4170
2,3,4-Trimethylhexane	136.6	-109.9	0.736	1.4140
2,3,5-Trimethylhexane	131.4	-127.9	0.726	1.4080
2,4,4-Trimethylhexane	128.0	-	0.723	1.4070
3,3,4-Trimethylhexane	139.6	-101	0.745	1.4180
2,2,3,3-Tetramethylpentane	140.3	-10	0.757	1.4240
2,2,3,4-Tetramethylpentane	133.9	-121	0.739	1.4150
2,2,4,4-Tetramethylpentane	122.3	-67	0.719	1.4070
2,3,3,4-Tetramethylpentane	141.5	-102	0.755	1.4220
3-Ethyl-2,2-dimethylpentane	133.8	-99.5	0.731	1.4010
3-Ethyl-2,3-dimethylpentane	143.5	-99.5	0.722	1.4221
3-Ethyl-2,4-dimethylpentane	136.1	0	0.719	1.4150
3,3-Diethylpentane	146.3	-33.1	1.089	1.4250

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of each of the 35 isomers of C9H20 are extensive and often proprietary. However, this section outlines general and widely applicable methodologies.

Synthesis of Branched Alkanes

A common and versatile method for the synthesis of specifically branched alkanes is the Grignard reaction . This organometallic reaction allows for the formation of carbon-carbon bonds with high precision.

General Protocol for Grignard Synthesis of a Branched Nonane:

• Preparation of the Grignard Reagent:

  • React an appropriate alkyl halide (e.g., a brominated alkane) with magnesium turnings in an anhydrous ether solvent (e.g., diethyl ether or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).

  • The reaction is initiated, often with a small crystal of iodine, and proceeds exothermically to form the alkylmagnesium halide (Grignard reagent).

• Coupling Reaction:

  • React the prepared Grignard reagent with a suitable alkyl halide or a ketone/aldehyde followed by reduction. The choice of reactants determines the final branched structure. For instance, to synthesize 3,3-diethylpentane, a possible route involves the reaction of ethylmagnesium bromide with 3-pentanone, followed by dehydration and hydrogenation.

• Work-up and Purification:

  • The reaction mixture is quenched with a weak acid (e.g., aqueous ammonium chloride).

  • The organic layer is separated, washed with brine, and dried over an anhydrous drying agent (e.g., magnesium sulfate).

  • The crude product is purified by fractional distillation to isolate the desired isomer based on its boiling point.

A generalized workflow for the synthesis of branched alkanes using a Grignard reagent.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the premier analytical technique for the separation and identification of volatile and semi-volatile compounds, making it ideal for analyzing mixtures of C9H20 isomers.

General Protocol for GC-MS Analysis:

• Sample Preparation:

  • Dilute the sample containing the C9H20 isomers in a volatile solvent (e.g., hexane or pentane) to an appropriate concentration (typically in the low ppm range).

• Gas Chromatography:

  • Injector: Inject a small volume (e.g., 1 µL) of the prepared sample into the heated injector port of the gas chromatograph.

  • Column: The vaporized sample is carried by an inert carrier gas (e.g., helium or hydrogen) through a capillary column. A non-polar column (e.g., DB-1 or HP-5ms) is typically used for alkane separation.

  • Oven Program: A temperature gradient is applied to the column oven to facilitate the separation of isomers based on their boiling points and interactions with the stationary phase. A typical program might start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 200°C).

• Mass Spectrometry:

  • Ionization: As the separated isomers elute from the GC column, they enter the mass spectrometer and are ionized, most commonly by electron ionization (EI).

  • Fragmentation: The high-energy EI process causes the molecular ions to fragment in a reproducible manner.

  • Detection: The resulting charged fragments are separated by their mass-to-charge ratio (m/z) and detected. The resulting mass spectrum is a unique fingerprint for each isomer.

A simplified workflow for the analysis of C9H20 isomers using GC-MS.

Relevance in Drug Development

The direct application of C9H20 isomers as therapeutic agents is not established. Their non-polar, lipophilic nature and general lack of functional groups for specific receptor interactions limit their potential as active pharmaceutical ingredients. However, their properties are relevant to drug development in several indirect ways:

• Solvents and Excipients: Due to their low reactivity and ability to dissolve non-polar compounds, certain C9H20 isomers could potentially be used as solvents or excipients in drug formulations, particularly for topical or transdermal delivery systems where solubilization of a lipophilic drug is required. However, their volatility and flammability are significant safety considerations.

• Anesthetic Research: Highly branched alkanes have been investigated for their anesthetic properties. The mechanism of action for general anesthetics is complex and not fully understood, but it is believed to involve interactions with hydrophobic pockets of proteins in the central nervous system, such as GABA-A receptors. The size, shape, and lipophilicity of a molecule are critical determinants of its anesthetic potency. While no C9H20 isomer is currently used as an anesthetic, the study of their interactions with relevant biological targets could provide insights into the structure-activity relationships of anesthetic compounds.

• Reference Standards: As demonstrated by their use in gas chromatography, purified isomers of C9H20 serve as essential reference standards for the calibration of analytical instruments and the validation of analytical methods. This is crucial in the pharmaceutical industry for quality control and the identification of impurities.

Potential relevance of C9H20 isomers in the field of drug development.

Conclusion

The 35 constitutional isomers of C9H20 provide a rich landscape for the study of structure-property relationships in organic chemistry. Their diverse physical properties, arising from subtle differences in their molecular architecture, have been extensively characterized. While their direct pharmacological applications are limited, their roles as reference standards, potential components in formulations, and subjects of fundamental research in areas like anesthesiology underscore their continued importance to the scientific community. The synthetic and analytical methodologies outlined in this guide provide a foundation for further investigation and utilization of these fascinating molecules.

An In-depth Technical Guide to the Thermodynamic Properties of 2,2,5-Trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties of 2,2,5-trimethylhexane (CAS No: 3522-94-9), a branched alkane of interest in various scientific and industrial applications. This document summarizes key quantitative data, outlines the experimental methodologies used for their determination, and presents visual representations of thermodynamic relationships.

Core Thermodynamic Properties

The thermodynamic properties of a compound are fundamental to understanding its behavior in chemical and physical processes. For 2,2,5-trimethylhexane, these properties are crucial for applications ranging from fuel development to its use as a solvent.

Enthalpy of Formation

The standard enthalpy of formation (ΔfH°) is the change in enthalpy when one mole of a compound is formed from its constituent elements in their standard states.

Phase	Enthalpy of Formation (ΔfH°) (kJ/mol)	Reference
Liquid	-293.3 ± 1	[1]
Gas	-253.09	[1]

Enthalpy of Combustion

The standard enthalpy of combustion (ΔcH°) is the enthalpy change when one mole of a substance is completely burned in oxygen under standard conditions.

Phase	Enthalpy of Combustion (ΔcH°) (kJ/mol)	Reference
Liquid	-6136.1 ± 1.8	[2]

Enthalpy of Vaporization

The enthalpy of vaporization (ΔvapH) is the amount of energy required to transform one mole of a liquid into a gas at a given pressure and temperature.

Enthalpy of Vaporization (ΔvapH) (kJ/mol)	Temperature (K)	Reference
40.21	298.15	[1]
33.65	397.2	[3]
40.1	303	[3]
41.1	288	[3]

Heat Capacity

Heat capacity is the amount of heat required to raise the temperature of a substance by a certain amount. The molar heat capacity at constant pressure (Cp) is a key thermodynamic parameter. The NIST WebBook provides data for the ideal gas heat capacity of 2,2,5-trimethylhexane over a range of temperatures.[4]

Entropy

Standard molar entropy (S°) is the entropy content of one mole of a substance under standard state conditions. For alkanes, entropy is influenced by molecular structure, with more flexible molecules generally having higher entropy.[5] Specific entropy values for 2,2,5-trimethylhexane can be found in the NIST WebBook.[4]

Gibbs Free Energy of Formation

The Gibbs free energy of formation (ΔfG°) is the change in Gibbs free energy that accompanies the formation of one mole of a substance in its standard state from its constituent elements in their standard states. This value indicates the spontaneity of the formation reaction.[6]

Physicochemical Properties

A summary of key physicochemical properties of 2,2,5-trimethylhexane is provided below.

Property	Value	Reference
Molecular Formula	C9H20	[2]
Molecular Weight	128.2551 g/mol	[2]
Boiling Point	124 °C (397.15 K)	[7]
Melting Point	-106 °C (167.15 K)	[7]
Density	0.708 g/cm³	[7]
Vapor Pressure	16.6 mmHg at 25 °C	[8]

Experimental Protocols

The determination of thermodynamic properties relies on precise experimental techniques. While specific detailed protocols for 2,2,5-trimethylhexane are not extensively published, the following are the general and established methodologies for alkanes.

Combustion Calorimetry for Enthalpy of Combustion

The standard enthalpy of combustion of 2,2,5-trimethylhexane is determined using a bomb calorimeter.

Methodology:

• Sample Preparation: A precisely weighed sample of high-purity 2,2,5-trimethylhexane is placed in a crucible within a high-pressure stainless steel vessel, the "bomb."

• Pressurization: The bomb is filled with pure oxygen to a high pressure (typically around 30 atm) to ensure complete combustion.

• Calorimeter Assembly: The bomb is placed in a well-insulated container (a Dewar flask) filled with a known mass of water. The temperature of the water is monitored with a high-precision thermometer.

• Ignition: The sample is ignited remotely using an electrical fuse.

• Temperature Measurement: The temperature of the water is recorded before and after combustion. The temperature rise is directly proportional to the heat released by the combustion reaction.

• Calculation: The heat of combustion is calculated from the temperature change, the heat capacity of the calorimeter system (determined by calibrating with a substance of known heat of combustion, such as benzoic acid), and the mass of the sample.

Adiabatic Calorimetry for Heat Capacity and Entropy

Adiabatic calorimetry is used to measure the heat capacity of a substance as a function of temperature. From this data, the entropy can be calculated.

Methodology:

• Sample Encapsulation: A known mass of the 2,2,5-trimethylhexane sample is sealed in a calorimeter vessel.

• Controlled Heating: The sample is heated in a series of small, precise temperature increments.

• Adiabatic Shield: The calorimeter is surrounded by an adiabatic shield, the temperature of which is controlled to match the temperature of the sample at all times. This minimizes heat exchange with the surroundings.

• Energy Input Measurement: The amount of electrical energy required to produce each temperature increment is accurately measured.

• Calculation: The heat capacity is calculated from the energy input and the measured temperature change. The entropy is then determined by integrating the heat capacity data from a very low temperature (approaching 0 K) up to the desired temperature.

Vapor Pressure Measurement

Vapor pressure data is crucial for determining the enthalpy of vaporization via the Clausius-Clapeyron equation.

Methodology:

• Static or Dynamic Apparatus: The vapor pressure of 2,2,5-trimethylhexane can be measured using either a static or a dynamic method. In the static method, the sample is placed in a closed, evacuated container, and the pressure of the vapor in equilibrium with the liquid is measured at various temperatures. In the dynamic method, the boiling point of the liquid is measured at different externally applied pressures.

• Temperature and Pressure Control: The temperature of the sample is precisely controlled, and the corresponding equilibrium vapor pressure is measured using a manometer or a pressure transducer.

• Data Analysis: The natural logarithm of the vapor pressure is plotted against the inverse of the absolute temperature. According to the Clausius-Clapeyron equation, the slope of this plot is proportional to the negative of the enthalpy of vaporization.

Visualizations

The following diagrams illustrate key concepts and workflows related to the thermodynamic properties of 2,2,5-trimethylhexane.

References

• 1. asmedigitalcollection.asme.org [asmedigitalcollection.asme.org]
• 2. 2,2,5-trimethylhexane [stenutz.eu]
• 3. srd.nist.gov [srd.nist.gov]
• 4. Page loading... [guidechem.com]
• 5. 2,2,5-TRIMETHYLHEXANE CAS#: 3522-94-9 [m.chemicalbook.com]
• 6. 2,2,5-Trimethylhexane | C9H20 | CID 19041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. manuals.labflow.com [manuals.labflow.com]

An In-depth Technical Guide to the Conformational Analysis of 2,2,5-Trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the conformational landscape of 2,2,5-trimethylhexane. While comprehensive experimental and computational data for this specific molecule is limited in published literature, this document outlines a thorough theoretical analysis based on established stereochemical principles. It also details the standard methodologies required to fully characterize its conformational isomers. A study involving infrared and Raman spectroscopy, supported by normal coordinate calculations, has indicated that 2,2,5-trimethylhexane exists as a mixture of two primary molecular conformations.[1]

Theoretical Conformational Analysis

The conformational flexibility of 2,2,5-trimethylhexane arises from the rotation around its carbon-carbon single bonds. The most significant steric interactions, which dictate the relative stability of its conformers, occur due to the bulky tert-butyl group at the C2 position and the isopropyl group at the C5 position. The analysis primarily focuses on the rotation around the C3-C4 and C4-C5 bonds, as these rotations will generate the most distinct and energetically different conformers.

Key Rotational Bonds and Steric Considerations

• C3-C4 Bond: Rotation around this bond will influence the interaction between the large tert-butyl group on C2 (effectively on C3 from the perspective of this bond) and the isopropyl group on C5.

• C4-C5 Bond: Rotation here will primarily involve interactions between the substituents on C4 and the isopropyl group on C5.

Due to the significant steric hindrance posed by the tert-butyl group, it is expected to dominate the conformational preferences, forcing the molecule to adopt geometries that minimize its interactions with other bulky groups.

Newman Projections of Key Conformations

To visualize the spatial arrangements and predict their relative stabilities, Newman projections are employed. The most stable conformers will be those in a staggered arrangement, where the substituents are furthest apart, while the least stable will be the eclipsed conformers.

Below are the predicted most stable (anti-staggered) and least stable (fully eclipsed) conformations when viewing along the C3-C4 bond.

Caption: Newman projections of 2,2,5-trimethylhexane along the C3-C4 bond.

Quantitative Data Summary

Conformer Description	Dihedral Angle (approx.)	Relative Energy (Qualitative)	Key Interactions
Anti-Staggered	180°	Lowest	Minimized steric interactions
Gauche-Staggered	60°	Low	Gauche interaction between bulky groups
Eclipsed	120°	High	Torsional and steric strain
Fully Eclipsed	0°	Highest	Severe steric and torsional strain

Experimental and Computational Protocols

To obtain the precise quantitative data for the conformational analysis of 2,2,5-trimethylhexane, a combination of spectroscopic and computational methods would be required.

Experimental Workflow

A typical experimental approach would involve the following steps:

References

• 1. tandfonline.com [tandfonline.com]

2,2,5-Trimethylhexane: A Technical Guide to Health and Safety

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for 2,2,5-trimethylhexane, a branched-chain alkane. The information is compiled for an audience with a technical background in chemistry and toxicology and is intended to support safe handling and risk assessment in a laboratory setting.

Chemical and Physical Properties

2,2,5-Trimethylhexane is a colorless, flammable liquid with a pungent, acrid odor.[1][2] It is a saturated aliphatic hydrocarbon with the molecular formula C9H20.[2] Its branched structure contributes to its physical and chemical properties, making it useful as a solvent and a component in fuel.[3]

Table 1: Physicochemical Properties of 2,2,5-Trimethylhexane

Property	Value	Source(s)
Molecular Formula	C9H20	[2]
Molecular Weight	128.26 g/mol	[2]
CAS Number	3522-94-9	[3]
Melting Point	Approximately -40°C	[3]
Boiling Point	122 - 124 °C	[4][5]
Flash Point	13 - 31°C	[4][5]
Vapor Pressure	16.6 mmHg at 25°C	[2][6]
Water Solubility	Very poor (1.15 mg/L at 25°C)	[5]
Solubility	Soluble in many organic solvents	[3]
Appearance	Colorless liquid	[1]
Odor	Pungent, acrid	[1][2]

Toxicological Information

The primary health concerns associated with 2,2,5-trimethylhexane are irritation, neurotoxicity, and potential kidney effects.[1][6][7] It is important to note that specific toxicological data for 2,2,5-trimethylhexane is limited, and much of the understanding is derived from studies on its isomers, such as 2,2,4-trimethylpentane.

Summary of Toxicological Effects

• Irritation: May cause skin and eye irritation upon contact.[3]

• Inhalation: Prolonged exposure to vapors may cause headaches, dizziness, and nausea.[3] As a toxic, asphyxiating gas, there is a high risk of suffocation.[3]

• Ingestion: May be fatal if swallowed and enters airways.[4]

• Neurotoxicity: Classified as a neurotoxin.[6]

• Nephrotoxicity (Kidney Effects): Studies on rats have shown that 2,2,5-trimethylhexane can cause changes in renal tubules and weight loss.[2][6] This is believed to be due to a mechanism involving alpha 2u-globulin, which is specific to male rats and not considered directly relevant to human risk assessment.[8][9]

Table 2: GHS Hazard Classifications for 2,2,5-Trimethylhexane

Hazard Class	Category	Hazard Statement
Flammable liquids	2	Highly flammable liquid and vapor
Aspiration hazard	1	May be fatal if swallowed and enters airways
Skin corrosion/irritation	Not specified	Causes skin irritation
Specific target organ toxicity, single exposure	Not specified	May cause drowsiness or dizziness

Source: Aggregated GHS information from multiple sources.

Mechanism of Toxicity: Alpha 2u-Globulin Nephropathy

The renal effects observed in male rats exposed to 2,2,5-trimethylhexane and its isomers are linked to a phenomenon known as alpha 2u-globulin nephropathy. This process is not considered a relevant mechanism for human renal carcinogenesis.[9]

The proposed mechanism involves the following steps:

• Binding: The chemical or its metabolites bind to alpha 2u-globulin in the male rat.[7]

• Decreased Digestion: This complex is resistant to normal protein digestion in the lysosomes of kidney cells.[7]

• Accumulation: The indigestible complex accumulates in the renal proximal tubules, forming characteristic hyaline droplets.[8]

• Cell Death and Proliferation: This accumulation leads to cell death, which in turn stimulates regenerative cell proliferation.[8]

• Tumor Promotion: Chronic cell proliferation can act as a tumor promoter in the male rat kidney.[8]

Caption: Mechanism of alpha 2u-globulin nephropathy in male rats.

Experimental Protocols

Representative Sub-Chronic Oral Toxicity Study in Rats

Objective: To evaluate the potential for 2,2,5-trimethylhexane to cause renal toxicity in a rodent model.

Test System:

• Species: Fischer 344 rats

• Sex: Male and Female

• Age: 6-8 weeks at the start of the study

• Supplier: Charles River Laboratories (or equivalent)

• Acclimation: Minimum of 7 days prior to the start of treatment.

Experimental Design:

• Groups:

  • Group 1: Control (Corn oil vehicle)

  • Group 2: Low dose 2,2,5-trimethylhexane

  • Group 3: Mid dose 2,2,5-trimethylhexane

  • Group 4: High dose 2,2,5-trimethylhexane

• Number of Animals: 10 males and 10 females per group.

• Administration: Oral gavage, once daily.

• Duration: 28 days.

• Dose Selection: Based on a preliminary range-finding study.

Materials:

• 2,2,5-Trimethylhexane (>99% purity)

• Corn oil (vehicle)

• Gavage needles

• Standard laboratory animal diet and water (ad libitum)

Procedures:

• Dose Preparation: 2,2,5-trimethylhexane is mixed with corn oil to achieve the desired concentrations.

• Animal Dosing: Animals are weighed daily, and the dose volume is adjusted accordingly. Doses are administered at approximately the same time each day.

• Clinical Observations: Animals are observed twice daily for any signs of toxicity, morbidity, or mortality. Detailed clinical examinations are performed weekly.

• Body Weight and Food Consumption: Recorded weekly.

• Clinical Pathology: At the end of the 28-day period, blood and urine samples are collected for hematology, clinical chemistry (including kidney function markers like BUN and creatinine), and urinalysis.

• Necropsy and Histopathology: All animals are euthanized by CO2 asphyxiation. A full necropsy is performed. The kidneys, liver, and other target organs are weighed. Tissues are preserved in 10% neutral buffered formalin, processed, embedded in paraffin, sectioned, and stained with hematoxylin and eosin (H&E) for microscopic examination. Special stains (e.g., Mallory-Heidenhain) may be used to specifically identify hyaline droplets in the kidney.

Data Analysis:

• Statistical analysis of body weights, food consumption, clinical pathology parameters, and organ weights.

• Microscopic evaluation of tissues by a board-certified veterinary pathologist.

Hazard Identification and Risk Assessment Workflow

A systematic approach to hazard identification and risk assessment is crucial when working with chemicals like 2,2,5-trimethylhexane. The following workflow outlines the key steps.

References

• 1. tandfonline.com [tandfonline.com]
• 2. 2,2,5-Trimethylhexane | C9H20 | CID 19041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Respiratory protection equipments C9H20 (2,2,5-trimethylhexane), CAS number 3522-94-9 [en.gazfinder.com]
• 4. 2,2,5-Trimethylhexane | 3522-94-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. echemi.com [echemi.com]
• 6. 2,2,5-Trimethylhexane - Hazardous Agents | Haz-Map [haz-map.com]
• 7. Biochemical mechanisms and pathobiology of alpha 2u-globulin nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The comparative pathobiology of alpha 2u-globulin nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Alpha 2u-globulin nephropathy: review of the cellular and molecular mechanisms involved and their implications for human risk assessment - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 2,2,5-Trimethylhexane as a Non-Polar Solvent in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,5-Trimethylhexane, a branched-chain alkane, presents a unique profile as a non-polar solvent for specialized applications in organic synthesis and material science.[1][2][3] Its distinct physical properties, stemming from its molecular structure, differentiate it from more common linear alkanes like n-hexane, offering potential advantages in specific reaction environments. These application notes provide a comprehensive overview of 2,2,5-trimethylhexane's properties, its limited but potential applications as a solvent, and general protocols for its use. Due to its infrequent use as a primary solvent in published literature, specific reaction protocols are limited. However, this document provides a foundational understanding for its evaluation in novel synthetic methodologies.

Physical and Chemical Properties

2,2,5-Trimethylhexane is a colorless and flammable liquid characterized by its branched structure, which significantly influences its physical properties.[1][3] A summary of its key properties is presented in Table 1. Its branching leads to a lower boiling point compared to its straight-chain isomer, n-nonane, a feature that can be advantageous for reactions requiring gentle heating and easy solvent removal.[3] It is virtually insoluble in water but miscible with other organic solvents.[1][3]

Table 1: Physical and Chemical Properties of 2,2,5-Trimethylhexane

Property	Value
Molecular Formula	C₉H₂₀
Molecular Weight	128.26 g/mol
Boiling Point	~124 °C
Melting Point	-105.7 °C
Density	~0.716 g/cm³ at 20°C
Refractive Index	~1.407 at 20°C
Flash Point	31 °C
Water Solubility	Very low (practically insoluble)
Purity (typical)	>99.0% (GC)

Data compiled from multiple sources.[1][4][5]

Applications in Organic Reactions

While not a commonly employed solvent in mainstream organic synthesis due to its relatively high cost and limited availability, 2,2,5-trimethylhexane's properties make it a candidate for specific applications where a non-polar, relatively inert medium with a specific boiling point is required.[1]

Potential Applications:

• High-Temperature Reactions: Its boiling point of approximately 124°C allows for its use in reactions that require temperatures exceeding the boiling points of more common non-polar solvents like hexane (~69°C) or heptane (~98°C).

• Inert Reaction Medium: As a saturated alkane, 2,2,5-trimethylhexane is chemically inert under many reaction conditions, making it suitable for reactions involving highly reactive reagents or intermediates that would otherwise react with more functionalized solvents.[6][7]

• Polymerization Reactions: In principle, it can be used as a solvent for the polymerization of olefins, where a non-coordinating, non-polar medium is often necessary.

• Spectroscopic Studies: Its simple, well-defined structure and spectral data make it useful as a reference compound in analytical techniques such as Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

Limitations:

The primary limitation for the widespread use of 2,2,5-trimethylhexane as a solvent is the lack of documented, specific examples in the scientific literature. Most organic reactions are optimized using more readily available and economical solvents.

Experimental Protocols

Given the scarcity of specific literature protocols, the following section provides a general protocol for the use of 2,2,5-trimethylhexane as a non-polar solvent in a hypothetical organic reaction. This protocol should be adapted and optimized for any specific transformation.

General Protocol for a Substitution Reaction in 2,2,5-Trimethylhexane

This protocol describes a hypothetical nucleophilic substitution reaction where the non-polar nature and boiling point of 2,2,5-trimethylhexane could be advantageous.

Reaction: General SN2 reaction of an alkyl halide with a nucleophile.

Materials:

• 2,2,5-Trimethylhexane (anhydrous)

• Alkyl halide (e.g., 1-bromobutane)

• Nucleophile (e.g., sodium cyanide)

• Phase-transfer catalyst (e.g., tetrabutylammonium bromide), if necessary for solubility

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Inert gas supply (e.g., nitrogen or argon)

• Standard glassware for workup and purification

Procedure:

• Setup: Assemble a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere.

• Reagent Addition: To the flask, add the alkyl halide and 2,2,5-trimethylhexane. Begin stirring to ensure a homogenous solution.

• Nucleophile Addition: If the nucleophile has low solubility, a phase-transfer catalyst can be added at this stage. Add the nucleophile to the reaction mixture.

• Heating: Heat the reaction mixture to reflux (approximately 124°C) using a heating mantle.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by the slow addition of water. Separate the organic layer.

• Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and filter. Remove the 2,2,5-trimethylhexane solvent under reduced pressure. The crude product can then be purified by an appropriate method, such as distillation or column chromatography.

Visualizations

Solvent Selection Logic

The choice of a solvent is a critical step in designing an organic reaction. The following diagram illustrates the logical considerations for selecting a non-polar solvent like 2,2,5-trimethylhexane.

Caption: Logical flow for considering 2,2,5-trimethylhexane as a solvent.

General Experimental Workflow

The diagram below outlines a typical experimental workflow for an organic reaction using 2,2,5-trimethylhexane as the solvent.

Caption: A generalized workflow for synthesis in 2,2,5-trimethylhexane.

Safety and Handling

2,2,5-Trimethylhexane is a flammable liquid and should be handled with appropriate safety precautions.[3] Use in a well-ventilated fume hood away from ignition sources is mandatory. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn at all times. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2,2,5-Trimethylhexane is a non-polar solvent with a unique set of physical properties that could make it a valuable, albeit niche, tool in the organic chemist's toolbox. While its application is not widespread, its higher boiling point and inert nature present opportunities for its use in specialized reactions where common non-polar solvents are unsuitable. Further research and exploration are needed to fully delineate its potential in modern organic synthesis and drug development.

References

• 1. Buy 2,2,5-Trimethylhexane | 3522-94-9 [smolecule.com]
• 2. Page loading... [wap.guidechem.com]
• 3. CAS 3522-94-9: 2,2,5-Trimethylhexane | CymitQuimica [cymitquimica.com]
• 4. echemi.com [echemi.com]
• 5. 2,2,5-Trimethylhexane | C9H20 | CID 19041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. CH105: Chapter 7 - Alkanes and Halogenated Hydrocarbons - Chemistry [wou.edu]

Application Note: 1H and 13C NMR Analysis of 2,2,5-Trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the structural elucidation of organic molecules. This application note provides a detailed analysis of the ¹H and ¹³C NMR spectra of 2,2,5-trimethylhexane, a saturated aliphatic hydrocarbon. The data presented herein, including chemical shifts, multiplicities, and peak assignments, serve as a valuable reference for the characterization of this and structurally related compounds. Detailed experimental protocols for sample preparation and spectral acquisition are also provided to ensure reproducibility.

Data Presentation

The ¹H and ¹³C NMR spectral data for 2,2,5-trimethylhexane are summarized in the tables below. The assignments are based on experimental data obtained from the Spectral Database for Organic Compounds (SDBS) and corroborated with predicted data to ensure accuracy.

Table 1: ¹H NMR Data for 2,2,5-Trimethylhexane

Peak Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H1, H1', H1'' (3 x CH₃)	0.88	s	9H	-
H6, H6' (2 x CH₃)	0.87	d	6H	6.6
H3 (CH₂)	1.23	m	2H
H4 (CH₂)	1.10	m	2H
H5 (CH)	1.54	m	1H

s = singlet, d = doublet, m = multiplet

Table 2: ¹³C NMR Data for 2,2,5-Trimethylhexane

Peak Assignment	Chemical Shift (δ, ppm)
C1, C1', C1'' (3 x CH₃)	29.0
C2 (quaternary C)	30.7
C6, C6' (2 x CH₃)	22.5
C5 (CH)	25.3
C4 (CH₂)	42.2
C3 (CH₂)	51.3

Experimental Protocols

Sample Preparation

• Sample Purity: Ensure the 2,2,5-trimethylhexane sample is of high purity (>98%) to avoid interference from impurities in the NMR spectra.

• Solvent Selection: Choose a deuterated solvent in which the analyte is soluble. Chloroform-d (CDCl₃) is a common choice for non-polar compounds like 2,2,5-trimethylhexane.

• Concentration: Prepare a solution of approximately 5-10 mg of 2,2,5-trimethylhexane in 0.6-0.7 mL of CDCl₃ in a clean, dry vial. For ¹³C NMR, a higher concentration (20-50 mg) may be beneficial to improve the signal-to-noise ratio.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solution to serve as an internal reference standard (δ = 0.00 ppm for both ¹H and ¹³C NMR).

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube.

• Filtration (Optional): If any particulate matter is present, filter the solution through a small plug of glass wool in the pipette during transfer to the NMR tube.

• Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample identification.

NMR Data Acquisition

• Instrumentation: The spectra were acquired on a standard NMR spectrometer (e.g., Bruker, JEOL) operating at a magnetic field strength of at least 300 MHz for ¹H NMR.

• Shimming: Insert the sample into the spectrometer and perform automated or manual shimming to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition Parameters (Typical):

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans: 8-16 scans are typically sufficient for good signal-to-noise.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time (aq): 2-4 seconds.

  • Spectral Width (sw): A spectral width of 10-12 ppm is generally adequate for aliphatic compounds.

• ¹³C NMR Acquisition Parameters (Typical):

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 128-1024) is required.

  • Relaxation Delay (d1): 2 seconds.

  • Acquisition Time (aq): 1-2 seconds.

  • Spectral Width (sw): A spectral width of 200-250 ppm is standard.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum to obtain pure absorption peaks.

  • Perform baseline correction.

  • Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

  • Integrate the peaks in the ¹H NMR spectrum.

  • Pick and label the peaks in both spectra.

Mandatory Visualization

Caption: Molecular structure of 2,2,5-trimethylhexane with atom numbering for NMR peak assignment.

Caption: A generalized workflow for the NMR analysis of a small organic molecule.

Application of 2,2,5-Trimethylhexane in Fuel and Octane Rating Studies

Application Note & Protocol

Introduction

2,2,5-Trimethylhexane is a branched-chain alkane with the chemical formula C₉H₂₀.[1] Its highly branched structure imparts a high octane rating, making it a valuable compound in the field of fuel science and for studies related to internal combustion engines. This document provides detailed application notes and protocols for the use of 2,2,5-trimethylhexane in fuel and octane rating studies, intended for researchers, scientists, and professionals in drug development with an interest in fuel chemistry and engine performance.

Physicochemical Properties

2,2,5-Trimethylhexane is a colorless liquid with properties that make it suitable as a reference fuel and fuel additive.[1][2] A summary of its key physicochemical properties is presented in Table 1.

Property	Value
Molecular Formula	C₉H₂₀
Molecular Weight	128.26 g/mol
CAS Number	3522-94-9
Boiling Point	124 °C
Density	0.716 g/cm³ at 20°C
Research Octane Number (RON)	91

Table 1: Physicochemical properties of 2,2,5-Trimethylhexane.

Application in Octane Rating Studies

The primary application of 2,2,5-trimethylhexane in the fuel industry is as a reference material in octane rating tests. The octane number of a fuel is a standard measure of its ability to resist auto-ignition (knocking) in an internal combustion engine.[2] Highly branched alkanes, such as 2,2,5-trimethylhexane, generally exhibit higher octane numbers compared to their straight-chain counterparts.

Octane Rating of 2,2,5-Trimethylhexane and Related Isomers

The octane rating of a fuel is determined by two standard laboratory tests: the Research Octane Number (RON) and the Motor Octane Number (MON). RON is determined under less severe conditions (lower engine speed and temperature), while MON is determined under more severe conditions (higher engine speed and temperature). The anti-knock index (AKI) is the average of RON and MON and is what is typically displayed at the pump in many countries.

Compound	Research Octane Number (RON)	Motor Octane Number (MON)
n-Nonane	-45	-
2-Methyloctane	24	-
2,2,5-Trimethylhexane	91	Not available
2,2,4,4-Tetramethylpentane	123	-
Isooctane (2,2,4-Trimethylpentane)	100	100

Table 2: Octane ratings of 2,2,5-Trimethylhexane and other selected C8 and C9 isomers.

2,2,5-Trimethylhexane as a Fuel Additive

Due to its high octane rating, 2,2,5-trimethylhexane can be used as a blending component to increase the octane number of gasoline. The blending octane number (BON) of a component can be higher or lower than its pure octane number and depends on the composition of the base fuel and the concentration of the additive. While specific BON data for 2,2,5-trimethylhexane is limited, branched-chain paraffins are known to be effective octane boosters.

The addition of high-octane components like 2,2,5-trimethylhexane to gasoline can lead to:

• Improved Anti-Knock Characteristics: Allowing for higher compression ratios in engines, which can lead to increased thermal efficiency and power output.

• Enhanced Engine Performance: By preventing knocking, the engine can operate more smoothly and efficiently.

Experimental Protocols

The determination of Research Octane Number (RON) and Motor Octane Number (MON) is governed by standardized test methods developed by ASTM International.

Protocol 1: Determination of Research Octane Number (RON)

Standard Test Method: ASTM D2699

Principle: The RON of a spark-ignition engine fuel is determined by comparing its knocking characteristics with those of primary reference fuels (blends of isooctane and n-heptane) in a standardized single-cylinder Cooperative Fuel Research (CFR) engine under controlled conditions.

Apparatus:

• Cooperative Fuel Research (CFR) engine

• Knock-detection instrumentation

• Fuel handling and blending equipment

Procedure:

• Engine Calibration: Calibrate the CFR engine using standardized reference fuels to ensure it is operating within the specified tolerances.

• Sample Preparation: Prepare the fuel sample to be tested.

• Engine Operation: Operate the CFR engine at a constant speed of 600 rpm and a specified intake air temperature.

• Knock Intensity Measurement: Introduce the fuel sample into the engine and adjust the compression ratio until a standard level of knock intensity is observed.

• Reference Fuel Comparison: Bracket the knock intensity of the sample with two primary reference fuels, one having a slightly higher and one a slightly lower octane number than the sample.

• RON Determination: The RON of the sample is calculated by interpolation between the octane numbers of the two bracketing reference fuels.

Protocol 2: Determination of Motor Octane Number (MON)

Standard Test Method: ASTM D2700

Principle: The MON of a spark-ignition engine fuel is determined using the same principle and apparatus as the RON test, but under more severe operating conditions to simulate higher engine loads and speeds.

Key Differences from RON Protocol:

• Engine Speed: The CFR engine is operated at 900 rpm.

• Intake Air Temperature: A higher, fixed intake air temperature is used.

• Ignition Timing: The ignition timing is varied with the compression ratio.

The procedural steps for MON determination are analogous to the RON protocol, with the adjustments in engine operating conditions.

Logical Workflow for Octane Rating Determination

The following diagram illustrates the general workflow for determining the octane rating of a fuel sample using a CFR engine.

References

• 1. CAS 3522-94-9: 2,2,5-Trimethylhexane | CymitQuimica [cymitquimica.com]
• 2. Octane rating - Wikipedia [en.wikipedia.org]

2,2,5-Trimethylhexane as a starting material in polymer synthesis

Introduction

2,2,5-Trimethylhexane is a branched-chain alkane notable for its use as a solvent and a high-octane component in gasoline.[1][2] While its direct application as a monomer in polymer synthesis is not widespread and remains an area of ongoing research, its properties as a non-polar solvent suggest its potential utility in specific polymerization reactions.[2][3] These application notes provide an overview of the potential uses of 2,2,5-trimethylhexane in polymer synthesis, primarily focusing on its role as a solvent. Due to the limited availability of specific experimental data, the protocols provided are general and should be adapted as needed.

Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of 2,2,5-trimethylhexane is essential for its application in polymer synthesis.

Property	Value	Reference
Molecular Formula	C₉H₂₀	[4]
Molecular Weight	128.26 g/mol	[2][4]
Boiling Point	124 °C	[5][6]
Melting Point	-105.7 °C	[6]
Density	0.716 g/cm³ at 20 °C	[6]
Flash Point	13 °C	[5]
Solubility in Water	1.15 mg/L at 25 °C	[5]

Applications in Polymer Synthesis

As a Non-Polar Solvent

Given its alkane structure, 2,2,5-trimethylhexane is a non-polar solvent.[2] This characteristic makes it a potential medium for polymerization reactions where non-polar conditions are required. Such reactions include certain types of coordination, cationic, and free-radical polymerizations. The choice of solvent can significantly influence the kinetics of the reaction and the properties of the resulting polymer.

General Considerations for Use as a Solvent:

• Inertness: As a saturated hydrocarbon, 2,2,5-trimethylhexane is chemically inert under many polymerization conditions, preventing unwanted side reactions with initiators, monomers, or the growing polymer chain.

• Boiling Point: Its relatively high boiling point of 124 °C allows for polymerization reactions to be conducted at elevated temperatures, which can be necessary to increase reaction rates or control polymer properties.

• Low Polarity: Its non-polar nature can be advantageous in dissolving non-polar monomers and polymers, facilitating a homogeneous reaction environment.

Experimental Protocols (General)

The following are generalized protocols for common polymerization types where a non-polar solvent like 2,2,5-trimethylhexane could be employed. These are illustrative and would require optimization for specific monomer-initiator systems.

General Workflow for Polymerization in a Non-Polar Solvent

Caption: General experimental workflow for polymerization.

Protocol 1: Free-Radical Polymerization (General)

Free-radical polymerization is a versatile method for a wide range of vinyl monomers.[7][8]

• Reactor Setup: A dried and nitrogen-purged reaction vessel equipped with a magnetic stirrer, reflux condenser, and temperature controller is used.

• Charging the Reactor: The desired amount of purified monomer and 2,2,5-trimethylhexane are charged into the reactor.

• Initiation: The solution is heated to the desired reaction temperature. A calculated amount of a suitable free-radical initiator (e.g., AIBN or benzoyl peroxide) is then added.

• Polymerization: The reaction is allowed to proceed for a specified time, with stirring, under an inert atmosphere.

• Termination and Isolation: The polymerization is terminated, often by cooling the reaction mixture. The polymer is then precipitated by pouring the solution into a non-solvent (e.g., methanol), filtered, and dried under vacuum.

Protocol 2: Cationic Polymerization (General)

Cationic polymerization is suitable for monomers with electron-donating groups that can stabilize a carbocationic propagating species.[9][10]

• Stringent Anhydrous Conditions: All glassware must be rigorously dried, and all reagents and the solvent (2,2,5-trimethylhexane) must be scrupulously dried and purified to remove any traces of water, which can terminate the polymerization.

• Reactor Setup: A reaction vessel under a dry, inert atmosphere (e.g., nitrogen or argon) is used.

• Reaction Mixture: The purified monomer is dissolved in dry 2,2,5-trimethylhexane in the reactor and cooled to the desired temperature (often low temperatures are required).

• Initiation: A Lewis acid initiator (e.g., BF₃·OEt₂ or TiCl₄) is added to initiate the polymerization.

• Propagation: The reaction is maintained at the set temperature until the desired conversion is achieved.

• Termination: The reaction is terminated by the addition of a quenching agent such as methanol. The polymer is then isolated by precipitation.

Potential Signaling Pathways in Polymerization

The term "signaling pathway" is not directly applicable to traditional polymer synthesis in the biological sense. However, the logical sequence of events in a chain-growth polymerization can be visualized.

Caption: Chain-growth polymerization logical steps.

Data Presentation

Conclusion

2,2,5-Trimethylhexane presents itself as a viable, albeit under-explored, non-polar solvent for various polymerization reactions. Its inert nature and suitable boiling point are advantageous properties. Further research is necessary to establish specific protocols and to quantify its effect on polymer properties in comparison to more conventional non-polar solvents. Researchers in polymer science and drug development may find 2,2,5-trimethylhexane to be a useful alternative solvent, particularly in applications requiring high-purity and specific reaction conditions.

References

• 1. Page loading... [wap.guidechem.com]
• 2. CAS 3522-94-9: 2,2,5-Trimethylhexane | CymitQuimica [cymitquimica.com]
• 3. Buy 2,2,5-Trimethylhexane | 3522-94-9 [smolecule.com]
• 4. 2,2,5-Trimethylhexane | C9H20 | CID 19041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,2,5-TRIMETHYLHEXANE CAS#: 3522-94-9 [m.chemicalbook.com]
• 6. echemi.com [echemi.com]
• 7. What is free radical polymerization? types, characteristics, reaction mechanism, and typical methods with examples ｜ Information ｜ FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 8. fiveable.me [fiveable.me]
• 9. Cationic polymerization - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]

Application Note and Protocol for the Alkylation Synthesis of 2,2,5-Trimethylhexane

Abstract

This document provides a detailed experimental protocol for the synthesis of 2,2,5-trimethylhexane via the acid-catalyzed alkylation of isobutane with 2-methyl-2-butene. Alkylation is a critical process in petroleum refining for producing high-octane gasoline components, known as alkylates.[1][2] This protocol outlines a laboratory-scale procedure using sulfuric acid as a catalyst, including reaction setup, execution, product isolation, and purification. The described methodology is intended for researchers in organic chemistry, chemical engineering, and drug development who require a representative protocol for the synthesis of branched alkanes.

Introduction

2,2,5-Trimethylhexane is a branched-chain alkane with the molecular formula C₉H₂₀.[3] It is a colorless, flammable liquid with a characteristic odor.[4] As a component of high-octane gasoline, its synthesis is of significant interest in the petrochemical industry.[4] The primary industrial method for producing such branched alkanes is through the alkylation of light isoparaffins with olefins, a reaction typically catalyzed by strong liquid acids like sulfuric acid (H₂SO₄) or hydrofluoric acid (HF).[1]

The reaction proceeds via a carbocation mechanism, where the acid protonates the olefin to form a reactive carbocation. This carbocation then alkylates an isoparaffin, leading to a larger, more branched alkane.[5] This protocol details the synthesis of 2,2,5-trimethylhexane by reacting isobutane with 2-methyl-2-butene in the presence of concentrated sulfuric acid.

Data Presentation

Table 1: Physical and Chemical Properties of 2,2,5-Trimethylhexane

Property	Value	Reference(s)
Molecular Formula	C₉H₂₀	[3]
Molecular Weight	128.26 g/mol	[3][6]
CAS Number	3522-94-9	[6]
Appearance	Colorless liquid	[3][4][6]
Odor	Pungent, acrid odor	[7]
Density	0.708 - 0.71 g/mL	[6][8]
Boiling Point	~124 °C
Melting Point	-106 °C	[8]
Refractive Index	1.397 - 1.40	[6][8]
Solubility	Insoluble in water; soluble in organic solvents	[3]

Experimental Protocol: Alkylation of Isobutane with 2-Methyl-2-Butene

This protocol describes a representative procedure for the synthesis of 2,2,5-trimethylhexane. The reaction should be performed in a well-ventilated fume hood due to the corrosive nature of sulfuric acid and the flammability of the hydrocarbons.

3.1. Materials and Equipment

• Reactants:

  • Isobutane (liquefied, high purity)

  • 2-Methyl-2-butene (>99% purity)

  • Concentrated Sulfuric Acid (95-98%)

• Reagents for Workup:

  • Ice-cold deionized water

  • 5% Sodium bicarbonate solution

  • Anhydrous sodium sulfate (or magnesium sulfate)

• Equipment:

  • Three-necked round-bottom flask (250 mL)

  • Pressure-equalizing dropping funnel

  • Mechanical stirrer

  • Low-temperature condenser (e.g., dry ice/acetone)

  • Thermometer

  • Gas inlet tube

  • Cooling bath (e.g., ice-salt or cryocooler)

  • Separatory funnel (500 mL)

  • Erlenmeyer flasks

  • Fractional distillation apparatus

  • Standard laboratory glassware

3.2. Reaction Workflow Diagram

Caption: Workflow for the synthesis and purification of 2,2,5-trimethylhexane.

3.3. Detailed Procedure

3.3.1. Reaction Setup

• Assemble the three-necked flask with a mechanical stirrer, a pressure-equalizing dropping funnel, a gas inlet tube, and a thermometer. Fit the gas outlet to a low-temperature condenser to condense any evaporating isobutane.

• Place the flask in a cooling bath and cool to 0-5 °C.

• Carefully add 50 mL of concentrated sulfuric acid to the cooled flask.

3.3.2. Reaction Execution

• With vigorous stirring, slowly introduce liquefied isobutane into the sulfuric acid. A high ratio of isobutane to olefin is crucial to minimize side reactions. A molar ratio of 10:1 (isobutane:olefin) is recommended.

• In the dropping funnel, place the 2-methyl-2-butene.

• Once the isobutane is added, begin the dropwise addition of 2-methyl-2-butene to the reaction mixture over a period of 1-2 hours. Maintain vigorous stirring and keep the temperature between 0-5 °C. The reaction is exothermic, and the addition rate should be controlled to maintain the temperature.

• After the addition is complete, continue to stir the mixture for an additional 2-4 hours at the same temperature.

3.3.3. Workup and Isolation

• After the reaction period, stop the stirring and allow the layers to separate.

• Slowly and carefully pour the reaction mixture over a beaker of crushed ice. This will quench the reaction and dilute the acid.

• Transfer the mixture to a separatory funnel. Allow the layers to fully separate.

• Carefully drain the lower aqueous acid layer.

• Wash the organic layer sequentially with:

  • 50 mL of cold deionized water

  • 50 mL of 5% sodium bicarbonate solution (to neutralize any remaining acid, vent frequently)

  • 50 mL of deionized water

• Drain the organic layer into an Erlenmeyer flask and dry it over anhydrous sodium sulfate for at least 30 minutes.

3.3.4. Purification

• Filter the dried organic layer to remove the drying agent.

• Purify the crude product by fractional distillation.[9]

• Collect the fraction boiling at approximately 124 °C, which corresponds to 2,2,5-trimethylhexane.

• Characterize the final product by Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm its purity and identity.

Table 2: Summary of Reaction Parameters

Parameter	Recommended Value
Reactants Molar Ratio	Isobutane : 2-Methyl-2-butene (10:1)
Catalyst	Concentrated H₂SO₄ (95-98%)
Reaction Temperature	0-5 °C
Reaction Time	2-4 hours post-addition
Stirring Speed	Vigorous (to ensure good mixing of phases)

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Concentrated sulfuric acid is extremely corrosive and can cause severe burns. Handle with extreme care.

• Isobutane and 2-methyl-2-butene are highly flammable. Ensure there are no ignition sources nearby.

• The reaction is exothermic; maintain careful temperature control to prevent runaway reactions.

• Dispose of all chemical waste according to institutional and local regulations.

This protocol provides a foundational method for the synthesis of 2,2,5-trimethylhexane. Optimization of reaction conditions, such as temperature, reactant ratio, and catalyst concentration, may be necessary to improve yield and selectivity.

References

• 1. mt.com [mt.com]
• 2. researchgate.net [researchgate.net]
• 3. CAS 3522-94-9: 2,2,5-Trimethylhexane | CymitQuimica [cymitquimica.com]
• 4. 2,2,5-TRIMETHYLHEXANE | 3522-94-9 [chemicalbook.com]
• 5. Kinetic Model of Olefins/Isobutane Alkylation Using Sulfuric Acid as Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 6. labproinc.com [labproinc.com]
• 7. 2,2,5-Trimethylhexane | C9H20 | CID 19041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2,2,5-trimethylhexane [stenutz.eu]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Studying the Environmental Fate of 2,2,5-Trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for investigating the environmental fate of 2,2,5-trimethylhexane, a branched-chain alkane. The protocols outlined below are based on internationally recognized guidelines and are intended to assist researchers in generating robust and comparable data on the biodegradation, photodegradation, and volatilization of this compound.

Physicochemical Properties of 2,2,5-Trimethylhexane

A thorough understanding of the physicochemical properties of 2,2,5-trimethylhexane is fundamental to designing and interpreting environmental fate studies. These properties govern its partitioning between air, water, soil, and biota.

Property	Value	Reference
Molecular Formula	C₉H₂₀	[1]
Molecular Weight	128.26 g/mol	[1]
Water Solubility	1.15 mg/L at 25°C	[2]
Vapor Pressure	16.6 mmHg at 25°C	[3]
Henry's Law Constant	3.45 atm·m³/mol at 25°C	[2]
Log Kₒₗ (Octanol-Water Partition Coefficient)	5.65
Biological Half-Life	18.00 Days

Note: The context and conditions for the reported biological half-life are not specified in the available literature. Further studies are needed to determine the half-life under various environmental conditions.

Biodegradation Studies

Biodegradation is a key process in the environmental degradation of hydrocarbons. The following protocols are adapted from OECD Guidelines for the Testing of Chemicals and are suitable for assessing the biodegradability of 2,2,5-trimethylhexane.

Aerobic Biodegradation in Water: Ready Biodegradability (OECD 301)

This test provides an initial screening of the potential for rapid and complete biodegradation.

Principle: A small amount of 2,2,5-trimethylhexane is introduced as the sole carbon source to a mineral medium inoculated with microorganisms from sources like activated sludge. The biodegradation is monitored by measuring the consumption of oxygen or the production of carbon dioxide over 28 days.[4][5]

Experimental Protocol:

• Test System Preparation:

  • Prepare a mineral salt medium as specified in OECD Guideline 301.

  • Add 2,2,5-trimethylhexane as the test substance, typically at a concentration of 10-20 mg/L. Due to its low water solubility, a carrier solvent that is non-toxic and biodegradable (e.g., dimethyl sulfoxide) may be used at a minimal concentration.

  • Inoculate the medium with a mixed microbial population, for example, from the effluent of a wastewater treatment plant.[6] The concentration of the inoculum should be kept low.

• Incubation:

  • Incubate the test vessels in the dark at a constant temperature (e.g., 20-25°C) with continuous shaking or stirring to ensure aerobic conditions.

• Monitoring:

  • For the CO₂ evolution test (OECD 301B), trap the evolved CO₂ in a suitable absorbent (e.g., barium hydroxide or sodium hydroxide) and quantify by titration or with an inorganic carbon analyzer.[7]

  • For the Closed Bottle test (OECD 301D), measure the decrease in dissolved oxygen concentration over time.

• Data Analysis:

  • Calculate the percentage of biodegradation based on the amount of CO₂ produced or oxygen consumed relative to the theoretical maximum.

  • A substance is considered readily biodegradable if it reaches the pass level of 60% of the theoretical maximum within a 10-day window during the 28-day test period.[4]

Aerobic Biodegradation in Soil (Adapted from OECD 307)

This protocol assesses the rate and extent of biodegradation in a soil environment.

Principle: 2,2,5-Trimethylhexane is applied to a soil sample, and its disappearance and the evolution of CO₂ are monitored over time under controlled laboratory conditions.

Experimental Protocol:

• Soil Selection and Preparation:

  • Select a well-characterized soil (e.g., texture, organic carbon content, pH, microbial biomass).

  • Sieve the soil to remove large particles and adjust the moisture content to a suitable level (e.g., 40-60% of water holding capacity).

• Test Substance Application:

  • Apply 2,2,5-trimethylhexane to the soil. For volatile compounds, it is crucial to incorporate the substance into the soil quickly and uniformly to minimize volatilization losses.

• Incubation:

  • Incubate the soil microcosms in the dark at a constant temperature (e.g., 20°C). Maintain aerobic conditions by ensuring adequate air exchange.

• Monitoring:

  • Periodically collect soil subsamples and extract the remaining 2,2,5-trimethylhexane using an appropriate solvent. Analyze the extracts using gas chromatography-mass spectrometry (GC-MS).

  • To determine mineralization, trap the evolved CO₂ from the headspace of the incubation vessels.

• Data Analysis:

  • Determine the rate of disappearance of 2,2,5-trimethylhexane and calculate its half-life in the soil.

  • Quantify the percentage of the applied carbon that is mineralized to CO₂.

Logical Flow for Biodegradation Assessment:

Caption: Workflow for assessing the biodegradation of 2,2,5-trimethylhexane.

Photodegradation Studies

Photodegradation in the atmosphere is a significant fate process for volatile organic compounds (VOCs) like 2,2,5-trimethylhexane.

Atmospheric Photodegradation Rate (ASTM E1096-19)

This protocol provides a method for estimating the rate of photodegradation in the gas phase.

Principle: The rate of disappearance of 2,2,5-trimethylhexane is measured in a reaction chamber upon exposure to a light source that simulates the solar spectrum. The primary degradation pathway in the troposphere for alkanes is reaction with hydroxyl (•OH) radicals.

Experimental Protocol:

• Reaction Chamber:

  • Use a smog chamber or a similar reaction vessel made of a material that is transparent to UV and visible light (e.g., Teflon film or quartz).

• Gas-Phase Mixture Preparation:

  • Introduce a known concentration of 2,2,5-trimethylhexane into the chamber.

  • Introduce a source of •OH radicals, typically by photolyzing a precursor such as methyl nitrite (CH₃ONO) or hydrogen peroxide (H₂O₂) in the presence of NOx.

• Irradiation:

  • Irradiate the chamber with a light source that mimics the solar spectrum (e.g., xenon arc lamp).

• Monitoring:

  • Monitor the concentration of 2,2,5-trimethylhexane over time using a suitable analytical technique, such as GC-MS or Fourier-transform infrared spectroscopy (FTIR).

• Data Analysis:

  • Determine the pseudo-first-order rate constant for the reaction of 2,2,5-trimethylhexane with •OH radicals.

  • Calculate the atmospheric half-life using the determined rate constant and an estimated average atmospheric concentration of •OH radicals.

Signaling Pathway for Atmospheric Photodegradation:

Caption: Key steps in the atmospheric photodegradation of 2,2,5-trimethylhexane.

Volatilization Studies

Due to its high vapor pressure and Henry's Law constant, volatilization is expected to be a significant transport mechanism for 2,2,5-trimethylhexane from water and moist soil surfaces to the atmosphere.

Volatilization from Water (US EPA Method 8265)

This protocol can be adapted to measure the rate of volatilization from an aqueous solution.

Principle: The concentration of 2,2,5-trimethylhexane in the headspace above a stirred aqueous solution is measured over time.

Experimental Protocol:

• Test System:

  • Use a sealed vessel with a known volume of water and headspace.

  • The system should allow for controlled stirring of the water phase and sampling from the headspace.

• Sample Preparation:

  • Prepare an aqueous solution of 2,2,5-trimethylhexane at a known concentration.

• Experiment Execution:

  • Stir the solution at a constant rate to create a defined boundary layer at the air-water interface.

  • At regular intervals, withdraw a sample from the headspace using a gas-tight syringe.

• Analysis:

  • Analyze the headspace samples by GC-MS to determine the concentration of 2,2,5-trimethylhexane.[8]

• Data Analysis:

  • Calculate the volatilization rate constant based on the change in headspace concentration over time.

  • The overall mass transfer coefficient can be determined, which is influenced by both liquid- and gas-phase resistance.[9]

Volatilization from Soil (Based on US EPA Guidance)

This protocol estimates the volatilization flux from soil surfaces.

Principle: The flux of 2,2,5-trimethylhexane from a soil surface is measured using a flux chamber or by micrometeorological methods in a wind tunnel.[10][11][12]

Experimental Protocol (Flux Chamber Method):

• Flux Chamber:

  • Place an open-bottom chamber on the surface of the soil that has been treated with 2,2,5-trimethylhexane.

• Airflow:

  • Sweep a clean airstream through the chamber at a known and constant rate.

• Trapping:

  • Pass the outlet air from the chamber through a sorbent trap (e.g., activated carbon or a suitable polymer) to capture the volatilized 2,2,5-trimethylhexane.

• Analysis:

  • Extract the sorbent trap with a solvent and analyze the extract by GC-MS to quantify the amount of 2,2,5-trimethylhexane collected.

• Data Analysis:

  • Calculate the volatilization flux (mass per unit area per unit time) from the mass of the compound trapped, the airflow rate, and the area of the chamber.

Experimental Workflow for Volatilization from Soil:

References

• 1. CAS 3522-94-9: 2,2,5-Trimethylhexane | CymitQuimica [cymitquimica.com]
• 2. srdata.nist.gov [srdata.nist.gov]
• 3. 2,2,5-Trimethylhexane | C9H20 | CID 19041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. bpcinstruments.com.cn [bpcinstruments.com.cn]
• 5. oecd.org [oecd.org]
• 6. Comparison of biodegradation performance of OECD test guideline 301C with that of other ready biodegradability tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. oecd.org [oecd.org]
• 8. epa.gov [epa.gov]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 10. epa.gov [epa.gov]
• 11. researchgate.net [researchgate.net]
• 12. ars.usda.gov [ars.usda.gov]

Handling and storage procedures for 2,2,5-Trimethylhexane in the lab

Application Notes and Protocols for 2,2,5-Trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction:

2,2,5-Trimethylhexane is a colorless, flammable liquid with a characteristic aliphatic hydrocarbon odor.[1][2] It is primarily used as a solvent and as an additive in motor fuels.[1][2] Due to its volatile nature and flammability, strict adherence to safety protocols is paramount when handling and storing this compound in a laboratory setting to mitigate risks of fire, explosion, and exposure.[3][4][5] These application notes provide detailed procedures and safety information to ensure the safe and effective use of 2,2,5-Trimethylhexane in a research environment.

Physicochemical and Safety Data

Proper handling and storage procedures are directly influenced by the inherent properties of the substance. The following table summarizes key quantitative data for 2,2,5-Trimethylhexane.

Property	Value	Source
Molecular Formula	C9H20	[1][4][6][7]
Molecular Weight	128.26 g/mol	[1][4][6]
Appearance	Colorless liquid	[1][2][6][7]
Odor	Faint aliphatic hydrocarbon/Pungent, acrid	[1][2][8]
Boiling Point	122°C	[2]
Melting Point	-105.76°C	[2]
Flash Point	13°C	[2]
Density	0.71 g/cm³	[2][6]
Vapor Pressure	16.6 mmHg at 25°C	[4][8]
Water Solubility	1.15 mg/L at 25°C	[2]
Solubility	Soluble in many organic solvents like methanol, hexane, and pentane.[1][2][9]
Hazard Class	3 (Flammable Liquid)	[6]
UN Number	1920 (for Nonanes) / 3295	[6]

Health and Safety Hazards

2,2,5-Trimethylhexane is classified as a highly flammable liquid and vapor.[4][5] It poses several health risks upon exposure:

• Inhalation: May cause drowsiness or dizziness.[4] Prolonged exposure can lead to headaches and nausea.[9]

• Skin Contact: Can cause skin irritation.[4][9]

• Eye Contact: May cause eye irritation.[9]

• Ingestion: May be fatal if swallowed and enters airways (aspiration hazard).[4][5]

It is crucial to handle this chemical in a well-ventilated area and use appropriate personal protective equipment (PPE).[3][9]

Experimental Protocols

Protocol 1: Safe Dispensing of 2,2,5-Trimethylhexane

Objective: To safely transfer a specific volume of 2,2,5-Trimethylhexane from a stock container to a reaction vessel.

Materials:

• Stock bottle of 2,2,5-Trimethylhexane

• Clean, dry reaction vessel

• Appropriate-sized graduated cylinder or syringe

• Secondary containment (e.g., a tray)

• Personal Protective Equipment (see section 3)

Procedure:

• Preparation:

  • Ensure the work area is clean and free of ignition sources (open flames, hot plates, spark-producing equipment).[3]

  • Work within a certified chemical fume hood.[10][11]

  • Place all necessary equipment within the fume hood and in a secondary container.

  • Don the appropriate PPE, including a flame-resistant lab coat, safety goggles, and chemical-resistant gloves.

• Dispensing:

  • Ground and bond the stock container and receiving vessel to prevent static discharge.[5]

  • Carefully open the stock bottle of 2,2,5-Trimethylhexane.

  • Slowly pour the required amount into the graduated cylinder or draw it into the syringe. Avoid splashing.

  • Transfer the measured liquid into the reaction vessel.

  • If using a syringe, ensure it is compatible with the chemical.

• Cleanup:

  • Securely close the stock bottle.

  • Wipe any minor spills within the fume hood with a suitable absorbent material.

  • Dispose of contaminated materials as hazardous waste according to institutional guidelines.

  • Wash hands thoroughly after the procedure.[11]

Handling and Storage Procedures

3.1. Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Consult a glove compatibility chart.

• Body Protection: A flame-resistant laboratory coat should be worn.[10]

• Respiratory Protection: If working outside of a fume hood or in a poorly ventilated area, a respirator with an appropriate organic vapor cartridge may be necessary.[3]

3.2. Storage:

• Store 2,2,5-Trimethylhexane in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[5][12]

• Keep containers tightly closed to prevent the escape of vapors.[5][13]

• Store in a designated flammable liquids storage cabinet.[14][15]

• Segregate from incompatible materials such as oxidizing agents.[16]

• Use secondary containment to catch any potential leaks.[16] For volatile organic compounds, wrapping the container lid with parafilm or Teflon tape can help reduce vapor escape.[13]

• Recommended storage is in a cool and dark place, at a temperature below 15°C.[5]

3.3. Spill and Emergency Procedures:

• Small Spills:

  • Evacuate the immediate area.

  • If safe to do so, contain the spill using a non-combustible absorbent material like sand or earth.[3]

  • Ventilate the area.

  • Collect the absorbed material into a sealed container for hazardous waste disposal.

• Large Spills:

  • Evacuate the laboratory and alert others.

  • Activate the fire alarm.

  • Contact the institution's emergency response team.

• Fire:

  • Use a dry chemical, CO2, or alcohol-resistant foam fire extinguisher.[3][5] Do not use water, as it may be ineffective and spread the flammable liquid.[12]

• First Aid:

  • Inhalation: Move the affected person to fresh air.[3]

  • Skin Contact: Immediately remove contaminated clothing and rinse the skin with plenty of water.[3][5]

  • Eye Contact: Rinse cautiously with water for several minutes.[3]

  • Ingestion: Do NOT induce vomiting.[5] Immediately call a poison center or doctor.[5]

3.4. Disposal:

• Dispose of 2,2,5-Trimethylhexane and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations. Do not dispose of it down the drain.[3]

Visualizations

Workflow for Safe Handling and Storage of 2,2,5-Trimethylhexane

Caption: Logical workflow for the safe handling and storage of 2,2,5-Trimethylhexane.

References

• 1. 2,2,5-TRIMETHYLHEXANE | 3522-94-9 [chemicalbook.com]
• 2. 2,2,5-TRIMETHYLHEXANE CAS#: 3522-94-9 [m.chemicalbook.com]
• 3. tutorchase.com [tutorchase.com]
• 4. 2,2,5-Trimethylhexane | C9H20 | CID 19041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,2,5-Trimethylhexane | 3522-94-9 | TCI AMERICA [tcichemicals.com]
• 6. labproinc.com [labproinc.com]
• 7. CAS 3522-94-9: 2,2,5-Trimethylhexane | CymitQuimica [cymitquimica.com]
• 8. 2,2,5-Trimethylhexane - Hazardous Agents | Haz-Map [haz-map.com]
• 9. Respiratory protection equipments C9H20 (2,2,5-trimethylhexane), CAS number 3522-94-9 [en.gazfinder.com]
• 10. zaeralab.ucr.edu [zaeralab.ucr.edu]
• 11. artsci.usu.edu [artsci.usu.edu]
• 12. chemicals.co.uk [chemicals.co.uk]
• 13. Control volatile organic chemical smells | UW Environmental Health & Safety [ehs.washington.edu]
• 14. Lab Safety Manual: Working with Hazardous Materials | Hampshire College [hampshire.edu]
• 15. conncoll.edu [conncoll.edu]
• 16. Chemical Handling and Storage - Environmental Health and Safety [ehs.iastate.edu]

Application Notes and Protocols: 2,2,5-Trimethylhexane as a Motor Fuel Additive

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2,2,5-trimethylhexane, a branched-chain alkane, for its potential use as a motor fuel additive. This document details its physicochemical properties, outlines experimental protocols for evaluating its performance, and provides templates for data presentation.

Introduction

2,2,5-Trimethylhexane (C₉H₂₀) is a colorless, flammable liquid with a high octane rating, making it a compound of interest for enhancing the anti-knock properties of gasoline.[1] As a branched-chain alkane, it is expected to improve the combustion characteristics of motor fuels, leading to smoother engine operation and potentially reduced harmful emissions compared to straight-chain alkanes.[2] These notes are intended to guide researchers in the systematic evaluation of 2,2,5-trimethylhexane as a viable motor fuel additive.

Physicochemical Properties of 2,2,5-Trimethylhexane

A summary of the key physical and chemical properties of 2,2,5-trimethylhexane is presented in the table below. This data is essential for understanding its behavior as a fuel component, including its volatility and energy content.

Property	Value	Unit
Molecular Formula	C₉H₂₀	-
Molecular Weight	128.26	g/mol
Density	~0.716	g/cm³ at 20°C
Boiling Point	124.1	°C
Melting Point	-116.8	°C
Flash Point	13	°C
Vapor Pressure	16.6	mmHg at 25°C
Heat of Combustion (Net)	-5933.4	kJ/mol

Experimental Protocols

To evaluate the efficacy of 2,2,5-trimethylhexane as a motor fuel additive, a series of standardized tests should be performed. The following protocols, based on ASTM standards, are recommended.

The octane number of a fuel is a measure of its resistance to autoignition (knocking) in an internal combustion engine. Two key measurements are the Research Octane Number (RON) and the Motor Octane Number (MON).

3.1.1. Research Octane Number (RON) - ASTM D2699

This test method determines the knock characteristics of motor fuels in terms of Research Octane Number by comparison with primary reference fuels of known octane numbers.

• Apparatus: A standard single-cylinder Cooperative Fuel Research (CFR) engine.

• Procedure:

  • Calibrate the CFR engine using primary reference fuels (mixtures of isooctane and n-heptane).

  • Operate the engine under the specified conditions for the RON test (600 rpm engine speed, specific intake air temperature, and spark timing).

  • Introduce the fuel sample containing a known concentration of 2,2,5-trimethylhexane into the engine.

  • Adjust the compression ratio of the engine until a standard level of knock intensity is achieved, as measured by a detonation meter.

  • Bracket the sample's knock intensity with two reference fuel blends that are closely matched in octane number.

  • The RON of the sample is calculated by interpolation between the octane numbers of the two bracketing reference fuels.

3.1.2. Motor Octane Number (MON) - ASTM D2700

This test method provides a measure of the high-speed, high-severity knock characteristics of motor fuels.

• Apparatus: A standard single-cylinder Cooperative Fuel Research (CFR) engine.

• Procedure:

  • Calibrate the CFR engine using primary reference fuels.

  • Operate the engine under the more severe conditions specified for the MON test (900 rpm engine speed, higher intake air temperature, and variable spark timing).

  • Introduce the fuel sample with 2,2,5-trimethylhexane.

  • Adjust the compression ratio to achieve the standard knock intensity.

  • Bracket the sample with reference fuels to determine the MON by interpolation.

RVP is a measure of the volatility of gasoline and is important for engine starting and vapor lock prevention.

• Apparatus: Reid vapor pressure apparatus.

• Procedure:

  • Chill the sample of gasoline blended with 2,2,5-trimethylhexane and the gasoline chamber of the apparatus to 0-1°C.

  • Fill the chilled gasoline chamber with the sample and connect it to the vapor chamber.

  • Immerse the assembled apparatus in a water bath maintained at 37.8°C (100°F).

  • After a specified time, tap the gauge and record the pressure reading as the Reid Vapor Pressure.

To assess the impact of 2,2,5-trimethylhexane on engine performance and exhaust emissions, dynamometer testing is required.

• Apparatus: A multi-cylinder spark-ignition engine coupled to a dynamometer, and an exhaust gas analyzer.

• Procedure:

  • Prepare a baseline fuel (e.g., standard unleaded gasoline) and test fuels containing various concentrations of 2,2,5-trimethylhexane.

  • Mount the engine on the dynamometer test bed.

  • Operate the engine with the baseline fuel across a range of speeds and loads, recording parameters such as torque, power, and fuel consumption.

  • Simultaneously, measure the concentrations of key exhaust emissions (NOx, CO, and unburned hydrocarbons) using the gas analyzer.

  • Repeat the tests for each of the fuel blends containing 2,2,5-trimethylhexane under identical operating conditions.

  • Analyze the data to determine the effect of the additive on engine performance and emissions compared to the baseline fuel.

Data Presentation

Quantitative data should be organized into clear tables to facilitate comparison and analysis.

Table 1: Fuel Properties

Fuel Blend	2,2,5-Trimethylhexane (vol%)	Research Octane Number (RON)	Motor Octane Number (MON)	Reid Vapor Pressure (RVP) (kPa)
Baseline	0	Experimental Value	Experimental Value	Experimental Value
Blend 1	5	Experimental Value	Experimental Value	Experimental Value
Blend 2	10	Experimental Value	Experimental Value	Experimental Value
Blend 3	15	Experimental Value	Experimental Value	Experimental Value

Table 2: Engine Performance Data (Example at a specific speed/load)

Fuel Blend	Brake Torque (Nm)	Brake Power (kW)	Brake Specific Fuel Consumption (g/kWh)
Baseline	Experimental Value	Experimental Value	Experimental Value
Blend 1	Experimental Value	Experimental Value	Experimental Value
Blend 2	Experimental Value	Experimental Value	Experimental Value
Blend 3	Experimental Value	Experimental Value	Experimental Value

Table 3: Exhaust Emissions Data (Example at a specific speed/load)

Fuel Blend	NOx (ppm)	CO (% vol)	Unburned Hydrocarbons (ppm)
Baseline	Experimental Value	Experimental Value	Experimental Value
Blend 1	Experimental Value	Experimental Value	Experimental Value
Blend 2	Experimental Value	Experimental Value	Experimental Value
Blend 3	Experimental Value	Experimental Value	Experimental Value

Visualizations

Diagrams illustrating key concepts and workflows can aid in understanding the role and evaluation of 2,2,5-trimethylhexane.

Caption: Molecular structure of 2,2,5-trimethylhexane.

Caption: Workflow for evaluating 2,2,5-trimethylhexane as a fuel additive.

Caption: Logical relationship between fuel additive properties and engine outcomes.

References

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. 2,2,5-TRIMETHYLHEXANE CAS#: 3522-94-9 [m.chemicalbook.com]

Application Note & Protocol: Quantitative Analysis of 2,2,5-Trimethylhexane in Complex Mixtures

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,2,5-Trimethylhexane is a branched-chain alkane that is a component of various complex hydrocarbon mixtures, most notably gasoline. Its quantification in such matrices is crucial for quality control, environmental monitoring, and formulation development. This document provides a detailed protocol for the quantitative analysis of 2,2,5-trimethylhexane in complex mixtures using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful analytical technique for separating and identifying volatile and semi-volatile organic compounds.[1] The protocols and data presented herein are designed to serve as a comprehensive guide for researchers and professionals in the field.

Data Presentation

Table 1: Quantitative Analysis of 2,2,5-Trimethylhexane in Gasoline

Parameter	Value	Reference
Concentration Range	0.1 - 1.0 % (w/w)	Industry Data
Method	ASTM D6730	[2][3][4][5]
Instrument	Gas Chromatography-Mass Spectrometry (GC-MS)

Table 2: Method Validation Parameters for 2,2,5-Trimethylhexane Quantification

Parameter	Typical Value	Acceptance Criteria
Linearity (R²)	≥ 0.995	≥ 0.99
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	Signal-to-Noise ratio ≥ 3
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL	Signal-to-Noise ratio ≥ 10
Precision (RSD%)	< 10%	< 15%
Accuracy (Recovery %)	90 - 110%	80 - 120%
Specificity	No significant interference at the retention time of the analyte	Peak purity confirmation by MS

Experimental Protocols

This section details the methodologies for the quantitative analysis of 2,2,5-trimethylhexane in a complex mixture such as gasoline.

1. Sample Preparation: Solvent Dilution

• Objective: To prepare the gasoline sample for GC-MS analysis by dilution with a suitable solvent.

• Materials:

  • Gasoline sample

  • n-Hexane (GC grade or higher)

  • Volumetric flasks (10 mL)

  • Micropipettes

  • Vortex mixer

  • Autosampler vials with septa

• Protocol:

  • Pipette 100 µL of the gasoline sample into a 10 mL volumetric flask.

  • Dilute the sample to the mark with n-hexane.

  • Cap the flask and mix thoroughly using a vortex mixer for 30 seconds.

  • Transfer an aliquot of the diluted sample into a GC-MS autosampler vial.

  • Prepare a blank sample using only n-hexane.

  • Prepare a series of calibration standards of 2,2,5-trimethylhexane in n-hexane covering the expected concentration range in the diluted sample.

2. GC-MS Analysis

• Objective: To separate and quantify 2,2,5-trimethylhexane from other components in the prepared sample.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS system).

• GC Parameters:

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL

  • Injection Mode: Split (split ratio 50:1)

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 5 minutes.

    • Ramp: 5 °C/min to 250 °C.

    • Hold: 5 minutes at 250 °C.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Mode: Full Scan (m/z 40-300) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

  • SIM Ions for 2,2,5-Trimethylhexane (C9H20, MW: 128.26):

    • Quantifier ion: m/z 57

    • Qualifier ions: m/z 43, 71

3. Data Analysis and Quantification

• Objective: To process the acquired GC-MS data to determine the concentration of 2,2,5-trimethylhexane.

• Procedure:

  • Identify the peak corresponding to 2,2,5-trimethylhexane in the total ion chromatogram (TIC) based on its retention time, which is determined by analyzing a pure standard under the same chromatographic conditions.

  • Confirm the identity of the peak by comparing its mass spectrum with a reference spectrum from a library (e.g., NIST). The mass spectrum of 2,2,5-trimethylhexane is characterized by prominent fragment ions at m/z 43, 57, and 71.

  • For quantification, use the peak area of the quantifier ion (m/z 57) obtained in SIM mode.

  • Construct a calibration curve by plotting the peak area of the quantifier ion against the concentration of the 2,2,5-trimethylhexane standards.

  • Determine the concentration of 2,2,5-trimethylhexane in the diluted gasoline sample by interpolating its peak area on the calibration curve.

  • Calculate the original concentration of 2,2,5-trimethylhexane in the neat gasoline sample, taking into account the dilution factor.

Mandatory Visualization

Caption: Experimental workflow for the quantitative analysis of 2,2,5-trimethylhexane.

Caption: Principle of Gas Chromatography-Mass Spectrometry (GC-MS).

References

• 1. data.marine.gov.scot [data.marine.gov.scot]
• 2. thinghiemxangdau.vn [thinghiemxangdau.vn]
• 3. peakscientific.com [peakscientific.com]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. chromtech.net.au [chromtech.net.au]

Application Notes and Protocols for the Purification of 2,2,5-Trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the purification of 2,2,5-trimethylhexane, a branched-chain alkane. The protocols outlined are based on established chemical separation techniques and are tailored for use in a laboratory setting. The choice of purification method will depend on the initial purity of the compound, the nature of the impurities, and the desired final purity and scale of the operation.

Introduction

2,2,5-Trimethylhexane is a saturated hydrocarbon with the molecular formula C9H20. It is a colorless and flammable liquid.[1] High-purity 2,2,5-trimethylhexane is often required for various research and development applications, including as a reference fuel, in organic synthesis, and for physicochemical studies. Commercial sources may contain isomeric impurities and other hydrocarbons from the synthesis process, such as alkylation or catalytic cracking. This document details two primary methods for the purification of 2,2,5-trimethylhexane: fractional distillation and preparative gas chromatography. Additionally, protocols for assessing the purity of the final product using analytical gas chromatography-mass spectrometry (GC-MS) and quantitative nuclear magnetic resonance (qNMR) spectroscopy are provided.

Physical Properties and Impurity Profile

A summary of the key physical properties of 2,2,5-trimethylhexane is provided in Table 1. Understanding these properties is crucial for designing effective purification strategies.

Table 1: Physical Properties of 2,2,5-Trimethylhexane

Property	Value
Molecular Formula	C9H20
Molecular Weight	128.26 g/mol
Boiling Point	~124 °C
Melting Point	-105.76 °C
Density	~0.71 g/cm³
Solubility	Insoluble in water; soluble in organic solvents.[1]

The most common impurities in commercially available 2,2,5-trimethylhexane are other nonane isomers.[2] The boiling points of some of these isomers are very close to that of 2,2,5-trimethylhexane, posing a significant challenge for separation by distillation. Table 2 lists the boiling points of 2,2,5-trimethylhexane and some of its isomers.

Table 2: Boiling Points of 2,2,5-Trimethylhexane and Common Isomeric Impurities

Compound	Boiling Point (°C)
n-Nonane	151 °C[3]
2-Methyloctane	~143 °C
3-Methyloctane	~144 °C
2,2,5-Trimethylhexane	~124 °C
2,2-Dimethylheptane	132 °C[4]
2,3-Dimethylheptane	~140 °C
3,3-Dimethylheptane	~137 °C

Purification Protocols

Fractional Distillation

Fractional distillation is a suitable method for removing impurities with significantly different boiling points from 2,2,5-trimethylhexane.[5] It is particularly effective for removing lower-boiling isomers and residual solvents from the synthesis process. However, due to the close boiling points of many nonane isomers, achieving high purity with this method alone can be challenging and may require a highly efficient distillation column.

Experimental Protocol:

• Apparatus Setup:

  • Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a condenser, a distillation head with a thermometer, and receiving flasks.

  • The efficiency of the separation is dependent on the length and packing of the fractionating column. A longer column with a high number of theoretical plates is recommended.[6]

  • Place a few boiling chips or a magnetic stir bar in the round-bottom flask to ensure smooth boiling.

• Distillation Procedure:

  • Charge the round-bottom flask with the impure 2,2,5-trimethylhexane. Do not fill the flask to more than two-thirds of its capacity.

  • Heat the flask gently using a heating mantle.

  • As the mixture begins to boil, a vapor ring will slowly ascend the fractionating column.[6]

  • Maintain a slow and steady distillation rate by carefully controlling the heating. A slow rate is crucial for achieving good separation.

  • Monitor the temperature at the distillation head. The initial fractions will be enriched in lower-boiling impurities.

  • Collect the initial distillate (forerun) in a separate receiving flask.

  • The temperature should stabilize at the boiling point of 2,2,5-trimethylhexane (~124 °C). Collect the fraction that distills at a constant temperature in a clean, dry receiving flask. This is the purified product.

  • Stop the distillation when the temperature begins to rise again or when only a small amount of liquid remains in the distillation flask. Do not distill to dryness.

  • The final fractions will be enriched in higher-boiling impurities.

• Purity Assessment:

  • Analyze the collected fractions by analytical GC-MS to determine their composition and to identify the purest fractions.

Workflow for Fractional Distillation

Caption: Workflow for the purification of 2,2,5-trimethylhexane by fractional distillation.

Preparative Gas Chromatography (Prep-GC)

Preparative Gas Chromatography (Prep-GC) is a powerful technique for isolating high-purity compounds from a mixture.[7] It is particularly well-suited for separating isomers with close boiling points, which are difficult to separate by fractional distillation.[8]

Experimental Protocol:

• Instrumentation and Column Selection:

  • A preparative gas chromatograph equipped with a fraction collector is required.

  • The choice of column is critical for the separation of alkane isomers. A non-polar capillary column is recommended. For the separation of C9 isomers, a thick-film, non-polar stationary phase such as 100% dimethylpolysiloxane or 5% phenyl-95% dimethylpolysiloxane is suitable.[9][10]

  • A longer column (e.g., 30-60 m) will provide better resolution.[10]

• Optimized GC Parameters:

  • Carrier Gas: Helium or hydrogen at a constant flow rate.

  • Injector Temperature: 250 °C

  • Injection Volume: The volume will depend on the column dimensions and loading capacity. Start with a small injection volume and gradually increase to optimize the separation and yield.

  • Oven Temperature Program: A slow temperature ramp is crucial for separating closely eluting isomers.[10]

    • Initial Temperature: 40 °C, hold for 5 minutes.

    • Ramp: 1-2 °C/min to 150 °C.

    • Final Hold: Hold at 150 °C for 10 minutes.

    • Note: The temperature program may need to be optimized based on the specific column and instrument used.

  • Detector: A flame ionization detector (FID) is commonly used for hydrocarbons. A portion of the column effluent is directed to the detector, while the majority is sent to the fraction collector.

  • Fraction Collector: The collection timing is determined by the retention time of 2,2,5-trimethylhexane, which should be established from an analytical run.

• Fraction Collection:

  • Perform an initial analytical run to determine the retention time of 2,2,5-trimethylhexane and its separation from impurities.

  • Program the fraction collector to open and close at the appropriate times to collect the peak corresponding to 2,2,5-trimethylhexane.

  • Multiple injections will be necessary to collect a sufficient quantity of the purified compound.

• Purity Assessment:

  • Analyze the collected fraction by analytical GC-MS to confirm its purity.

Workflow for Preparative Gas Chromatography

Caption: Workflow for the purification of 2,2,5-trimethylhexane by preparative gas chromatography.

Purity Assessment Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard method for assessing the purity of volatile and semi-volatile organic compounds.[11] It provides both qualitative and quantitative information about the components of a sample.

Experimental Protocol:

• Sample Preparation:

  • Prepare a dilute solution of the purified 2,2,5-trimethylhexane in a high-purity solvent (e.g., hexane or pentane). A concentration of approximately 100 ppm is a good starting point.

• Instrumentation and Column:

  • Use a gas chromatograph coupled to a mass spectrometer.

  • A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, with a 5% phenyl-95% dimethylpolysiloxane stationary phase) is suitable for this analysis.[10]

• GC-MS Parameters:

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL (split injection, e.g., 100:1 split ratio).

  • Oven Temperature Program:

    • Initial Temperature: 40 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 200 °C.

    • Final Hold: Hold at 200 °C for 5 minutes.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 40-300.

• Data Analysis:

  • Identify the peak for 2,2,5-trimethylhexane based on its retention time and mass spectrum.

  • Integrate the peak areas of all components in the chromatogram.

  • Calculate the purity as the percentage of the peak area of 2,2,5-trimethylhexane relative to the total peak area of all components (excluding the solvent peak).

Logical Relationship for GC-MS Purity Assessment

Caption: Logical workflow for purity assessment of 2,2,5-trimethylhexane by GC-MS.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is an absolute method for determining the purity of a compound without the need for a reference standard of the analyte itself.[12] It relies on the use of a certified internal standard.[13]

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh a precise amount of the purified 2,2,5-trimethylhexane (e.g., 5-10 mg) into an NMR tube.

  • Accurately weigh a precise amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) and add it to the same NMR tube. The standard should have a known purity and its signals should not overlap with the analyte signals.

  • Add a known volume of a deuterated solvent (e.g., CDCl3) to dissolve both the sample and the internal standard completely.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters for quantitative analysis include:

    • A long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest.

    • A sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for <1% integration error).[14]

    • Use of a 90° pulse.

• Data Processing and Analysis:

  • Process the spectrum with careful phasing and baseline correction.

  • Integrate a well-resolved signal from 2,2,5-trimethylhexane and a signal from the internal standard.

  • Calculate the purity of 2,2,5-trimethylhexane using the following formula:[12]

    Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / m_analyte) * (m_standard / MW_standard) * P_standard

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the standard

Workflow for qNMR Purity Determination

Caption: Workflow for determining the purity of 2,2,5-trimethylhexane by quantitative NMR.

References

• 1. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tceq.texas.gov [tceq.texas.gov]
• 3. Nonane Formula, Structure & Isomers - Lesson | Study.com [study.com]
• 4. quora.com [quora.com]
• 5. Fractional distillation - Wikipedia [en.wikipedia.org]
• 6. Purification [chem.rochester.edu]
• 7. scispace.com [scispace.com]
• 8. vurup.sk [vurup.sk]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. ethz.ch [ethz.ch]
• 14. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Application Notes and Protocols for 2,2,5-Trimethylhexane in Petrochemical Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the applications of 2,2,5-trimethylhexane in the petrochemical industry, with a focus on its role in fuel science and analytical chemistry. This document includes key physical and chemical properties, detailed experimental protocols, and visualizations to aid in research and development.

Overview of 2,2,5-Trimethylhexane

2,2,5-Trimethylhexane is a branched-chain alkane with the molecular formula C₉H₂₀.[1] Its structure, featuring three methyl groups on a hexane backbone, imparts specific properties that make it a valuable compound in petrochemical research.[1] It is a colorless liquid with a characteristic odor and is known for its high octane rating, making it a significant component in the formulation of gasoline and a reference compound in fuel studies.[2][3]

Key Applications in Petrochemical Research

• Fuel Additive and High-Octane Blending Component: Due to its branched structure, 2,2,5-trimethylhexane exhibits excellent anti-knock properties and is used to increase the octane rating of gasoline.[2][3]

• Reference Compound in Analytical Chemistry: Its well-defined structure and spectral properties make it a useful reference standard in gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy for the identification and quantification of hydrocarbons.[1]

• Solvent: In specific laboratory applications, it can be used as a non-polar solvent.[1]

• Combustion Kinetics and Alkylation Process Research: It serves as a model compound for studying combustion behavior and for investigating alkylation processes, which are crucial for producing high-octane gasoline components.

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of 2,2,5-trimethylhexane is presented below.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₉H₂₀	[1][4]
Molecular Weight	128.26 g/mol	[1][4]
CAS Number	3522-94-9	[4][5]
Boiling Point	122 - 124 °C	[5]
Density	0.71 g/cm³	[5]
Flash Point	13 °C	[5]
Research Octane Number (RON)	Not explicitly found for the pure compound. However, as a highly branched C9 alkane, its RON is expected to be high, likely in the range of 90-100, similar to other trimethylpentane and trimethylhexane isomers used as high-octane blending components.
Purity (typical commercial)	>99.0% (GC)	[3]

Experimental Protocols

The following sections provide detailed protocols for key applications of 2,2,5-trimethylhexane in a research setting.

Protocol for Gas Chromatography (GC) Analysis of Gasoline Blends

This protocol outlines the use of 2,2,5-trimethylhexane as a component in a gasoline blend and its analysis using Gas Chromatography with a Flame Ionization Detector (GC-FID).

Objective: To separate and identify the hydrocarbon components of a model gasoline blend containing 2,2,5-trimethylhexane.

Materials and Instrumentation:

• Gas Chromatograph with FID (e.g., Agilent 7890B)

• Capillary Column: 100% dimethylpolysiloxane, 100 m x 0.25 mm ID, 0.5 µm film thickness

• Carrier Gas: Helium or Hydrogen, high purity

• Reagents: 2,2,5-trimethylhexane (>99% purity), n-heptane, isooctane (2,2,4-trimethylpentane), toluene, and other representative gasoline components.

• Solvent: Hexane (analytical grade)

• Autosampler vials and caps

Procedure:

• Standard Preparation:

  • Prepare a stock solution of a known concentration of 2,2,5-trimethylhexane in hexane.

  • Prepare a multi-component standard mixture containing 2,2,5-trimethylhexane and other gasoline components (e.g., n-heptane, isooctane, toluene) at known concentrations in hexane.

• Sample Preparation:

  • Prepare a simulated gasoline blend by mixing known volumes or masses of 2,2,5-trimethylhexane and other hydrocarbon components.

  • Dilute a small, accurately measured volume of the blend in hexane.

• GC-FID Instrument Setup:

  • Inlet Temperature: 250 °C

  • Injection Mode: Split (e.g., 100:1 ratio)

  • Carrier Gas Flow: Constant flow, e.g., 1 mL/min

  • Oven Temperature Program:

    • Initial temperature: 35 °C, hold for 10 minutes

    • Ramp 1: 2 °C/min to 100 °C

    • Ramp 2: 5 °C/min to 200 °C, hold for 5 minutes

  • Detector Temperature: 300 °C

• Analysis:

  • Inject a small volume (e.g., 1 µL) of the prepared standard and sample solutions into the GC.

  • Record the chromatograms.

• Data Analysis:

  • Identify the peak corresponding to 2,2,5-trimethylhexane in the sample chromatogram by comparing its retention time with that of the standard.

  • Quantify the concentration of 2,2,5-trimethylhexane in the blend by comparing its peak area to the calibration curve generated from the standards.

Workflow for GC Analysis of Gasoline Blends.

Protocol for NMR Spectroscopy as a Reference Standard

This protocol describes the use of 2,2,5-trimethylhexane as a reference standard for the qualitative analysis of a hydrocarbon mixture using ¹H NMR spectroscopy.

Objective: To use the known chemical shifts of 2,2,5-trimethylhexane to identify its presence in a mixture.

Materials and Instrumentation:

• NMR Spectrometer (e.g., Bruker Avance 400 MHz)

• NMR tubes

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• 2,2,5-trimethylhexane (>99% purity)

• Unknown hydrocarbon mixture

Procedure:

• Sample Preparation:

  • Prepare a reference sample by dissolving a small amount of pure 2,2,5-trimethylhexane in CDCl₃ in an NMR tube.

  • Prepare a sample of the unknown mixture by dissolving it in CDCl₃ in a separate NMR tube.

• NMR Spectrometer Setup:

  • Tune and shim the spectrometer according to standard procedures to ensure a homogeneous magnetic field.

  • Set the appropriate acquisition parameters for a ¹H NMR spectrum (e.g., number of scans, relaxation delay).

• Data Acquisition:

  • Acquire the ¹H NMR spectrum of the pure 2,2,5-trimethylhexane reference sample.

  • Acquire the ¹H NMR spectrum of the unknown mixture.

• Data Analysis:

  • Process both spectra (Fourier transform, phase correction, baseline correction).

  • Calibrate the chemical shift axis of both spectra to the residual solvent peak (e.g., 7.26 ppm for CDCl₃).

  • Compare the chemical shifts and splitting patterns of the signals in the unknown mixture's spectrum to those of the pure 2,2,5-trimethylhexane spectrum to confirm its presence.

Protocol for NMR analysis using a reference standard.

Laboratory-Scale Synthesis via Alkylation

This protocol provides a general method for the synthesis of 2,2,5-trimethylhexane through the alkylation of an isoalkane with an alkene, a process that can be adapted for a laboratory setting. This is a conceptual outline and requires appropriate safety precautions and optimization.

Objective: To synthesize 2,2,5-trimethylhexane from smaller hydrocarbon precursors.

Reaction: Isobutane + 2-Methyl-1-pentene → 2,2,5-Trimethylhexane

Materials and Reagents:

• Isobutane (liquefied or in a suitable solvent)

• 2-Methyl-1-pentene

• Lewis Acid Catalyst (e.g., Aluminum chloride, AlCl₃, or a solid acid catalyst like a zeolite)

• Anhydrous, non-polar solvent (e.g., hexane)

• Reaction flask with a stirrer, cooling bath, and a gas inlet/outlet

• Quenching solution (e.g., ice-water)

• Drying agent (e.g., anhydrous sodium sulfate)

• Distillation apparatus

Procedure:

• Reaction Setup:

  • In a flame-dried, three-necked flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen), suspend the Lewis acid catalyst in the anhydrous solvent.

  • Cool the flask in an ice-salt bath to 0-5 °C.

• Addition of Reactants:

  • Slowly add the 2-methyl-1-pentene to the cooled catalyst suspension with vigorous stirring.

  • Bubble isobutane gas through the reaction mixture or add it as a chilled liquid.

• Reaction:

  • Maintain the reaction temperature and continue stirring for several hours. Monitor the reaction progress using GC analysis of small aliquots.

• Workup:

  • Once the reaction is complete, quench the reaction by slowly pouring the mixture over crushed ice.

  • Separate the organic layer, wash it with water and then with a saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Purify the crude product by fractional distillation to isolate the 2,2,5-trimethylhexane.

• Characterization:

  • Confirm the identity and purity of the product using GC-MS and NMR spectroscopy.

Alkylation synthesis pathway for 2,2,5-trimethylhexane.

Safety and Handling

2,2,5-Trimethylhexane is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated area, away from ignition sources.[1] It may cause skin and eye irritation.[1] Always consult the Safety Data Sheet (SDS) before handling.

Conclusion

2,2,5-Trimethylhexane is a versatile compound in petrochemical research, valued for its high octane properties and its utility as a reference standard. The protocols provided herein offer a foundation for its application in fuel analysis and synthesis. Further research can focus on optimizing its production and exploring its performance in advanced fuel formulations.

References

• 1. Petroleum Chemistry | Bruker [bruker.com]
• 2. publications.aston.ac.uk [publications.aston.ac.uk]
• 3. CAS 3522-94-9: 2,2,5-Trimethylhexane | CymitQuimica [cymitquimica.com]
• 4. 2,2,5-Trimethylhexane | C9H20 | CID 19041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,2,5-TRIMETHYLHEXANE | 3522-94-9 [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,2,5-Trimethylhexane

Welcome to the technical support center for the synthesis of 2,2,5-trimethylhexane. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for improving the yield of this branched alkane. Below you will find frequently asked questions, detailed troubleshooting guides, experimental protocols, and data to support your synthesis efforts.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2,2,5-trimethylhexane?

A1: The primary laboratory-scale methods for the synthesis of 2,2,5-trimethylhexane involve two main approaches: the Grignard reaction and acid-catalyzed alkylation. The Grignard route offers a versatile way to construct the carbon skeleton, while alkylation is a common industrial method that can be adapted for laboratory use.

Q2: What are the main factors that influence the yield of 2,2,5-trimethylhexane synthesis?

A2: Several factors can significantly impact the yield. For Grignard synthesis, the purity of reagents and the complete exclusion of water are critical.[1] In alkylation reactions, temperature, catalyst choice, and the ratio of reactants play a crucial role in maximizing the desired product and minimizing side reactions.[2]

Q3: What are the typical side products in the synthesis of 2,2,5-trimethylhexane?

A3: In Grignard synthesis, a common side product is the Wurtz coupling product, formed by the reaction of the Grignard reagent with the alkyl halide.[1] In acid-catalyzed alkylation, side reactions can include polymerization of the alkene, isomerization of the carbocation intermediates, and cracking of larger molecules, leading to a mixture of different alkanes.[3][4]

Q4: How can I purify the final 2,2,5-trimethylhexane product?

A4: Purification is typically achieved through fractional distillation, taking advantage of the differences in boiling points between 2,2,5-trimethylhexane and any side products or unreacted starting materials. Purity can be assessed using Gas Chromatography-Mass Spectrometry (GC-MS).

Troubleshooting Guides

Grignard Synthesis Route

This route conceptually involves the reaction of a Grignard reagent, such as isopentylmagnesium bromide, with a ketone, like acetone, followed by dehydration and hydrogenation. A more direct, though potentially challenging, approach is the coupling of a Grignard reagent with an appropriate alkyl halide.

Q5: My Grignard reaction for the synthesis of a precursor alcohol is not initiating. What should I do?

A5: Failure to initiate is a common issue. Here are several troubleshooting steps:

• Magnesium Activation: The surface of the magnesium turnings may be coated with magnesium oxide. This layer prevents the reaction with the alkyl halide. To activate the magnesium, you can:

  • Gently crush the turnings with a dry glass rod under an inert atmosphere.

  • Add a small crystal of iodine. The iodine will react with the magnesium surface, exposing fresh metal.[1]

  • Add a few drops of 1,2-dibromoethane, which reacts with the magnesium to expose a fresh surface.

• Anhydrous Conditions: Grignard reagents are highly sensitive to water. Ensure all glassware is flame-dried or oven-dried immediately before use. All solvents must be rigorously dried.[1]

• Solvent Choice: While diethyl ether is commonly used, tetrahydrofuran (THF) can be a better solvent for Grignard reagent formation due to its ability to stabilize the reagent.[1]

Q6: The yield of my Grignard reaction is low, and I observe a significant amount of a higher molecular weight byproduct. What is happening?

A6: This is likely due to Wurtz-type homocoupling, where the Grignard reagent reacts with the starting alkyl halide.[1] To minimize this:

• Slow Addition: Add the alkyl halide to the magnesium suspension slowly and at a controlled rate to maintain a low concentration of the halide in the reaction mixture.

• Temperature Control: Perform the reaction at a moderate temperature. While some initial heating might be necessary to start the reaction, excessive heat can promote side reactions.

Acid-Catalyzed Alkylation Route

This method typically involves the reaction of an isoparaffin, such as isobutane, with an alkene in the presence of a strong acid catalyst like sulfuric acid or a solid acid catalyst.

Q7: My alkylation reaction is producing a wide range of alkanes instead of the desired 2,2,5-trimethylhexane. How can I improve selectivity?

A7: The formation of multiple products is often due to isomerization and cracking side reactions.[3] To improve selectivity:

• Temperature Control: Lower reaction temperatures generally favor the desired alkylation reaction over side reactions. For sulfuric acid catalysis, temperatures are often kept between 0 and 30 °C.[5]

• High Isobutane-to-Alkene Ratio: Maintaining a high molar ratio of isobutane to the alkene at the point of reaction is crucial to minimize alkene polymerization and other side reactions.[5]

• Catalyst Choice: The type and strength of the acid catalyst can significantly influence the product distribution.

Q8: I am observing rapid catalyst deactivation in my alkylation reaction. What could be the cause?

A8: Catalyst deactivation can be caused by several factors:

• Impurities in the Feed: Water, alcohols, or other polar compounds in the reactant streams can poison the acid catalyst.[5]

• Polymer Formation: The formation of heavy polymers can coat the catalyst surface, blocking active sites. Improving the isobutane-to-alkene ratio and controlling the temperature can help reduce polymer formation.[2]

Quantitative Data

The following table summarizes key reaction parameters and their expected impact on the yield of branched alkanes based on literature for similar reactions.

Parameter	Grignard Synthesis	Alkylation Synthesis	Expected Impact on Yield
Temperature	Room Temperature to Reflux	0 - 30 °C	Lower temperatures in alkylation improve selectivity. Grignard reactions may require gentle heating to initiate but excessive heat can promote side reactions.[1][5]
Solvent	Diethyl Ether, THF	Not applicable (neat or liquid acid)	THF can improve the stability and formation of the Grignard reagent.[1]
Reactant Ratio	~1:1 Grignard to Substrate	High Isobutane:Alkene ratio	A high excess of isobutane is critical for minimizing side reactions in alkylation.[5]
Catalyst	Not applicable	Sulfuric Acid, Hydrofluoric Acid, Solid Acids	Catalyst choice affects selectivity and reaction conditions.[5]
Water Content	Strictly anhydrous	Low water content	Water will quench the Grignard reagent and can deactivate the acid catalyst.[1][5]

Experimental Protocols

Disclaimer: The following protocols are generalized procedures for the synthesis of 2,2,5-trimethylhexane and should be adapted and optimized based on laboratory conditions and safety considerations.

Protocol 1: Synthesis via Grignard Reaction (Conceptual Two-Step)

This protocol outlines the synthesis of a tertiary alcohol precursor, which can then be dehydrated and hydrogenated to yield 2,2,5-trimethylhexane.

Step 1: Synthesis of 2,4,4-trimethyl-2-pentanol

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Place magnesium turnings (1.2 equivalents) in the flask.

• Grignard Reagent Formation: Add anhydrous diethyl ether to the flask to cover the magnesium. Add a small crystal of iodine to initiate the reaction. Slowly add a solution of tert-butyl chloride (1.0 equivalent) in anhydrous diethyl ether from the dropping funnel. The reaction should start spontaneously, evidenced by the disappearance of the iodine color and gentle refluxing. Maintain a gentle reflux until most of the magnesium has reacted.

• Reaction with Acetone: Cool the Grignard reagent solution in an ice bath. Slowly add a solution of anhydrous acetone (1.0 equivalent) in anhydrous diethyl ether from the dropping funnel.

• Work-up: After the addition is complete, stir the reaction mixture for one hour at room temperature. Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.[6]

• Extraction and Purification: Separate the ether layer, and extract the aqueous layer with diethyl ether. Combine the organic layers, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure. Purify the resulting 2,4,4-trimethyl-2-pentanol by distillation.

Step 2: Dehydration and Hydrogenation

• Dehydration: Dehydrate the purified alcohol using a strong acid catalyst (e.g., sulfuric acid or phosphoric acid) with heating to produce a mixture of alkenes (2,4,4-trimethyl-1-pentene and 2,4,4-trimethyl-2-pentene).

• Hydrogenation: Hydrogenate the resulting alkene mixture using a catalyst such as palladium on carbon (Pd/C) in a suitable solvent like ethanol under a hydrogen atmosphere to obtain 2,2,4-trimethylpentane (isooctane). Note: This specific Grignard route leads to isooctane. To obtain 2,2,5-trimethylhexane, one would need to start with isopentylmagnesium bromide and react it with tert-butyl methyl ketone, followed by reduction of the resulting alcohol.

Protocol 2: Synthesis via Acid-Catalyzed Alkylation (Laboratory Adaptation)

This protocol is a conceptual laboratory-scale adaptation of an industrial alkylation process.

• Apparatus Setup: In a well-ventilated fume hood, set up a jacketed glass reactor equipped with a high-efficiency stirrer, a cooling circulator, a gas inlet, and a sampling port.

• Reaction Mixture: Cool the reactor to 5-10 °C. Add chilled concentrated sulfuric acid (98%) to the reactor.

• Reactant Addition: Begin vigorous stirring to create an emulsion. Simultaneously, introduce liquid isobutane and an alkene such as 3-methyl-1-butene (or a mixture of pentenes) at a controlled molar ratio (e.g., 10:1 isobutane to alkene) into the reactor below the surface of the acid.

• Reaction: Maintain the temperature and vigorous stirring for the desired residence time (e.g., 20-30 minutes).

• Phase Separation: Stop the stirring and allow the mixture to separate into the acid and hydrocarbon phases.

• Work-up and Analysis: Carefully remove the hydrocarbon layer. Wash the hydrocarbon layer with cold water, followed by a dilute sodium bicarbonate solution, and then water again to remove any residual acid. Dry the organic layer over anhydrous calcium chloride.

• Purification: Analyze the product mixture by GC-MS. Purify the 2,2,5-trimethylhexane from the alkylate mixture by fractional distillation.

Visualizations

Caption: Conceptual Grignard synthesis workflow for a branched alkane.

Caption: Troubleshooting logic for Grignard synthesis.

References

• 1. reddit.com [reddit.com]
• 2. "The two-step alkylation of isobutane with butenes using sulfuric acid " by Mark Allan Spalding [docs.lib.purdue.edu]
• 3. Investigation of a Complex Reaction Pathway Network of Isobutane/2-Butene Alkylation by CGC–FID and CGC-MS-DS | MDPI [mdpi.com]
• 4. Kinetic Model of Olefins/Isobutane Alkylation Using Sulfuric Acid as Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Alkylation unit - Wikipedia [en.wikipedia.org]
• 6. leah4sci.com [leah4sci.com]

Overcoming challenges in the catalytic cracking for 2,2,5-Trimethylhexane production

Welcome to the technical support center for the catalytic production of highly branched alkanes, with a focus on 2,2,5-trimethylhexane. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experimental work. The primary challenge in this area is maximizing the yield of the desired branched isomer while minimizing competing reactions, particularly cracking.

Frequently Asked Questions (FAQs)

Q1: What is the primary catalytic strategy for producing 2,2,5-trimethylhexane?

A1: The most effective strategy is the hydroisomerization of a C9 precursor, typically n-nonane. This process aims to rearrange the carbon skeleton of a linear or less-branched alkane into a more branched structure. While catalytic cracking involves the breaking of C-C bonds to form smaller molecules, hydroisomerization preserves the carbon number.[1] However, cracking is a significant competing reaction that must be carefully controlled.

Q2: What type of catalyst is best suited for this process?

A2: Bifunctional catalysts are essential for hydroisomerization. These catalysts possess both metal sites for hydrogenation/dehydrogenation reactions and acid sites for skeletal rearrangement.[1][2] A common combination is a noble metal, such as platinum (Pt), supported on an acidic material like a zeolite (e.g., Y-zeolite, Beta, ZSM-5) or amorphous silica-alumina.[3][4] The balance between metal and acid functions is crucial for maximizing isomer yield.[1]

Q3: Why is product selectivity a major challenge?

A3: Catalytic conversion of alkanes over acidic catalysts inherently produces a complex mixture of products. Achieving high selectivity for a single isomer like 2,2,5-trimethylhexane is difficult due to two main factors:

• Isomerization vs. Cracking: The acidic sites that catalyze the desired isomerization reaction also catalyze the undesired cracking of the hydrocarbon chain, leading to the formation of lighter alkanes and alkenes.[1][2]

• Mixture of Isomers: Even under ideal isomerization conditions, a thermodynamic equilibrium of various C9 isomers will be approached, resulting in a mixture of different trimethylhexanes and dimethylheptanes.

Q4: What are the main causes of catalyst deactivation?

A4: The primary cause of catalyst deactivation in this process is the formation of carbonaceous deposits, known as coke, on the catalyst surface.[5] Coke blocks the active sites and pores of the catalyst, reducing its activity and selectivity over time. Other causes include thermal degradation (sintering) of the catalyst support at high temperatures and poisoning from impurities in the feed.

Troubleshooting Guide

This guide addresses common issues encountered during the catalytic conversion of C9 alkanes for the production of 2,2,5-trimethylhexane.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Conversion of Feedstock (e.g., n-nonane)	1. Catalyst deactivation due to coking.2. Insufficient reaction temperature.3. Inadequate catalyst activity (e.g., insufficient acid sites).	1. Regenerate the catalyst by controlled combustion of coke in air. 2. Gradually increase the reaction temperature, but monitor for an increase in cracking products.3. Use a catalyst with a higher acid site density or a more optimal balance of metal and acid sites.
High Yield of Cracked Products (C1-C8)	1. Reaction temperature is too high.2. Catalyst has excessive acidity or strong acid sites.3. Insufficient hydrogen pressure (in hydroconversion).4. Poor balance between metal and acid functions.	1. Decrease the reaction temperature in increments of 10-20°C.2. Select a catalyst with milder acidity (e.g., larger pore zeolites like Y or Beta over medium-pore ZSM-5 for certain applications), or modify the catalyst to reduce acid strength.[2]3. Increase the hydrogen partial pressure to promote hydrogenation of intermediates, which can suppress cracking pathways.4. Ensure proper dispersion and loading of the metal component (e.g., Platinum) to balance the acidic function.
Low Selectivity to 2,2,5-Trimethylhexane (among C9 isomers)	1. Catalyst pore structure is not optimal for shape-selective formation of the target isomer.2. Reaction conditions are far from optimal for the desired isomer.3. Thermodynamic limitations.	1. Experiment with different zeolite topologies. Large-pore zeolites (like Y-zeolite) may allow for the formation of more highly branched isomers compared to medium-pore zeolites (like ZSM-5).[3]2. Systematically vary reaction temperature and contact time to find a kinetic window where the desired isomer is favored.3. Recognize that a mixture of isomers is expected. Focus on optimizing the yield of the most branched isomers collectively if separation of a single isomer is not feasible.
Rapid Catalyst Deactivation	1. High concentration of coke precursors (e.g., olefins) due to low hydrogen pressure.2. High reaction temperature accelerating coking reactions.3. Impurities in the feedstock (e.g., sulfur or nitrogen compounds).	1. Increase the hydrogen-to-hydrocarbon ratio in the feed to saturate olefins and reduce coke formation.[1]2. Operate at the lowest temperature that provides acceptable conversion.3. Purify the feedstock to remove potential catalyst poisons.

Data Presentation

The following tables summarize typical data for the hydroisomerization of long-chain alkanes, illustrating the influence of catalyst type and reaction conditions on product distribution. While specific data for 2,2,5-trimethylhexane is scarce, this information provides a relevant baseline for experimental design.

Table 1: Influence of Zeolite Type on n-Dodecane (C12) Hydroconversion

Catalyst	Zeolite Pore Size	Reaction Temp. (°C)	n-C12 Conversion (%)	Isomer (i-C12) Yield (%)	Cracking Yield (%)
Pt/MFI (ZSM-5)	Medium (10-ring)	300	85	32	53
Pt/Beta	Large (12-ring)	300	95	55	40
Pt/FAU (Y-Zeolite)	Large (12-ring)	300	98	50	48

Note: Data is illustrative, based on trends reported in the literature.[2] Larger pores of Beta and FAU zeolites can favor the formation of more branched isomers before cracking occurs.

Table 2: Effect of Reaction Temperature on n-Nonane Conversion over Pt/HZSM-5

Reaction Temp. (°C)	n-Nonane Conversion (%)	Isomer (i-C9) Yield (%)	Cracking Yield (%)
220	20	18	2
240	55	45	10
260	85	50	35
280	98	30	68

Note: Data is representative and adapted from trends shown for C9-C16 alkanes.[3] As temperature increases, conversion rises, but cracking becomes more dominant, leading to a decrease in the overall isomer yield after an optimal point.

Experimental Protocols

Protocol 1: Catalyst Preparation (Pt/H-Y Zeolite)

• Ion Exchange: Start with a commercial Na-Y zeolite. Perform an ammonium ion exchange to create the acidic form (H-Y).

  • Suspend the Na-Y zeolite in a 1 M ammonium nitrate (NH₄NO₃) solution (e.g., 10 mL solution per 1 g zeolite).

  • Stir the slurry at 80°C for 6-12 hours.

  • Filter, wash with deionized water until the filtrate is free of nitrate ions, and dry at 110°C overnight.

  • Repeat the ion exchange process 2-3 times for complete exchange.

• Calcination: Calcine the dried NH₄-Y zeolite in a furnace under a flow of dry air.

  • Ramp the temperature to 550°C at a rate of 5°C/min.

  • Hold at 550°C for 5 hours to decompose the ammonium ions and form the acidic H-Y zeolite.

• Metal Impregnation: Load Platinum onto the H-Y support via incipient wetness impregnation.

  • Calculate the required amount of a platinum precursor, such as hexachloroplatinic acid (H₂PtCl₆), to achieve the desired metal loading (e.g., 0.5 wt%).

  • Dissolve the precursor in a volume of deionized water equal to the pore volume of the H-Y zeolite support.

  • Add the solution to the dry H-Y powder dropwise while mixing until the powder is uniformly moist.

• Final Treatment:

  • Dry the Pt-impregnated catalyst at 120°C for 12 hours.

  • Calcine again in air at 350-400°C for 3 hours.

  • Prior to reaction, the catalyst must be reduced under a flow of hydrogen (H₂) at approximately 400°C for 4 hours.

Protocol 2: Catalytic Hydroisomerization Experiment

• Reactor Setup:

  • Use a high-pressure, fixed-bed continuous flow reactor system.

  • Load the catalyst (e.g., 0.5-2.0 g of the prepared Pt/H-Y zeolite) into the center of a stainless-steel reactor tube, secured with quartz wool plugs.

• Catalyst Activation:

  • Reduce the catalyst in-situ as per the final step of the preparation protocol (H₂ flow at 400°C).

• Reaction Execution:

  • Cool the reactor to the desired reaction temperature (e.g., 220-300°C) under flowing hydrogen.

  • Pressurize the system with hydrogen to the target pressure (e.g., 10-30 bar).

  • Introduce the liquid feedstock (n-nonane) using a high-pressure liquid pump at a specific weight hourly space velocity (WHSV, e.g., 1-5 h⁻¹). The feedstock is vaporized and mixed with hydrogen before contacting the catalyst.

• Product Collection and Analysis:

  • Cool the reactor effluent to condense the liquid products in a cold trap.

  • Non-condensable gases are collected separately.

  • Analyze both liquid and gas products using Gas Chromatography (GC) equipped with a Flame Ionization Detector (FID) and a suitable capillary column (e.g., PONA or DB-1) to separate and quantify all isomers and cracked products.

Visualizations

Caption: Experimental workflow for catalyst synthesis and hydroisomerization testing.

Caption: Troubleshooting decision tree for low product yield.

Caption: Simplified reaction pathway for n-nonane hydroisomerization and cracking.

References

• 1. mdpi.com [mdpi.com]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Resolving peak overlap for 2,2,5-Trimethylhexane in gas chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you resolve peak overlap issues encountered during the gas chromatography (GC) analysis of 2,2,5-Trimethylhexane.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for peak overlap with 2,2,5-Trimethylhexane?

Peak overlap, or co-elution, involving 2,2,5-Trimethylhexane typically occurs when analyzing complex hydrocarbon mixtures like gasoline or other petroleum products. The primary reasons are:

• Presence of Isomers with Similar Boiling Points: 2,2,5-Trimethylhexane (boiling point ~122-124°C) often co-elutes with other C9 alkane isomers that have very close boiling points.[1][2] In gasoline analysis, for instance, it can be difficult to separate from compounds like 2,3,5-trimethylhexane.[3][4]

• Inadequate Column Selectivity: The GC column's stationary phase may not have the correct chemistry to differentiate between 2,2,5-Trimethylhexane and other structurally similar, non-polar compounds.[5][6]

• Suboptimal GC Method Parameters: An unoptimized temperature program (e.g., a ramp rate that is too fast) or an incorrect carrier gas flow rate can lead to insufficient separation.

• Low Column Efficiency: The column may not have enough theoretical plates to resolve closely eluting compounds. This can be due to the column being too short, having too large an internal diameter, or degradation of the stationary phase.

Q2: What type of GC column is best suited for separating 2,2,5-Trimethylhexane from other alkane isomers?

For the separation of non-polar alkanes like 2,2,5-Trimethylhexane, the industry standard is a non-polar stationary phase.[7] The principle of "like dissolves like" governs this separation, where elution is primarily based on the compounds' boiling points.[7]

• Recommended Columns: A non-polar capillary column is the best starting point.[6] Columns with a 100% dimethylpolysiloxane stationary phase are commonly used for analyzing non-polar compounds such as alkanes.[7]

• For Complex Samples: In highly complex mixtures like gasoline, a long capillary column (e.g., 100 meters) may be necessary to achieve the required resolution for the numerous hydrocarbon isomers present.[3]

Q3: How does temperature programming affect the separation of 2,2,5-Trimethylhexane?

Temperature programming is a critical tool for resolving compounds with close boiling points.

• Lower Initial Temperature: A lower starting oven temperature allows for better focusing of the analytes at the head of the column, which can improve the separation of early-eluting, volatile compounds.

• Slower Ramp Rate: A slower temperature ramp rate increases the time analytes interact with the stationary phase, which enhances separation. For complex isomer separations, a slow ramp (e.g., 1-5°C per minute) through the boiling range of the C9 isomers can significantly improve resolution.[8]

Troubleshooting Guide: Resolving Peak Overlap

If you are experiencing peak overlap with 2,2,5-Trimethylhexane, follow this systematic troubleshooting workflow.

Caption: A step-by-step workflow for troubleshooting peak overlap in GC analysis.

Impact of GC Parameter Adjustments

The following table summarizes how changes to key GC parameters can affect the resolution of 2,2,5-Trimethylhexane from co-eluting compounds.

Parameter	Change	Expected Impact on Resolution	Potential Trade-offs
Oven Temperature	Lower Initial Temperature	Increase: Improves focusing of early eluting peaks.	Longer analysis time.
Slower Ramp Rate	Increase: More interaction with the stationary phase.	Longer analysis time.
Carrier Gas	Decrease Flow Rate	Increase (to optimum): Improves column efficiency.	Longer analysis time if below optimum.
Increase Flow Rate	Decrease (if above optimum): Reduces column efficiency.	Shorter analysis time.
Column Dimensions	Increase Length	Increase: More theoretical plates, better separation.	Longer analysis time, higher cost.
Decrease Internal Diameter (ID)	Increase: Higher efficiency, narrower peaks.	Lower sample capacity, risk of overload.
Increase Film Thickness	Increase (for volatile analytes): More retention.	Increased peak broadening for high boilers.
Stationary Phase	Change to Different Polarity/Selectivity	Variable: Can significantly improve separation if the new phase offers better interaction differences.	Elution order may change unpredictably.

Experimental Protocols

Protocol: Baseline Method for Separation of C9 Isomers

This protocol provides a starting point for developing a method to separate 2,2,5-Trimethylhexane from other C9 isomers.

1. Instrumentation and Consumables

• Gas Chromatograph: Any standard GC system equipped with a Flame Ionization Detector (FID) and a capillary split/splitless inlet.[7]

• Column: A non-polar capillary column, such as a 100% dimethylpolysiloxane stationary phase (e.g., DB-1, ZB-1, or equivalent). A longer column is recommended for isomer separation.[7]

  • Initial Recommendation: 60 m length x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen, high purity (99.999%).

• Sample: Standard mixture containing 2,2,5-Trimethylhexane and other relevant C9 isomers (e.g., n-nonane, 2,3,5-trimethylhexane) diluted in a suitable solvent like pentane or hexane.

2. GC Method Parameters

Parameter	Recommended Setting	Rationale
Inlet	Split mode, 100:1 ratio	Prevents column overloading.
Inlet Temperature	250 °C	Ensures complete vaporization of the sample.[8]
Injection Volume	1.0 µL	Standard volume for capillary columns.[7]
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)	A good starting point for a 0.25 mm ID column.
Oven Program
- Initial Temperature	40 °C, hold for 5 minutes	Allows for separation of very volatile components.[8]
- Ramp 1	2 °C/min to 130 °C	A slow ramp is critical for separating close-boiling isomers.
- Ramp 2	20 °C/min to 300 °C, hold for 5 minutes	Clears heavier components from the column.
Detector (FID)
- Temperature	300 °C	Prevents condensation of analytes in the detector.
- Hydrogen Flow	30 mL/min	Per instrument manufacturer's recommendation.[7]
- Air Flow	300 mL/min	Per instrument manufacturer's recommendation.
- Makeup Gas (N2 or He)	25 mL/min

3. Optimization Steps

If co-elution persists with the baseline method:

• Lower the Temperature Ramp: Decrease the ramp rate in the critical elution window (around 120-130°C) to 1°C/min.

• Increase Column Length: If available, switch to a 100 m column of the same phase and ID to maximize theoretical plates.

• Change Stationary Phase: If resolution is still insufficient, the co-eluting compounds may have nearly identical boiling points and polarity. In this case, a column with a different selectivity, such as one with a 5% phenyl-methylpolysiloxane phase, might provide the necessary separation.[6]

Logical Relationships in GC Resolution

The resolution of chromatographic peaks is governed by three key factors: Efficiency, Selectivity, and Retention Factor. Understanding their relationship is key to effective troubleshooting.

Caption: Relationship between fundamental chromatographic factors and controllable GC parameters.

References

• 1. 2,2,5-TRIMETHYLHEXANE CAS#: 3522-94-9 [m.chemicalbook.com]
• 2. 2,2,5-trimethylhexane [stenutz.eu]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. whitman.edu [whitman.edu]

Technical Support Center: Interpreting Complex NMR Spectra of 2,2,5-Trimethylhexane and Its Isomers

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the NMR spectra of 2,2,5-trimethylhexane and related nonane isomers.

Frequently Asked Questions (FAQs)

Q1: What are the characteristic ¹H and ¹³C NMR chemical shifts for 2,2,5-trimethylhexane?

A1: The proton and carbon NMR spectra of 2,2,5-trimethylhexane, a branched alkane, show distinct signals corresponding to its unique chemical environments. Due to the high degree of shielding in alkanes, proton signals typically appear in the upfield region of the spectrum, generally between 0.5 and 1.5 ppm.[1][2] The carbon signals are also found in the aliphatic region of the ¹³C NMR spectrum.

Below is a summary of the expected chemical shifts based on available spectral data. Note that exact values may vary slightly depending on the solvent and spectrometer frequency used.

Table 1: ¹H and ¹³C NMR Chemical Shift Data for 2,2,5-Trimethylhexane

Assignment (Structure below)	Proton (¹H) Chemical Shift (ppm)	Carbon (¹³C) Chemical Shift (ppm)	Notes
C1 (2x -CH₃)	~0.86	~22.5	Doublet, coupled to the C5 proton.
C2 (-C(CH₃)₃)	~0.88	~29.0	Singlet, nine equivalent protons.
C3 (-CH₂-)	~1.14	~42.0
C4 (-CH₂-)	~1.14	~25.0
C5 (-CH-)	~1.44	~31.0	Multiplet, coupled to protons on C1 and C4.
C6 (-C(CH₃)₃)	N/A	~30.5	Quaternary carbon, characteristically weak signal.[2]

Structure for Assignment:

Data sourced from publicly available spectral databases.[3][4]

Q2: How can I distinguish 2,2,5-trimethylhexane from other isomers like 2,2,4-trimethylhexane using NMR?

A2: Distinguishing between constitutional isomers like 2,2,5- and 2,2,4-trimethylhexane requires a careful analysis of the number of unique signals, their splitting patterns (multiplicity), and their integration values.[5] While both are C9H20 isomers, their different branching patterns lead to distinct spectra.[6][7]

• Signal Count: Determine the number of unique proton and carbon environments in each molecule. Symmetry can reduce the number of expected signals.

• Splitting Patterns: Apply the n+1 rule, where 'n' is the number of neighboring protons.[8] The methine (-CH-) proton in 2,2,5-trimethylhexane will have a complex splitting pattern due to its neighbors, which will differ significantly from the patterns in 2,2,4-trimethylhexane.

• Chemical Shifts: The precise chemical shifts, particularly for the quaternary carbons and the protons on methyl groups, will differ due to variations in the local electronic environment.[9]

For a definitive assignment, especially with complex signal overlap, 2D NMR techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are invaluable.[10][11] COSY reveals proton-proton coupling networks, while HSQC correlates protons with their directly attached carbons.

Troubleshooting Guides

Problem 1: My aliphatic proton signals are heavily overlapped and difficult to interpret.

This is a common issue with alkanes due to the small range of chemical shifts for aliphatic protons.[12]

Solutions:

• Increase Spectrometer Field Strength: If available, re-running the sample on a higher-field NMR spectrometer (e.g., 600 MHz vs. 300 MHz) will increase the dispersion of signals, potentially resolving the overlap.

• 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-coupled to each other, helping to trace the carbon skeleton's connectivity.[10] It is essential for untangling overlapping multiplets.

  • HSQC/HMQC (Heteronuclear Correlation): These experiments correlate proton signals with their directly attached carbon signals. This can help assign proton signals by leveraging the typically better-resolved ¹³C spectrum.

• Solvent Effects: While less dramatic for non-polar alkanes, acquiring the spectrum in a different deuterated solvent (e.g., benzene-d₆ instead of chloroform-d₃) can sometimes induce small changes in chemical shifts that may resolve overlapping signals.

Problem 2: I see unexpected or weak peaks in my spectrum.

Unexpected peaks often arise from impurities or experimental artifacts.

Solutions:

• Identify Common Contaminants:

  • Water: A broad singlet, chemical shift is solvent-dependent but often appears around 1.5 ppm in CDCl₃.

  • Grease: Multiple broad signals may appear if glassware was not properly cleaned.

  • Residual Solvents: Sharp singlets from solvents used during synthesis or purification (e.g., acetone at ~2.17 ppm, dichloromethane at ~5.32 ppm).

• Check Quaternary Carbons in ¹³C NMR: The signal for a quaternary carbon atom is characteristically weak.[2] This is due to the lack of a Nuclear Overhauser Effect (NOE) enhancement and a long relaxation time. Ensure a sufficient number of scans and an adequate relaxation delay (d1) have been used during acquisition to observe these signals.

• Perform a DEPT Experiment: Distortionless Enhancement by Polarization Transfer (DEPT) is a ¹³C NMR experiment that can distinguish between CH, CH₂, and CH₃ groups, which is invaluable for assigning signals in branched alkanes.

Experimental Protocols

Standard Protocol for ¹H NMR Sample Preparation and Acquisition

This protocol outlines the standard procedure for obtaining a high-quality ¹H NMR spectrum of a liquid alkane sample.

• Sample Preparation:

  • Clean a standard NMR tube thoroughly and dry it completely in an oven.

  • Dissolve approximately 5-10 mg of the trimethylhexane isomer in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The solvent should contain 0.03% Tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

  • Vortex the tube gently to ensure the solution is homogeneous.

  • Transfer the solution to the clean NMR tube using a pipette.

• Spectrometer Setup and Data Acquisition:

  • Insert the NMR tube into the spinner turbine and adjust the depth using the spectrometer's gauge.

  • Place the sample into the NMR magnet.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to optimize its homogeneity. This is a critical step to achieve sharp peaks and high resolution. Automated shimming routines are standard on modern spectrometers.

  • Acquire the ¹H NMR spectrum using standard parameters (e.g., 16-32 scans, a spectral width of ~12-16 ppm, and a relaxation delay of 1-2 seconds).

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

  • Integrate the signals to determine the relative ratios of the different types of protons.

Visual Guides

Logical Workflow for Isomer Differentiation

The following diagram illustrates a systematic approach to distinguishing between complex alkane isomers using NMR data.

Caption: Workflow for NMR-based isomer identification.

Troubleshooting Common NMR Spectral Issues

This decision tree helps diagnose and resolve common problems encountered during NMR analysis.

References

• 1. Alkanes | OpenOChem Learn [learn.openochem.org]
• 2. Alkane - Wikipedia [en.wikipedia.org]
• 3. 2,2,5-TRIMETHYLHEXANE(3522-94-9) 1H NMR [m.chemicalbook.com]
• 4. 2,2,5-TRIMETHYLHEXANE(3522-94-9) 13C NMR spectrum [chemicalbook.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 35 C9H20 constitutional isomers of molecular formula C9H20 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers enantiomers stereoisomers stereoisomerism in C9H20 alkane isomers Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 7. List of isomers of nonane - Wikipedia [en.wikipedia.org]
• 8. m.youtube.com [m.youtube.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. benchchem.com [benchchem.com]
• 11. Interpreting | OpenOChem Learn [learn.openochem.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: 2,2,5-Trimethylhexane Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing impurities during the synthesis of 2,2,5-trimethylhexane.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and purification of 2,2,5-trimethylhexane.

Issue 1: Low Yield of 2,2,5-Trimethylhexane

Potential Cause	Recommended Action
Side Reactions: Polymerization, cracking, and hydrogen transfer are common side reactions in alkylation processes that consume reactants and reduce the yield of the desired product.[1]	Optimize the isobutane-to-olefin ratio; a higher ratio favors the desired alkylation reaction. Maintain the recommended reaction temperature, as higher temperatures can promote side reactions. Ensure the catalyst is active and not contaminated.
Grignard Reagent Issues (if applicable): Incomplete formation or reaction of the Grignar reagent.	Ensure all glassware is meticulously dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use high-quality magnesium turnings and anhydrous solvents. Confirm the concentration of the Grignard reagent via titration before use.
Losses during Workup and Purification: Inefficient extraction or losses during distillation.	Perform extractions with the appropriate solvent multiple times to ensure complete recovery. When using fractional distillation, ensure the column is properly insulated and the distillation rate is slow and steady to minimize losses.

Issue 2: Presence of Unexpected Peaks in GC-MS Analysis

Potential Impurity	Source	Mitigation Strategy
Other C9 Isomers: (e.g., 2,2,4-trimethylhexane, 2,3,5-trimethylhexane)	Isomerization of carbocation intermediates during alkylation.	Optimize reaction temperature and catalyst. Lower temperatures generally favor the formation of the desired isomer.
Higher Molecular Weight Alkanes (C10+):	Polymerization of the alkene reactant.	Maintain a high isobutane-to-olefin ratio. Control the reaction temperature, as higher temperatures can increase polymerization rates.
Lower Molecular Weight Alkanes (C5-C8):	Cracking of larger hydrocarbon chains.	Optimize reaction temperature and catalyst selection to minimize cracking.
Unreacted Starting Materials:	Incomplete reaction.	Increase reaction time, ensure proper mixing, and verify the activity of the catalyst or the concentration of the Grignard reagent.

Issue 3: Difficulty in Purifying 2,2,5-Trimethylhexane

Problem	Potential Cause	Solution
Co-eluting Impurities in Chromatography:	Impurities with similar polarity to the product.	Use a longer chromatography column, a different stationary phase, or a solvent system with a shallower gradient to improve separation.
Azeotrope Formation during Distillation:	Formation of a constant boiling point mixture with an impurity.	While less common with alkanes, consider using a different purification technique like preparative gas chromatography if azeotrope formation is suspected.
Close Boiling Points of Isomers:	Several nonane isomers have boiling points close to that of 2,2,5-trimethylhexane.	Employ fractional distillation with a high-efficiency column (e.g., a Vigreux or packed column) to achieve better separation. A slow and steady distillation rate is crucial.

Frequently Asked Questions (FAQs)

Q1: What is the most common industrial method for synthesizing 2,2,5-trimethylhexane?

A1: The most common industrial method is the alkylation of isobutane with C5 alkenes (isoamylenes), typically using a strong acid catalyst like sulfuric acid (H₂SO₄) or hydrofluoric acid (HF).[2] This process is a key step in the production of high-octane gasoline.

Q2: What are the primary side reactions to be aware of during the alkylation synthesis of 2,2,5-trimethylhexane?

A2: The primary side reactions include polymerization of the alkene feedstock, cracking of larger hydrocarbon molecules, and hydrogen transfer reactions. These undesirable reactions lead to the formation of a complex mixture of other alkanes and lower the yield of the target molecule.[1]

Q3: Can 2,2,5-trimethylhexane be synthesized on a laboratory scale?

A3: Yes, a potential laboratory-scale synthesis involves the Grignard reaction. For example, the reaction of tert-butylmagnesium chloride with isoamyl bromide could be a viable route. This method offers more control over the reaction conditions compared to industrial alkylation.

Q4: What is the most effective method for purifying 2,2,5-trimethylhexane?

A4: Fractional distillation is the most effective method for purifying 2,2,5-trimethylhexane from other isomeric and hydrocarbon impurities.[3] Due to the close boiling points of many nonane isomers, a distillation column with a high number of theoretical plates is recommended for achieving high purity.[4]

Q5: How can I confirm the purity of my synthesized 2,2,5-trimethylhexane?

A5: Gas chromatography-mass spectrometry (GC-MS) is the ideal analytical technique to confirm the purity of your product. The gas chromatogram will show the relative amounts of different components in your sample, while the mass spectrum will help in identifying the structure of the main product and any impurities.

Data Presentation

Table 1: Effect of Temperature on Impurity Formation in Isobutane Alkylation with a C5 Alkene Mixture (Representative Data)

Reaction Temperature (°C)	2,2,5-Trimethylhexane (%)	Other C9 Isomers (%)	C10+ Alkanes (%)	C5-C8 Alkanes (%)
0	85	10	3	2
10	80	13	5	2
20	72	18	7	3
30	65	23	9	3

Table 2: Boiling Points of Selected Nonane Isomers

Isomer	Boiling Point (°C)
n-Nonane	151
2-Methyloctane	143
2,2-Dimethylheptane	136
2,2,5-Trimethylhexane	124
2,3,4-Trimethylhexane	139
3,3-Diethylpentane	147

Experimental Protocols

Protocol 1: Laboratory Synthesis of 2,2,5-Trimethylhexane via Grignard Reaction (Adapted from General Procedures)

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• tert-Butyl chloride

• Isoamyl bromide (1-bromo-3-methylbutane)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Iodine crystal (for initiation)

Procedure:

• Preparation of Grignard Reagent:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under an inert atmosphere (nitrogen or argon).

  • Add magnesium turnings and a small crystal of iodine to the flask.

  • In the dropping funnel, prepare a solution of tert-butyl chloride in anhydrous diethyl ether.

  • Add a small portion of the tert-butyl chloride solution to the magnesium. If the reaction does not start (indicated by bubbling and disappearance of the iodine color), gently warm the flask.

  • Once initiated, add the remaining tert-butyl chloride solution dropwise to maintain a gentle reflux.

  • After the addition is complete, stir the mixture for an additional 30 minutes.

• Reaction with Isoamyl Bromide:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Add a solution of isoamyl bromide in anhydrous diethyl ether to the dropping funnel.

  • Add the isoamyl bromide solution dropwise to the stirred Grignard reagent.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

• Workup:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by adding saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

• Purification:

  • Remove the diethyl ether by simple distillation.

  • Purify the crude product by fractional distillation, collecting the fraction that boils at approximately 124 °C.

Protocol 2: Purification of 2,2,5-Trimethylhexane by Fractional Distillation

Apparatus:

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flask

• Heating mantle

Procedure:

• Place the crude 2,2,5-trimethylhexane in the round-bottom flask with a few boiling chips.

• Assemble the fractional distillation apparatus, ensuring all joints are properly sealed.

• Begin heating the flask gently.

• Observe the vapor rising through the fractionating column. A slow and steady rise indicates good separation.

• Monitor the temperature at the distillation head. Discard the initial fraction (forerun) that distills at a lower temperature.

• Collect the fraction that distills at a constant temperature of approximately 124 °C. This is the purified 2,2,5-trimethylhexane.

• Stop the distillation when the temperature begins to rise again or when only a small amount of liquid remains in the distillation flask.

Mandatory Visualizations

Caption: Laboratory synthesis workflow for 2,2,5-trimethylhexane.

Caption: Troubleshooting workflow for 2,2,5-trimethylhexane synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. "The two-step alkylation of isobutane with butenes using sulfuric acid " by Mark Allan Spalding [docs.lib.purdue.edu]
• 3. CN106431807A - Method for alkylation reaction of isobutane and butylene and system - Google Patents [patents.google.com]
• 4. US10059639B2 - Alkylation of refinery pentenes with isobutane - Google Patents [patents.google.com]

Troubleshooting solvent effects of 2,2,5-Trimethylhexane in reactions

Welcome to the technical support center for 2,2,5-trimethylhexane. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and understand the solvent effects of this highly branched, nonpolar alkane in chemical reactions.

Frequently Asked Questions (FAQs)

General Properties and Safety

Q1: What are the primary characteristics of 2,2,5-trimethylhexane as a solvent? A1: 2,2,5-trimethylhexane is a colorless, flammable liquid characterized by its nonpolar nature and branched structure.[1][2][3] It is a relatively inert and stable compound at room temperature.[2] Due to its low polarity, it is immiscible with water but soluble in many organic solvents.[1][2][3] Its use as a solvent is not widespread compared to other alkanes, primarily due to higher cost and limited availability.[1]

Q2: What are the key safety precautions for handling 2,2,5-trimethylhexane? A2: 2,2,5-trimethylhexane is a highly flammable liquid and vapor, posing a significant fire risk.[4][5][6] It should be handled away from heat, sparks, and open flames, and containers should be properly grounded.[5] It may be fatal if swallowed and enters the airways.[4][5] Use in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety goggles, is recommended, as it can cause skin and eye irritation.[2][4]

Solubility and Reaction Environment

Q3: My starting material is not dissolving in 2,2,5-trimethylhexane. What can I do? A3: This is a common issue for polar or ionic compounds. The principle of "like dissolves like" dictates that nonpolar solvents like 2,2,5-trimethylhexane are poor solvents for polar substances because they cannot form strong intermolecular attractions, such as hydrogen bonds.[7][8] To address this, consider:

• Using a co-solvent: Adding a small amount of a slightly more polar, miscible solvent might increase solubility. However, this will alter the overall properties of the solvent system.

• Heating: Gently heating the mixture may increase the solubility of your compound. Ensure this is done with appropriate caution due to the solvent's flammability.

• Modifying the reagent: If applicable, converting a polar functional group on your reactant to a nonpolar protecting group can significantly enhance solubility.

• Choosing an alternative solvent: If solubility remains a critical issue, 2,2,5-trimethylhexane may not be the appropriate solvent for your reaction.

Q4: How does the branched structure of 2,2,5-trimethylhexane affect its solvent properties compared to a straight-chain alkane like n-nonane? A4: The extensive branching in 2,2,5-trimethylhexane leads to a less efficient packing of its molecules. This results in weaker van der Waals forces between solvent molecules compared to its straight-chain isomer, n-nonane. Consequently, 2,2,5-trimethylhexane has a lower boiling point than n-nonane, even with the same molecular weight.[9] This looser packing can sometimes provide better solvation for bulky, nonpolar molecules.

Impact on Reaction Rates and Kinetics

Q5: My reaction is running much slower in 2,2,5-trimethylhexane compared to a more polar solvent. Why is this happening? A5: Reaction rates are heavily influenced by the differential solvation of the reactants and the transition state.[10] If your reaction proceeds through a polar or charged transition state, moving to a nonpolar solvent like 2,2,5-trimethylhexane will destabilize this transition state more than the nonpolar reactants. This increases the activation energy and slows the reaction down.[10][11] Conversely, reactions with nonpolar transition states may see less of an impact or even a rate increase.[11]

Q6: Could 2,2,5-trimethylhexane's inertness be an advantage? A6: Absolutely. As a relatively inert alkane, 2,2,5-trimethylhexane is unlikely to participate in side reactions with highly reactive intermediates, such as free radicals or organometallics.[2] This can lead to cleaner reactions and higher yields of the desired product compared to more reactive solvents.

Quantitative Data Summary

The physical and chemical properties of 2,2,5-trimethylhexane are summarized in the table below for easy reference.

Property	Value	Source(s)
Molecular Formula	C₉H₂₀	[1][12]
Molecular Weight	128.26 g/mol	[1][5]
Appearance	Colorless liquid	[1][6]
Boiling Point	~122 - 124 °C	[1]
Melting Point	~ -105.7 °C	[6][13]
Density	~0.71 g/cm³	[1][13]
Flash Point	13 - 31 °C	[5]
Water Solubility	Very poor (~8.97e-06 M)	[1]
Solubility in Organics	Soluble in many organic solvents	[2][3]

Troubleshooting Guides

Diagnosing a Failed or Stalled Reaction

When a reaction in 2,2,5-trimethylhexane fails, stalls, or provides a low yield, systematically investigate the potential causes. The following workflow can help pinpoint the issue.

Caption: A logical workflow for diagnosing common issues in reactions.

Understanding Solvent-Solute Interactions

The "like dissolves like" principle is fundamental to understanding solubility. This diagram illustrates why polar solutes struggle to dissolve in nonpolar solvents like 2,2,5-trimethylhexane.

Caption: Visualization of favorable vs. unfavorable solvent-solute interactions.

Experimental Protocols

Protocol 1: Determining Reagent Solubility

This protocol provides a straightforward method to quantify the solubility of a solid compound in 2,2,5-trimethylhexane at a specific temperature.

Objective: To determine the approximate solubility (e.g., in mg/mL) of a reagent.

Methodology:

• Preparation: Add a known volume (e.g., 2.0 mL) of 2,2,5-trimethylhexane to several vials.

• Compound Addition: Add increasing, accurately weighed amounts of your solid compound to each vial (e.g., 2 mg, 5 mg, 10 mg, 20 mg, 50 mg).

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., room temperature or the intended reaction temperature) for a set period (e.g., 1-2 hours) to ensure equilibrium is reached. A magnetic stirrer or shaker can be used.

• Observation: Visually inspect each vial. The highest concentration that results in a completely clear solution with no visible solid particles represents the approximate solubility under those conditions.

• (Optional) Quantitative Analysis: For a more precise measurement, prepare a saturated solution with excess solid. After equilibration, centrifuge the sample to pellet the undissolved solid. Carefully extract a known volume of the supernatant, evaporate the solvent, and weigh the residual solid.

References

• 1. Buy 2,2,5-Trimethylhexane | 3522-94-9 [smolecule.com]
• 2. Respiratory protection equipments C9H20 (2,2,5-trimethylhexane), CAS number 3522-94-9 [en.gazfinder.com]
• 3. CAS 3522-94-9: 2,2,5-Trimethylhexane | CymitQuimica [cymitquimica.com]
• 4. 2,2,5-Trimethylhexane | C9H20 | CID 19041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,2,5-Trimethylhexane | 3522-94-9 | TCI AMERICA [tcichemicals.com]
• 6. 2,2,5-TRIMETHYLHEXANE | 3522-94-9 [chemicalbook.com]
• 7. quora.com [quora.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Solvent effects - Wikipedia [en.wikipedia.org]
• 11. Effect of Solvents on Kinetics and Mechanistic Investigation of Highly Substituted Piperidines: Spectrometry Approaches [ajgreenchem.com]
• 12. Hexane, 2,2,5-trimethyl- [webbook.nist.gov]
• 13. 2,2,5-TRIMETHYLHEXANE CAS#: 3522-94-9 [m.chemicalbook.com]

Stabilization techniques for reactive intermediates in 2,2,5-Trimethylhexane synthesis

Welcome to the Technical Support Center for the synthesis of 2,2,5-trimethylhexane. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) related to the synthesis of this branched alkane.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 2,2,5-trimethylhexane, primarily through the acid-catalyzed alkylation of isobutane with isopentene (e.g., 2-methyl-2-butene or 2-methyl-1-butene).

Issue 1: Low or No Yield of 2,2,5-Trimethylhexane

Q1: My reaction is resulting in a low yield or no product at all. What are the likely causes?

A1: Low or non-existent yields in the synthesis of 2,2,5-trimethylhexane can stem from several factors related to reactants, catalysts, and reaction conditions. Here are the most common culprits:

• Inactive Catalyst: The Lewis acid or Brønsted acid catalyst is crucial. If using a Lewis acid like aluminum chloride (AlCl₃), it must be anhydrous, as moisture will deactivate it. For liquid acids like sulfuric acid or hydrofluoric acid, ensure the concentration is appropriate.

• Insufficient Isobutane to Olefin Ratio: A high isobutane-to-olefin molar ratio is critical to suppress side reactions such as olefin polymerization.[1] Low ratios favor the reaction of the intermediate carbocation with another olefin molecule rather than with an isobutane molecule.

• Low Reaction Temperature: Alkylation reactions are often exothermic and require low temperatures to favor the desired product and minimize side reactions. If the temperature is too high, polymerization and cracking can become significant.[2]

• Poor Mixing: In heterogeneous reactions (e.g., with a solid acid catalyst) or biphasic liquid reactions (e.g., with sulfuric acid), vigorous mixing is essential to ensure efficient contact between the reactants and the catalyst.

Troubleshooting Steps:

• Catalyst Verification: Ensure your catalyst is active and anhydrous. For solid catalysts, consider activation procedures. For liquid acids, check the concentration.

• Optimize Reactant Ratio: Increase the molar ratio of isobutane to isopentene. Ratios of 10:1 or higher are often used in industrial settings.[3]

• Temperature Control: Maintain a low reaction temperature, typically between -10°C and 10°C. Use an efficient cooling bath to manage the exothermic nature of the reaction.

• Improve Agitation: Increase the stirring rate to improve mass transfer between the phases.

Issue 2: Formation of Multiple Isomers and Side Products

Q2: My product mixture contains a significant amount of isomers other than 2,2,5-trimethylhexane and other byproducts. How can I improve the selectivity?

A2: The formation of a complex mixture of isomers and byproducts is a common challenge in carbocation-mediated reactions.

• Carbocation Rearrangements: The primary carbocation formed from the protonation of isopentene can undergo a series of hydride and methyl shifts to form more stable carbocations.[4] This can lead to a variety of C9 alkane isomers.

• Polymerization: The intermediate carbocations can react with additional olefin molecules, leading to the formation of higher molecular weight alkanes (e.g., C12, C16).[1]

• Cracking: Larger carbocations can fragment into smaller, more stable carbocations and olefins, which can then undergo further reactions.[1]

• Hydrogen Transfer Reactions: These reactions can lead to the formation of alkanes with a different number of carbon atoms than expected.

Troubleshooting Steps:

• Control Temperature: Lower reaction temperatures generally disfavor rearrangement and polymerization reactions.

• Optimize Isobutane/Olefin Ratio: A high excess of isobutane increases the probability of the intermediate carbocation reacting with isobutane to form the desired product rather than undergoing other reactions.

• Catalyst Choice: The type of acid catalyst can influence selectivity. Some modern solid acid catalysts or ionic liquids may offer higher selectivity towards specific isomers.[5][6]

Issue 3: Difficulty in Product Purification

Q3: How can I effectively purify 2,2,5-trimethylhexane from the reaction mixture?

A3: The product mixture can be complex, containing unreacted starting materials, the desired product, various isomers, and higher molecular weight byproducts.

• Fractional Distillation: Due to the similar boiling points of the different C9 isomers, simple distillation may not be sufficient. Fractional distillation with a high-efficiency column is typically required.

• Preparative Gas Chromatography (Prep-GC): For obtaining high-purity 2,2,5-trimethylhexane on a smaller scale, preparative gas chromatography is a powerful technique.

Troubleshooting Steps:

• Efficient Quenching and Workup: After the reaction, the catalyst must be carefully quenched (e.g., with cold water or a dilute base for acid catalysts) and the organic layer thoroughly washed and dried before distillation to prevent further reactions or catalyst-induced decomposition during heating.

• High-Resolution Separation: Use a fractional distillation column with a high number of theoretical plates. Monitor the separation by taking small fractions and analyzing them by gas chromatography (GC).

Data Presentation

The yield and selectivity of 2,2,5-trimethylhexane are highly dependent on the reaction conditions. The following table summarizes the expected trends based on literature for similar alkylation reactions.

Parameter	Condition	Expected Impact on 2,2,5-Trimethylhexane Yield	Expected Impact on Selectivity
Temperature	Low (-10°C to 0°C)	Favorable	High (suppresses rearrangements and polymerization)
High (> 20°C)	Decreased	Low (promotes side reactions)
Isobutane/Isopentene Ratio	High (>10:1)	Increased	High (favors alkylation over polymerization)
Low (<5:1)	Decreased	Low (promotes polymerization)
Catalyst	Strong Acid (e.g., HF, H₂SO₄)	High	Moderate (can promote rearrangements)
Solid Acid (e.g., Zeolites)	Varies	Can be high, depending on pore structure
Ionic Liquid	Potentially High	Potentially High

Experimental Protocols

The following is a representative laboratory-scale protocol for the synthesis of 2,2,5-trimethylhexane. Note: This procedure involves hazardous materials and should be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment.

Synthesis of 2,2,5-Trimethylhexane via Alkylation of Isobutane with 2-Methyl-2-Butene

Materials:

• 2-Methyl-2-butene (≥98%)

• Liquefied isobutane

• Anhydrous aluminum chloride (AlCl₃)

• Dry dichloromethane (DCM)

• Crushed ice

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• A pressure-rated reaction vessel (e.g., a Parr reactor) equipped with a stirrer, cooling jacket, and gas inlet/outlet.

Procedure:

• Reactor Setup: Assemble the pressure reactor and ensure all parts are clean and dry. Purge the reactor with an inert gas (e.g., nitrogen or argon).

• Catalyst Suspension: To the reactor, add anhydrous aluminum chloride (e.g., 0.1 equivalents relative to the olefin) and dry dichloromethane to create a slurry.

• Cooling: Cool the reactor to -10°C using a circulating cooling bath.

• Reactant Addition:

  • Carefully condense a known amount of isobutane into the cooled reactor. A high molar excess (e.g., 10 equivalents) should be used.

  • Slowly add 2-methyl-2-butene (1 equivalent) to the stirred, cooled reaction mixture over a period of 1-2 hours. Maintain the temperature at -10°C throughout the addition.

• Reaction: Allow the reaction to stir at -10°C for an additional 2-4 hours. Monitor the reaction progress by taking aliquots (if the reactor setup allows) and analyzing them by GC.

• Quenching: Slowly and carefully vent any excess isobutane. Cautiously pour the reaction mixture onto a vigorously stirred mixture of crushed ice and saturated sodium bicarbonate solution to quench the reaction and neutralize the acid.

• Workup:

  • Separate the organic layer using a separatory funnel.

  • Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Remove the solvent (dichloromethane) by simple distillation.

  • Purify the resulting crude product by fractional distillation to isolate 2,2,5-trimethylhexane.

• Characterization: Confirm the identity and purity of the product using GC-MS, ¹H NMR, and ¹³C NMR spectroscopy.[5][7][8]

Mandatory Visualization

Reaction Pathway for the Formation of 2,2,5-Trimethylhexane

The following diagram illustrates the key steps in the formation of 2,2,5-trimethylhexane from isobutane and 2-methyl-2-butene, including the critical carbocation rearrangement.

Caption: Reaction mechanism for 2,2,5-trimethylhexane synthesis.

Troubleshooting Workflow for Low Yield

This diagram provides a logical workflow for troubleshooting low yield in the synthesis of 2,2,5-trimethylhexane.

Caption: Troubleshooting flowchart for low product yield.

References

• 1. researchgate.net [researchgate.net]
• 2. "The two-step alkylation of isobutane with butenes using sulfuric acid " by Mark Allan Spalding [docs.lib.purdue.edu]
• 3. mdpi.com [mdpi.com]
• 4. Investigation of a Complex Reaction Pathway Network of Isobutane/2-Butene Alkylation by CGC–FID and CGC-MS-DS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. US10059639B2 - Alkylation of refinery pentenes with isobutane - Google Patents [patents.google.com]
• 7. datapdf.com [datapdf.com]
• 8. Kinetic Model of Olefins/Isobutane Alkylation Using Sulfuric Acid as Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Safe Handling of 2,2,5-Trimethylhexane

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on how to safely handle 2,2,5-Trimethylhexane, with a primary focus on avoiding aspiration hazards.

Troubleshooting Guides and FAQs

Frequently Asked Questions (FAQs)

Q1: What is the primary health hazard associated with 2,2,5-Trimethylhexane?

A1: The primary health hazard of 2,2,5-Trimethylhexane is its aspiration toxicity. It is classified with the hazard statement H304: "May be fatal if swallowed and enters airways." This means that if the liquid is accidentally ingested and then enters the lungs (aspiration), it can cause severe and potentially fatal chemical pneumonitis.

Q2: What is chemical aspiration and why is it dangerous with hydrocarbons like 2,2,5-Trimethylhexane?

A2: Chemical aspiration occurs when a liquid or vapor is inhaled directly into the lungs, or enters the lungs after being swallowed. Hydrocarbons, such as 2,2,5-Trimethylhexane, have low viscosity and low surface tension, which allows them to spread rapidly throughout the bronchial tree. Once in the lungs, they can cause direct tissue injury, disrupt the function of surfactant (a substance essential for proper lung function), and lead to inflammation, pulmonary edema, and hemorrhage. This severe lung injury is known as chemical pneumonitis.

Q3: What are the signs and symptoms of 2,2,5-Trimethylhexane aspiration?

A3: Symptoms can appear rapidly after exposure and may include:

• Coughing, choking, or gasping

• Shortness of breath or difficulty breathing

• Wheezing

• Chest pain

• Fever

• Nausea and vomiting

• A bluish tint to the skin (cyanosis) due to lack of oxygen

Q4: What should I do in case of accidental ingestion or suspected aspiration of 2,2,5-Trimethylhexane?

A4: Immediate medical attention is critical.

• Do NOT induce vomiting. This can increase the risk of the chemical entering the lungs.

• If the person is conscious, have them rinse their mouth with water.

• Move the person to fresh air.

• Call emergency services immediately and inform them that a hydrocarbon has been ingested.

• Provide the Safety Data Sheet (SDS) for 2,2,5-Trimethylhexane to the emergency responders and medical personnel.

Q5: What personal protective equipment (PPE) is required when handling 2,2,5-Trimethylhexane?

A5: Appropriate PPE is essential to prevent exposure. This includes:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves.

• Body Protection: A lab coat or chemical-resistant apron.

• Respiratory Protection: If working in a poorly ventilated area or with heated 2,2,5-Trimethylhexane, a NIOSH-approved respirator with organic vapor cartridges is necessary.

Troubleshooting Guide: Common Issues in Handling Volatile Hydrocarbons

Issue	Potential Cause(s)	Troubleshooting/Prevention Steps
Strong solvent odor in the lab	Inadequate ventilation, improper container sealing, spills.	Ensure work is performed in a certified chemical fume hood. Check that all containers are tightly sealed when not in use. Clean up spills promptly using appropriate absorbent materials.
Static discharge when pouring	Buildup of static electricity due to the low conductivity of the solvent.	Ground and bond all metal containers and dispensing equipment. Pour liquids slowly to minimize static generation. Maintain a relative humidity above 50% in the laboratory.
Difficulty in completely removing the solvent from a product	The product is also volatile and is being removed along with the solvent under high vacuum.	Use a lower vacuum setting on a rotary evaporator. Consider alternative solvent removal techniques like a gentle stream of inert gas or distillation at atmospheric pressure.
Solvent contamination in other experiments	Vapors from an open container of 2,2,5-trimethylhexane spreading through the lab or a shared inert gas line.	Always work with volatile solvents in a fume hood. If using a shared inert gas line, consider isolating the experiment with the volatile solvent or purging the line thoroughly after use.

Data Presentation: Properties of 2,2,5-Trimethylhexane

The following table summarizes key physical and chemical properties of 2,2,5-Trimethylhexane relevant to its aspiration hazard and safe handling.

Property	Value	Implication for Aspiration Hazard & Handling
Molecular Formula	C₉H₂₀	Hydrocarbon, indicating low polarity.
Molecular Weight	128.26 g/mol
Physical State	Colorless liquid
Boiling Point	124 °C (255 °F)	Volatile, vapors can be inhaled.
Flash Point	13 °C (55 °F)	Highly flammable, requires strict control of ignition sources.
Vapor Pressure	16.6 mmHg at 25 °C	Significant vapor concentration can accumulate in enclosed spaces.
Solubility in Water	Very low	Immiscible with water, will not be diluted by it.
Viscosity	Low (not specified in search results)	Low viscosity contributes to the ease of aspiration into the lungs.

Experimental Protocols

Detailed Methodology: Use of 2,2,5-Trimethylhexane as an Internal Standard in Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines the safe use of 2,2,5-Trimethylhexane as an internal standard for the quantification of a non-polar analyte in a sample matrix.

1. Objective: To accurately quantify a target analyte in a sample by GC-MS using 2,2,5-Trimethylhexane as an internal standard to correct for variations in sample injection and instrument response.

2. Materials:

• 2,2,5-Trimethylhexane (high purity, GC grade)

• Target analyte

• High purity solvent for sample and standard preparation (e.g., hexane, ethyl acetate)

• Volumetric flasks and pipettes

• GC vials with septa

• Gas Chromatograph-Mass Spectrometer (GC-MS)

3. Safety Precautions:

• All handling of 2,2,5-Trimethylhexane and other solvents must be performed in a certified chemical fume hood.

• Full personal protective equipment (PPE) as specified in the FAQs must be worn at all times.

• Ensure all containers are properly labeled.

• Have a chemical spill kit readily available.

• All waste containing 2,2,5-Trimethylhexane must be disposed of in a designated hazardous waste container.

4. Procedure:

• Preparation of Internal Standard Stock Solution:

  • In the chemical fume hood, accurately weigh a specific amount of 2,2,5-Trimethylhexane.

  • Dissolve it in a known volume of a suitable high-purity solvent in a volumetric flask to achieve a precise concentration (e.g., 1 mg/mL).

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards by adding varying known concentrations of the target analyte to volumetric flasks.

  • To each calibration standard, add a constant, known amount of the 2,2,5-Trimethylhexane internal standard stock solution.

  • Dilute to the final volume with the high-purity solvent.

• Sample Preparation:

  • Accurately weigh or measure the sample to be analyzed.

  • Extract the analyte from the sample matrix using an appropriate method.

  • To the final extract, add the same constant, known amount of the 2,2,5-Trimethylhexane internal standard stock solution as was added to the calibration standards.

  • If necessary, dilute the sample to be within the range of the calibration curve.

• GC-MS Analysis:

  • Transfer the prepared calibration standards and samples to GC vials and seal them.

  • Set up the GC-MS instrument with an appropriate column and method parameters (e.g., injector temperature, oven temperature program, mass spectrometer settings).

  • Inject the calibration standards and samples into the GC-MS.

• Data Analysis:

  • For each chromatogram, identify the peaks corresponding to the target analyte and 2,2,5-Trimethylhexane.

  • Calculate the ratio of the peak area of the analyte to the peak area of the internal standard for each calibration standard and sample.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.

  • Determine the concentration of the analyte in the samples by using the peak area ratio from the sample and the calibration curve.

5. Waste Disposal:

• Collect all unused solutions and solvent rinses containing 2,2,5-Trimethylhexane in a properly labeled hazardous waste container.

• Do not pour any solutions down the drain.

Mandatory Visualizations

Caption: Logical workflow for handling 2,2,5-Trimethylhexane, outlining procedures, potential hazards, and emergency responses.

Caption: Experimental workflow for using 2,2,5-Trimethylhexane as an internal standard in GC-MS analysis.

Technical Support Center: Decontamination of 2,2,5-Trimethylhexane Spills

This guide provides comprehensive troubleshooting and frequently asked questions (FAQs) regarding the safe and effective decontamination of 2,2,5-Trimethylhexane spills. The procedures outlined are designed for researchers, scientists, and drug development professionals working in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with a 2,2,5-Trimethylhexane spill?

A1: 2,2,5-Trimethylhexane is a highly flammable liquid and vapor.[1] The primary hazards include fire and explosion, especially in the presence of ignition sources. Inhalation of vapors may cause respiratory irritation, dizziness, and nausea.[2] Direct contact can cause skin and eye irritation.

Q2: What immediate actions should be taken after a 2,2,5-Trimethylhexane spill?

A2: The immediate priorities are to ensure personnel safety and prevent the spill from spreading or igniting.

• Alert all personnel in the immediate vicinity.

• If the spill is large or in a poorly ventilated area, evacuate the area.

• Eliminate all potential ignition sources (e.g., open flames, hot plates, electrical equipment).[3]

• If it is safe to do so, increase ventilation in the area by opening a fume hood sash.

• Isolate the spill by creating a dike around it with a suitable absorbent material.[4]

Q3: What personal protective equipment (PPE) is required for cleaning up a 2,2,5-Trimethylhexane spill?

A3: Appropriate PPE is crucial to prevent exposure. The following table summarizes the recommended PPE.

PPE Component	Specification	Rationale
Respirator	Air-purifying respirator with organic vapor cartridges. For large spills or in confined spaces, a self-contained breathing apparatus (SCBA) may be necessary.[5]	Protects against inhalation of harmful vapors.
Eye Protection	Chemical splash goggles. A face shield is recommended for larger spills.	Protects eyes from splashes and vapors.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Protects skin from direct contact with the chemical.
Body Protection	Chemical-resistant apron or coveralls over a lab coat.	Protects against skin contact and contamination of personal clothing.
Footwear	Closed-toe, chemical-resistant shoes or boots.	Protects feet from spills.

Q4: What are the best materials to absorb a 2,2,5-Trimethylhexane spill?

A4: Use non-combustible absorbent materials. Suitable options are summarized in the table below.

Absorbent Material	Suitability for Flammable Liquids	Notes
Polypropylene Absorbent Pads	Excellent	Specifically designed for hydrocarbon spills and are often vapor-suppressing.[4]
Vermiculite	Good	A lightweight, inert mineral that can absorb flammable liquids.
Dry Sand or Earth	Good	A readily available and effective absorbent.
Commercial Sorbents for Flammable Liquids	Excellent	Often contain indicators to show when the spill is fully absorbed.

Important: Do not use combustible materials like paper towels or sawdust as the primary absorbent for a flammable liquid spill.

Q5: How do I decontaminate surfaces after absorbing the spill?

A5: After the bulk of the 2,2,5-Trimethylhexane has been absorbed, the area must be decontaminated to remove any remaining residue.

• Wipe the spill area with a cloth or sponge dampened with a mild detergent and water solution.

• For a more thorough decontamination, a solution of a general-purpose laboratory cleaner can be used.

• Rinse the area with clean water.

• Allow the area to dry completely before resuming work.

Q6: How should I dispose of the contaminated materials?

A6: All materials used to clean up the spill, including absorbents, gloves, and cleaning cloths, are considered hazardous waste.

• Place all contaminated materials in a clearly labeled, sealed, and chemically compatible waste container.

• The container should be marked as "Hazardous Waste" and should list the contents (e.g., "2,2,5-Trimethylhexane contaminated debris").

• Follow your institution's and local regulations for the disposal of hazardous chemical waste.[6][7][8]

Troubleshooting Guide

Issue	Probable Cause	Solution
Persistent odor of 2,2,5-Trimethylhexane after cleanup.	Incomplete decontamination or inadequate ventilation.	Re-clean the affected area with a detergent solution and rinse thoroughly. Ensure the area is well-ventilated until the odor dissipates.
Spill has spread under equipment.	The spill was not contained quickly enough.	If safe to do so, and the equipment is de-energized, carefully move the equipment to access and clean the area underneath. If moving the equipment is not feasible, use absorbent materials to wick the liquid out from under the equipment.
The absorbent material is not effectively soaking up the spill.	The absorbent material is saturated or not suitable for hydrocarbons.	Apply more absorbent material. If the material is not working, switch to a different type of absorbent, such as polypropylene pads, which are specifically designed for oil and fuel spills.
Uncertainty about the proper disposal of waste.	Lack of familiarity with institutional or local regulations.	Do not dispose of the waste in regular trash or down the drain. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste disposal.[6][7][8]

Experimental Protocols

Protocol for Small Spill (less than 100 mL) Decontamination

• Preparation: Ensure the spill area is clear of ignition sources and personnel are wearing the appropriate PPE as outlined in the PPE table.

• Containment: Place absorbent pads or a universal absorbent sock around the perimeter of the spill to prevent it from spreading.

• Absorption: Cover the spill with a non-combustible absorbent material (e.g., polypropylene pads, vermiculite). Start from the outside of the spill and work inwards.

• Collection: Once the liquid is fully absorbed, use non-sparking tools (e.g., plastic scoop) to collect the contaminated absorbent material.

• Decontamination: Wipe the spill surface with a cloth dampened with a mild detergent solution. Follow with a wipe-down with clean water.

• Disposal: Place all contaminated materials, including gloves and cleaning cloths, into a designated hazardous waste container.

• Final Steps: Remove PPE and wash hands thoroughly.

Protocol for Large Spill (more than 100 mL) Decontamination

• Immediate Actions: Evacuate the immediate area and alert others. If necessary, pull the fire alarm and call emergency services.

• Safety First: Only trained personnel with appropriate PPE, including respiratory protection, should attempt to clean up a large spill.

• Ventilation and Ignition Control: Ensure the area is well-ventilated and all ignition sources are removed.

• Containment: Use absorbent booms or dikes to contain the spill and prevent it from entering drains.

• Absorption: Apply a generous amount of non-combustible absorbent material over the entire spill.

• Collection: Using non-sparking tools, carefully collect all contaminated absorbent material.

• Decontamination: Decontaminate the affected area using a detergent solution, followed by a water rinse. For larger areas, a floor scrubber with a compatible cleaning solution may be necessary.

• Waste Management: All contaminated materials must be placed in sealed, labeled hazardous waste containers for disposal according to institutional and regulatory guidelines.[6][7][8]

• Reporting: Report the spill to your supervisor and the institution's EHS department.

Decontamination Workflow

Caption: Logical workflow for 2,2,5-Trimethylhexane spill response.

References

• 1. 2,2,5-Trimethylhexane | 3522-94-9 | TCI AMERICA [tcichemicals.com]
• 2. 2,2,5-TRIMETHYLHEXANE | 3522-94-9 [chemicalbook.com]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 4. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 5. CDC - NIOSH Pocket Guide to Chemical Hazards - Hexane isomers (excluding n-Hexane) [cdc.gov]
• 6. dee.nebraska.gov [dee.nebraska.gov]
• 7. 9VAC20-81-660. Soil contaminated with petroleum products. [law.lis.virginia.gov]
• 8. ehs.utk.edu [ehs.utk.edu]

Technical Support Center: Investigating Renal Toxicity in 2,2,5-Trimethylhexane Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the renal effects of 2,2,5-trimethylhexane. The information is presented in a question-and-answer format to address common issues and provide clear troubleshooting pathways.

Frequently Asked Questions (FAQs)

Q1: What is the primary renal toxicity concern associated with 2,2,5-trimethylhexane?

A1: The primary concern is the induction of α2u-globulin nephropathy, a syndrome characterized by the accumulation of hyaline droplets in the proximal convoluted tubules of the kidney.[1][2] This condition is specific to male rats and is a well-documented response to certain hydrocarbons, including branched-chain alkanes.[1][3]

Q2: Why is this toxicity only observed in male rats?

A2: This sex-specific effect is due to the presence of a low-molecular-weight protein called alpha-2u-globulin (α2u-globulin) in mature male rats.[1] 2,2,5-Trimethylhexane or its metabolites bind to this protein, making the resulting complex resistant to normal lysosomal degradation.[1] This leads to the accumulation of the complex in the lysosomes of proximal tubule cells, forming characteristic hyaline droplets.[1][2] Female rats do not produce this protein and are therefore not susceptible to this specific mechanism of toxicity.[4]

Q3: Is α2u-globulin nephropathy relevant to human health risk assessment?

A3: No, α2u-globulin nephropathy is considered a male rat-specific phenomenon and is not relevant for human risk assessment.[5] Humans do not produce the α2u-globulin protein, and therefore, the mechanism leading to hyaline droplet accumulation and subsequent renal damage does not occur in humans.

Q4: What are the typical histopathological findings in 2,2,5-trimethylhexane-induced nephrotoxicity?

A4: The hallmark histopathological finding is the presence of eosinophilic hyaline droplets within the cytoplasm of epithelial cells in the P2 segment of the proximal tubules.[2] In more advanced stages, you may observe tubular dilation, the formation of granular casts in the outer medulla, and evidence of single-cell necrosis and subsequent regenerative cell proliferation.

Troubleshooting Guide

Issue 1: I am observing renal toxicity in male rats but not in female rats. Is my experiment flawed?

• Answer: No, this is the expected outcome. The toxic mechanism, α2u-globulin nephropathy, is exclusive to male rats because it involves a male-specific protein.[4] The absence of effects in female rats serves as an internal control and supports this mechanism of action.

Issue 2: My H&E-stained kidney sections show eosinophilic droplets in the proximal tubules of treated male rats. How can I confirm they are related to α2u-globulin nephropathy?

• Answer: While H&E staining reveals the droplets, specialized stains can provide more definitive evidence.

  • Mallory-Heidenhain or Chromotrope Aniline Blue (CAB) Staining: These stains have a high affinity for protein and will stain the hyaline droplets a bright red, making them easier to identify and grade.[6][7]

  • Immunohistochemistry (IHC): Using an antibody specific for α2u-globulin is the most definitive method. A positive IHC stain will show the droplets are composed of this specific protein, confirming the diagnosis.[7]

Issue 3: My blood urea nitrogen (BUN) and serum creatinine (SCr) levels are not significantly elevated, despite histological evidence of hyaline droplet formation. Why?

• Answer: BUN and SCr are markers of overall kidney function. They often do not become significantly elevated until there is substantial renal injury (loss of over two-thirds of nephron functional capacity). The initial stages of α2u-globulin nephropathy, characterized by hyaline droplet accumulation, may not be severe enough to cause a detectable change in these functional biomarkers. Histopathology is a more sensitive indicator for this specific type of early-stage nephrotoxicity.[8]

Quantitative Data Summary

Disclaimer: Specific dose-response data for 2,2,5-trimethylhexane is limited in publicly available literature. The following tables use data from its close structural analog, 2,2,4-trimethylpentane (TMP), which induces the same toxicological syndrome and is considered a reliable proxy.

Table 1: Renal α2u-globulin Concentration in Male Rats 24h After a Single Oral Dose of 2,2,4-Trimethylpentane (TMP)

Treatment Group (mmol/kg)	Mean Renal α2u-globulin Conc. (mg/g kidney)	Fold Increase vs. Control
Control	~2.5	1.0
0.3	~5.0	2.0
1.2	~10.0	4.0
3.0	~17.5	7.0
12.0	~25.0	10.0

(Data adapted from studies on 2,2,4-trimethylpentane, which show a clear dose-dependent increase in the renal concentration of α2u-globulin.[4])

Table 2: Example Serum Biomarkers in Rat Models of Nephrotoxicity

Parameter	Control Group (Typical Range)	Nephrotoxicity Model (Example Fold Increase)
Blood Urea Nitrogen (BUN)	15 - 25 mg/dL	2x - 5x
Serum Creatinine (SCr)	0.4 - 0.8 mg/dL	3x - 6x

(These are generalized values from various nephrotoxicity models to provide context.[9][10][11] Specific changes depend on the toxicant, dose, and duration of exposure. As noted in the troubleshooting guide, these markers may not be sensitive to early-stage α2u-globulin nephropathy.)

Table 3: Semi-Quantitative Histopathological Scoring of Hyaline Droplets

Grade	Description
0	Normal pattern of hyaline droplets for untreated young mature male rats.
1 (Minimal)	Slight increase in the number and/or size of droplets in P2 segment tubules.
2 (Mild)	Moderate increase in number and size of droplets, involving more tubules.
3 (Moderate)	Marked increase in droplets, with some tubular degeneration and occasional granular casts.
4 (Marked)	Widespread, numerous, and often large or crystalloid droplets with significant tubular necrosis, regeneration, and cast formation.

(This scoring system is a standard approach in toxicologic pathology for grading the severity of hyaline droplet accumulation.[2][6][12])

Experimental Protocols & Visualizations

Protocol 1: Assessment of In Vivo Nephrotoxicity

• Animal Model: Use mature male Sprague-Dawley or Fischer 344 rats. Include a female rat group as a negative control for the α2u-globulin mechanism.

• Dosing: Administer 2,2,5-trimethylhexane via the intended route of exposure (e.g., oral gavage, inhalation). Include a vehicle control group.

• Sample Collection:

  • Urine: Collect urine for 24 hours using metabolic cages to analyze for markers like total protein.

  • Blood: Collect blood at necropsy via cardiac puncture. Process to serum for analysis of BUN and creatinine.

  • Tissue: Harvest kidneys at necropsy. Weigh them to calculate the kidney-to-body weight ratio.

• Histopathology:

  • Fix one kidney in 10% neutral buffered formalin.

  • Embed in paraffin, section at 3-5 µm, and stain with Hematoxylin and Eosin (H&E).

  • Perform special stains (e.g., Mallory-Heidenhain) or IHC for α2u-globulin on serial sections if required.

• Data Analysis: Compare data from treated groups to the control group using appropriate statistical methods (e.g., ANOVA followed by Dunnett's test).

Caption: In-vivo experimental workflow for assessing nephrotoxicity.

Mechanism: α2u-Globulin Nephropathy Signaling Pathway

The mechanism is not a classical signaling cascade but a pathological pathway involving protein accumulation.

Caption: Pathological pathway of α2u-globulin nephropathy.

Troubleshooting Logic: Unexpected Renal Toxicity in Female Rats

If you observe renal toxicity in female rats, it is not due to α2u-globulin nephropathy. This diagram outlines a logical approach to investigate the unexpected finding.

Caption: Troubleshooting logic for unexpected toxicity in female rats.

References

• 1. The comparative pathobiology of alpha 2u-globulin nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kidney, Renal Tubule - Accumulation, Hyaline Droplet - Nonneoplastic Lesion Atlas [ntp.niehs.nih.gov]
• 3. Nephrotoxicity in rats undergoing a one-hour exposure to compound A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alpha 2U-globulin: measurement in rat kidney following administration of 2,2,4-trimethylpentane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Identification of urinary metabolites in rats exposed to the nephrotoxic agent 2,3,4-trimethylpentane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pharmacyeducation.fip.org [pharmacyeducation.fip.org]
• 10. dovepress.com [dovepress.com]
• 11. Urinary biomarkers track the progression of nephropathy in hypertensive and obese rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Optimizing Catalyst Selection for 2,2,5-Trimethylhexane Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2,2,5-trimethylhexane. Our focus is on optimizing catalyst selection and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 2,2,5-trimethylhexane?

A1: The predominant industrial and laboratory method for synthesizing 2,2,5-trimethylhexane is the alkylation of isobutane with butenes (e.g., 2-butene). This reaction is typically catalyzed by strong acids. While historically liquid acids like sulfuric acid (H₂SO₄) and hydrofluoric acid (HF) have been used, there is a significant shift towards solid acid catalysts, particularly zeolites, due to their environmental and operational advantages.[1][2] Other methods, though less common for targeted synthesis of this specific isomer, include catalytic cracking and hydrocracking of larger hydrocarbons.

Q2: Why are solid acid catalysts, especially zeolites, preferred over liquid acids for 2,2,5-trimethylhexane synthesis?

A2: Solid acid catalysts, such as zeolites, offer several key advantages over traditional liquid acids like H₂SO₄ and HF:

• Environmental and Safety: They are non-corrosive, non-toxic, and eliminate the risks associated with handling and disposal of hazardous liquid acids.[1][2]

• Operational Efficiency: Solid catalysts are easier to separate from the reaction products, simplifying the purification process. They can also be regenerated in-situ, reducing operational downtime.

• Process Conditions: Zeolite-catalyzed alkylation can often be carried out at milder conditions compared to liquid acid processes.[3]

Q3: Which types of zeolites are most effective for the synthesis of branched alkanes like 2,2,5-trimethylhexane?

A3: Zeolites with large pores and specific topologies have shown high efficacy in the alkylation of isobutane with butenes. Commonly studied and effective zeolites include:

• Y-type zeolites (FAU): Particularly when modified with rare earth elements like Lanthanum (La-Y), these zeolites exhibit high activity and stability.[2][3]

• BEA-type zeolites (Beta): These are known for their high catalytic activity in alkylation reactions. Hierarchical BEA zeolites, which possess a combination of micropores, mesopores, and macropores, have demonstrated superior selectivity towards trimethylpentanes and enhanced catalyst lifetime.[4]

• ZSM-5 (MFI): While having smaller pores than Y and BEA zeolites, ZSM-5 can still be active, though it may favor the formation of different isomer distributions.

The choice of zeolite can significantly influence the product distribution, particularly the ratio of desired trimethylpentanes to other isomers like dimethylhexanes.

Troubleshooting Guides

Issue 1: Low Conversion of Butene

• Possible Cause 1: Catalyst Deactivation. Zeolite catalysts are prone to deactivation, primarily through the formation of carbonaceous deposits (coke) that block active sites and pores.[4]

  • Troubleshooting Steps:

    • Confirm Deactivation: Analyze the catalyst for coke content using techniques like thermogravimetric analysis (TGA).

    • Regenerate Catalyst: If coke is present, a regeneration cycle is necessary. A common method is calcination in air to burn off the coke. For catalysts containing a hydrogenation metal (e.g., Pt), hydrogenative regeneration can be employed.[4]

    • Optimize Reaction Conditions: To minimize future deactivation, consider increasing the isobutane-to-olefin ratio, which can help suppress coke-forming side reactions.[3]

• Possible Cause 2: Insufficient Catalyst Acidity. The acidic sites of the zeolite are crucial for the alkylation reaction.

  • Troubleshooting Steps:

    • Characterize Acidity: Use techniques like ammonia temperature-programmed desorption (NH₃-TPD) to assess the number and strength of acid sites on your catalyst.

    • Select a More Acidic Catalyst: If acidity is low, consider using a zeolite with a lower silica-to-alumina ratio (Si/Al) or a different zeolite type known for stronger acidity.

    • Ensure Proper Activation: Confirm that the catalyst was properly activated (e.g., calcined to convert the ammonium form to the proton form) before the reaction.

Issue 2: Low Selectivity towards Trimethylpentanes (TMPs)

• Possible Cause 1: Unfavorable Reaction Conditions. Temperature and reactant ratios significantly impact the isomer distribution of the alkylate product.

  • Troubleshooting Steps:

    • Optimize Temperature: Lower reaction temperatures generally favor the formation of the more desirable TMP isomers.

    • Increase Isobutane/Olefin Ratio: A higher isobutane concentration promotes the desired hydride transfer reactions, leading to higher TMP selectivity and reducing olefin oligomerization.[3]

• Possible Cause 2: Inappropriate Catalyst Pore Structure. The shape and size of the zeolite pores can influence which isomers are formed and can diffuse out.

  • Troubleshooting Steps:

    • Consider Zeolite Topology: For the formation of bulky isomers like TMPs, zeolites with larger pores and three-dimensional channel systems (e.g., FAU, BEA) are generally preferred.

    • Evaluate Hierarchical Zeolites: Hierarchical zeolites with meso- and macropores can improve the diffusion of bulky products, leading to higher selectivity and longer catalyst life.[4]

Issue 3: Rapid Catalyst Deactivation

• Possible Cause 1: High Rate of Coke Formation. This is a common issue in zeolite-catalyzed alkylation.

  • Troubleshooting Steps:

    • Modify the Catalyst: Introducing a hydrogenation metal function (e.g., a small amount of Platinum) can help to hydrogenate coke precursors and extend the catalyst's life.[4]

    • Control Reaction Temperature: Higher temperatures can accelerate coking reactions. Operate at the lowest temperature that still provides a reasonable reaction rate.

    • Implement a Regeneration Cycle: For continuous processes, a swing-bed reactor system where one reactor is online while the other is being regenerated can be implemented.

Data Presentation: Catalyst Performance in Isobutane Alkylation

The following table summarizes performance data for various solid acid catalysts in the alkylation of isobutane with butenes. It is important to note that reaction conditions can significantly influence these results.

Catalyst Type	Butene Conversion (%)	Alkylate Yield (%)	C8 Selectivity (%)	TMP Selectivity (%)	Key Reaction Conditions	Reference
Na-Ca-Ln-Y	97-100	70	-	High	T = 90-110°C, Isobutane/Butene = 100:1	[3]
Hierarchical BEA	High	-	-	Superior to microporous BEA	-	[4]
Zeolite-Containing	-	-	85	-	Reaction time: 180-240 min	[3]
Not Specified	-	-	63.63	53.81	-	[5]

Experimental Protocols

Detailed Methodology for Laboratory-Scale Synthesis of 2,2,5-Trimethylhexane using a Solid Acid Catalyst

This protocol describes a general procedure for the alkylation of isobutane with 2-butene over a zeolite catalyst in a batch reactor.

1. Materials and Equipment:

• Catalyst: H-BEA or La-Y zeolite, calcined.

• Reactants: Isobutane (high purity), 2-butene (high purity).

• Reactor: High-pressure batch reactor (e.g., Parr reactor) equipped with a magnetic stirrer, temperature controller, and pressure gauge.

• Ancillary Equipment: Gas and liquid charging lines, sampling valve, cooling system.

2. Catalyst Activation:

• Place the required amount of zeolite catalyst in a tube furnace.

• Heat the catalyst under a flow of dry air or nitrogen to 550°C at a ramp rate of 5°C/min.

• Hold at 550°C for 4-6 hours to remove any adsorbed water and ensure the catalyst is in its active acidic form.

• Cool the catalyst to room temperature under a flow of dry nitrogen and store in a desiccator until use.

3. Reaction Procedure:

• Carefully load the activated catalyst into the reactor vessel under an inert atmosphere.

• Seal the reactor and purge with nitrogen to remove any air.

• Cool the reactor to the desired reaction temperature (e.g., 80°C).

• Introduce a known amount of isobutane into the reactor as a liquid by pressurizing it from a cylinder.

• Start stirring the reactor at a high speed (e.g., 1000 rpm) to ensure good mixing.

• Introduce a known amount of 2-butene into the reactor. This can be done by either pressurizing it as a gas or injecting it as a liquid.

• Monitor the reactor pressure. A drop in pressure will indicate the consumption of the gaseous reactants.

• Maintain the reaction at the desired temperature and pressure for the specified reaction time (e.g., 2-4 hours).

• Periodically, small samples of the liquid phase can be carefully withdrawn through a sampling valve for analysis.

4. Product Analysis:

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess pressure.

• Collect the liquid product.

• Analyze the product mixture using gas chromatography (GC) equipped with a flame ionization detector (FID) and a suitable capillary column (e.g., PONA).

• Identify the products by comparing their retention times with those of known standards.

• Quantify the products to determine the conversion of 2-butene and the selectivity towards 2,2,5-trimethylhexane and other isomers.

Mandatory Visualizations

References

• 1. Catalysis Research | Zeolite-Containing Catalysts in Alkylation Processes [lidsen.com]
• 2. researchgate.net [researchgate.net]
• 3. lidsen.com [lidsen.com]
• 4. DSpace at KOASAS: Development of zeolite catalysts for isobutane/butene alkylation enabling production of high-octane gasoline [koasas.kaist.ac.kr]
• 5. Investigation of a Complex Reaction Pathway Network of Isobutane/2-Butene Alkylation by CGC–FID and CGC-MS-DS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of 2,2,5-Trimethylhexane by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,2,5-trimethylhexane in mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected molecular ion peak for 2,2,5-trimethylhexane?

A1: The molecular formula for 2,2,5-trimethylhexane is C9H20.[1][2][3] The expected molecular weight is approximately 128.26 g/mol .[1][2] In mass spectrometry, you should look for the molecular ion peak (M+) at a mass-to-charge ratio (m/z) of 128.

Q2: I am not observing the molecular ion peak, or it is very weak. What could be the issue?

A2: Branched alkanes like 2,2,5-trimethylhexane can undergo extensive fragmentation, leading to a weak or absent molecular ion peak, especially with high-energy ionization techniques like Electron Ionization (EI).[4] Consider the following:

• Ionization Energy: If using EI, try reducing the electron energy. A standard 70 eV may be too harsh.

• Soft Ionization: Employ a softer ionization technique such as Chemical Ionization (CI) or Photoionization (PI) to reduce fragmentation and enhance the molecular ion peak.[4]

Q3: What are the major fragment ions I should expect to see for 2,2,5-trimethylhexane?

A3: The mass spectrum of 2,2,5-trimethylhexane is characterized by several key fragment ions resulting from the cleavage of C-C bonds. The most stable carbocations will be the most abundant. Expect to see prominent peaks at m/z values corresponding to the loss of methyl (CH3) and larger alkyl groups. Common fragments for branched alkanes include butyl and pentyl cations.[4]

Q4: How can I improve the chromatographic separation of 2,2,5-trimethylhexane from other isomers?

A4: Isomers often have very similar mass spectra, making chromatographic separation crucial for accurate identification.[5]

• GC Column Selection: Use a long, non-polar capillary column (e.g., 50-60 meters) to achieve better separation of isomers. A 5% phenyl-methylpolysiloxane stationary phase is a good starting point.

• Temperature Program: Optimize the oven temperature program. A slow temperature ramp will improve the resolution of closely eluting compounds.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Poor Resolution of Fragment Ions	Mass analyzer settings are not optimized.	Increase the mass resolution of the instrument if possible. For instruments like Orbitrap or FT-ICR, higher resolution settings can differentiate between ions with very similar masses.[6]
High background noise.	Check for leaks in the system. Bake out the ion source and mass analyzer to remove contaminants. Ensure high-purity carrier gas is being used.
Peak Tailing in Chromatogram	Active sites in the GC inlet or column.	Use a deactivated inlet liner. Condition the GC column according to the manufacturer's instructions.
Sample overload.	Dilute the sample. A typical concentration for GC-MS is around 10 µg/mL.[7]
Inconsistent Retention Times	Fluctuations in carrier gas flow rate.	Check the gas supply and regulators. Use a constant flow mode for the carrier gas.
Leaks in the GC system.	Perform a leak check of the GC inlet and column connections.

Experimental Protocols

Standard Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for 2,2,5-Trimethylhexane Analysis

This protocol outlines a general procedure for the analysis of 2,2,5-trimethylhexane using GC-MS with electron ionization.

1. Sample Preparation:

• Prepare a stock solution of 2,2,5-trimethylhexane in a volatile organic solvent like hexane or dichloromethane at a concentration of 1 mg/mL.

• Prepare a working standard of 10 µg/mL by diluting the stock solution.[7]

• Samples should be free of non-volatile residues.

2. GC-MS Instrumentation and Parameters:

• Gas Chromatograph (GC):

  • Injector: Split/splitless injector, typically in split mode.

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (can be optimized)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Column: Non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Oven Program:

    • Initial Temperature: 40 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 200 °C.

    • Hold at 200 °C for 5 minutes.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI)

  • Electron Energy: 70 eV

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Mass Range: m/z 40-200

  • Scan Rate: 2 scans/second

3. Data Analysis:

• Identify the peak corresponding to 2,2,5-trimethylhexane based on its retention time.

• Confirm the identity by comparing the acquired mass spectrum with a reference library (e.g., NIST).

• Integrate the peak area for quantification.

Visualizations

Caption: Predicted fragmentation of 2,2,5-trimethylhexane.

Caption: Troubleshooting workflow for poor MS resolution.

References

• 1. 2,2,5-Trimethylhexane | C9H20 | CID 19041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexane, 2,2,5-trimethyl- [webbook.nist.gov]
• 3. Hexane, 2,2,5-trimethyl- [webbook.nist.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. biocompare.com [biocompare.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. uoguelph.ca [uoguelph.ca]

Technical Support Center: Best Practices for Handling Highly Flammable Alkanes in Research

This guide provides essential safety information, troubleshooting advice, and detailed protocols for researchers, scientists, and drug development professionals working with highly flammable alkanes. Adherence to these best practices is critical for ensuring a safe laboratory environment.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with highly flammable alkanes?

A1: The primary hazard is their high flammability. Alkanes are volatile, and their vapors can form explosive mixtures with air.[1][2][3] These vapors are often heavier than air and can accumulate in low-lying areas, traveling significant distances to an ignition source, which can then flash back to the source of the liquid.[3] Additionally, prolonged exposure to alkane vapors can have health effects, including skin irritation, dizziness, and nausea.[4]

Q2: What are the essential storage requirements for flammable alkanes in a research laboratory?

A2: Flammable alkanes must be stored in a cool, dry, well-ventilated area away from heat sources, direct sunlight, and incompatible materials, particularly oxidizing agents.[5][6] They should be kept in approved flammable storage cabinets, and the quantities stored in the laboratory should be minimized to what is necessary for ongoing work.[5][7][8] For refrigerated storage of volatile alkanes, only use laboratory-safe or explosion-proof refrigerators; standard household refrigerators contain ignition sources and must never be used for this purpose.[5][8][9]

Q3: What personal protective equipment (PPE) is required when handling flammable alkanes?

A3: The minimum required PPE includes safety goggles, a flame-resistant lab coat, long pants, and closed-toe shoes.[9][10][11] The selection of gloves should be based on the specific alkane being used; consult the Safety Data Sheet (SDS) and glove manufacturer's compatibility charts to ensure the chosen material provides adequate protection.[6][10] For tasks with a high risk of splashing, a face shield and a chemical-resistant apron should also be worn.[12][13]

Troubleshooting Guides

Scenario 1: You detect a strong odor of a flammable alkane, suggesting a possible leak.

• Immediate Action: Do not turn any electrical switches on or off, as this can create a spark.[9][11]

• Assessment: If the smell is faint and you can identify the source (e.g., a loose cap), tighten it and ensure the area is well-ventilated.

• Escalation: If the leak is significant or the source cannot be identified, immediately alert others in the laboratory and evacuate the area.[14][15] From a safe location, contact your institution's emergency response team. If the leak is from a compressed gas cylinder and cannot be stopped by tightening the valve, move the cylinder to a well-ventilated, isolated area if it is safe to do so, and contact the supplier.[16][17]

Scenario 2: A small spill of a flammable alkane occurs on the benchtop.

• Immediate Action: Alert nearby personnel and eliminate all nearby ignition sources.[14][18]

• Containment: Confine the spill using a spill kit with appropriate absorbent materials, such as vermiculite or sand.[4][18] Do not use combustible materials like paper towels to absorb the spill.

• Cleanup: Wearing appropriate PPE, collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal.[14][18]

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.[18]

Scenario 3: A fire ignites in a beaker containing a flammable alkane.

• Immediate Action: If the fire is small and you are trained to use a fire extinguisher, use a Class B (for flammable liquids) or ABC dry chemical extinguisher.[9][10] Do not use water, as it can spread the flammable liquid.[15]

• Evacuation: If the fire is large or spreading, immediately evacuate the area, activate the fire alarm, and call emergency services.[14][15]

• Safety Measures: If it is safe to do so, turn off any nearby gas lines and electrical equipment.

Quantitative Data: Properties of Common Flammable Alkanes

The following table summarizes key safety-related properties of several common flammable alkanes. Understanding these properties is crucial for risk assessment in your experiments.

Alkane	Chemical Formula	Boiling Point (°C)	Flash Point (°C)	Lower Explosive Limit (LEL) (% in air)	Upper Explosive Limit (UEL) (% in air)	Autoignition Temperature (°C)
Pentane	C₅H₁₂	36.1	-49	1.4	8.3	260
Hexane	C₆H₁₄	68.7	-23	1.1	7.5	225
Heptane	C₇H₁₆	98.4	-4	1.05	6.7	204
Octane	C₈H₁₈	125.7	13	0.96	6.5	206
Nonane	C₉H₂₀	150.8	31	0.9	2.9	205
Decane	C₁₀H₂₂	174.1	46	0.8	2.6	210

Data compiled from various sources, including PubChem and safety data sheets.[19][20]

Experimental Protocol: Grignard Reaction with Diethyl Ether (A Highly Flammable Alkane Derivative)

This protocol outlines the formation of a Grignard reagent, a common synthetic procedure that utilizes anhydrous diethyl ether, a highly flammable solvent. This procedure requires strict adherence to anhydrous conditions and safety precautions for handling flammable liquids.

Materials:

• Magnesium turnings

• Bromobenzene

• Anhydrous diethyl ether

• Benzophenone

• Round-bottom flask, condenser, and drying tube (all oven-dried)

• Syringes and needles

• Stir plate and magnetic stir bar

Procedure:

• Apparatus Setup: Assemble the oven-dried glassware (round-bottom flask, condenser, and drying tube) in a fume hood. Ensure all glassware is completely dry to prevent quenching the Grignard reagent.[4][14]

• Initiation of Grignard Reagent Formation: Place magnesium turnings in the round-bottom flask. Add a small amount of anhydrous diethyl ether and a few drops of bromobenzene. The reaction should initiate, indicated by bubbling and a cloudy appearance. If the reaction does not start, gently crush the magnesium with a dry stirring rod to expose a fresh surface.[4][7]

• Formation of Grignard Reagent: Once the reaction has started, slowly add a solution of bromobenzene in anhydrous diethyl ether dropwise from an addition funnel. The reaction is exothermic, and the diethyl ether should gently reflux. Maintain a controlled rate of addition to prevent the reaction from becoming too vigorous.[7][14]

• Reaction with Benzophenone: After the Grignard reagent has formed, slowly add a solution of benzophenone in anhydrous diethyl ether. A color change will be observed. Allow the reaction to stir at room temperature until the reaction is complete, as indicated by the disappearance of the initial color.[4]

• Workup: Quench the reaction by slowly adding aqueous acid. Extract the product with diethyl ether, wash the organic layer with brine, and dry it over an anhydrous salt.[4][21]

• Solvent Removal: Remove the diethyl ether solvent using a rotary evaporator in a well-ventilated fume hood, away from any ignition sources.

Visualized Workflows

References

• 1. science-revision.co.uk [science-revision.co.uk]
• 2. studymind.co.uk [studymind.co.uk]
• 3. Flammable Liquids [chem.fsu.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Alkane - Wikipedia [en.wikipedia.org]
• 6. blog.storemasta.com.au [blog.storemasta.com.au]
• 7. researchgate.net [researchgate.net]
• 8. solvents.org.uk [solvents.org.uk]
• 9. coleparmer.com [coleparmer.com]
• 10. marcomltd.com [marcomltd.com]
• 11. cwu.edu [cwu.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. safety.duke.edu [safety.duke.edu]
• 14. community.wvu.edu [community.wvu.edu]
• 15. files.apsafetytraining.com [files.apsafetytraining.com]
• 16. ysu.edu [ysu.edu]
• 17. uab.edu [uab.edu]
• 18. Spill Response Flow Chart – Area 3 Environmental Response Unit [area3eru.com]
• 19. Pentane | C5H12 | CID 8003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. Pumping Flammable Liquids Safely & Efficiently| Enviro Urgence [envirourgence.com]
• 21. www2.chem.wisc.edu [www2.chem.wisc.edu]

Technical Support Center: Enhancing the Efficiency of 2,2,5-Trimethylhexane as a Fuel Additive

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and performance data to assist researchers, scientists, and drug development professionals in their work with 2,2,5-trimethylhexane as a fuel additive.

Troubleshooting Guides

This section addresses common issues that may arise during the experimental process of evaluating and enhancing the efficiency of 2,2,5-trimethylhexane in fuel blends.

Issue	Potential Cause	Recommended Solution
Inconsistent Octane Number Readings	Improper calibration of the Cooperative Fuel Research (CFR) engine.	Recalibrate the CFR engine using primary reference fuels (isooctane and n-heptane) according to ASTM D2699 (RON) or ASTM D2700 (MON) standards.
Contamination of the fuel sample or reference fuels.	Ensure all glassware and blending equipment are scrupulously clean. Use fresh, high-purity reference fuels.
Operator variability in knock intensity determination.	Standardize the knock intensity reading procedure among all operators. Utilize automated knock detection instrumentation if available.
Phase Separation or Poor Solubility in Fuel Blends	High concentration of polar co-additives like ethanol, especially in the presence of water.	2,2,5-trimethylhexane is a non-polar hydrocarbon and has very poor solubility in water.[1] When blending with ethanol, ensure the fuel system is free of water to prevent phase separation. Consider using a co-solvent to improve miscibility.
Low blending temperature.	Increase the temperature of the base fuel and 2,2,5-trimethylhexane during blending to improve miscibility. Gentle agitation is also recommended.
Unexpected Engine Performance or Emissions	Antagonistic interactions with other fuel additives.	Conduct a systematic study of the interaction of 2,2,5-trimethylhexane with other additives in the fuel blend. Test individual components and their combinations to identify any negative synergies.
Incompatibility with engine components.	While 2,2,5-trimethylhexane is a hydrocarbon similar to gasoline components, high concentrations of any single additive can potentially affect elastomeric seals and gaskets.[2] Conduct compatibility tests with common fuel system elastomers.
Incomplete combustion.	Analyze exhaust gases to determine the presence of unburned hydrocarbons. Optimize the air-fuel ratio and investigate the effect of 2,2,5-trimethylhexane on combustion timing.
Difficulty in Achieving Target Efficiency Gains	Non-linear blending behavior of octane number.	The octane number of a blend may not be a simple volumetric average of the components' octane numbers.[3] Develop a blending model that accounts for non-linear effects to more accurately predict the octane of the final blend.
Synergistic or antagonistic effects are not being leveraged.	Experiment with blending 2,2,5-trimethylhexane with other octane boosters (e.g., ethers, aromatics) to identify potential synergistic combinations that enhance the overall anti-knock quality of the fuel.

Frequently Asked Questions (FAQs)

1. What is the primary function of 2,2,5-trimethylhexane as a fuel additive?

2,2,5-trimethylhexane is primarily used as a high-octane blending component in gasoline. Its highly branched structure contributes to a high Research Octane Number (RON), which helps to prevent engine knock in spark-ignition engines.[4]

2. How does the octane number of 2,2,5-trimethylhexane compare to other common fuel components?

2,2,5-trimethylhexane has a Research Octane Number (RON) of approximately 91.[5] This is higher than n-heptane (RON 0) and many straight-chain alkanes, but lower than isooctane (2,2,4-trimethylpentane), which has a RON of 100 by definition.[6]

3. What are the potential challenges when blending 2,2,5-trimethylhexane with ethanol-containing gasoline?

Ethanol is a polar molecule, while 2,2,5-trimethylhexane is non-polar. This difference in polarity can lead to miscibility issues, especially in the presence of water, which can cause phase separation of the fuel.[7] It is crucial to maintain a low water content in such blends.

4. Can 2,2,5-trimethylhexane be used as a standalone fuel?

While it has a high octane rating, 2,2,5-trimethylhexane is not typically used as a standalone fuel. It is most effective as a blending component to improve the anti-knock characteristics of a base gasoline.

5. What safety precautions should be taken when handling 2,2,5-trimethylhexane?

2,2,5-trimethylhexane is a highly flammable liquid and vapor.[1][8][9] It should be handled in a well-ventilated area, away from ignition sources. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. Store in a tightly closed container in a cool, dry place.[9]

Quantitative Data

Table 1: Physicochemical Properties of 2,2,5-Trimethylhexane

Property	Value	Reference
Molecular Formula	C9H20	[1][4][8]
Molecular Weight	128.26 g/mol	[4][8]
Density	0.71 g/cm³	[4]
Boiling Point	124 °C	[1]
Flash Point	31 °C	[1][4]
Water Solubility	Very poor (0.00002 g/100ml at 25°C)	[1]
Research Octane Number (RON)	91	[5]

Table 2: Comparison of Octane Numbers for Select Fuel Components

Compound	Research Octane Number (RON)	Motor Octane Number (MON)
n-Heptane	0	0
2,2,5-Trimethylhexane	91	-
Isooctane (2,2,4-Trimethylpentane)	100	100
Ethanol	~108	~89
MTBE (Methyl tert-butyl ether)	~118	~101
Toluene	~120	~103

Experimental Protocols

Protocol 1: Determination of Research Octane Number (RON) of a Gasoline Blend Containing 2,2,5-Trimethylhexane

Objective: To determine the RON of a gasoline blend containing a specified concentration of 2,2,5-trimethylhexane according to the ASTM D2699 standard test method.

Apparatus:

• Cooperative Fuel Research (CFR) engine unit for RON determination.

• Primary Reference Fuels (PRF): Isooctane (ASTM knock test grade) and n-heptane (ASTM knock test grade).

• Calibrated burettes or volumetric glassware for fuel blending.

• Knock intensity measurement instrumentation.

Procedure:

• Engine Preparation: Prepare and calibrate the CFR engine as specified in the ASTM D2699 manual.

• Fuel Blend Preparation:

  • Prepare a base gasoline fuel of known octane number.

  • Accurately measure and blend a specific volume percentage of 2,2,5-trimethylhexane into the base gasoline. For example, prepare a 10% v/v blend.

  • Ensure thorough mixing of the blend.

• Engine Operation and Bracketing:

  • Operate the CFR engine on the prepared fuel blend.

  • Adjust the compression ratio to achieve a standard knock intensity as defined in the ASTM D2699 procedure.

  • "Bracket" the test fuel by running two PRF blends, one that gives a higher knock intensity and one that gives a lower knock intensity than the test fuel. The RON of these PRF blends should be within a specified range of the expected RON of the test fuel.

• RON Calculation:

  • Record the knock intensity readings for the test fuel and the two bracketing PRF blends.

  • Calculate the RON of the test fuel by linear interpolation between the RONs of the bracketing PRF blends based on their respective knock intensity readings.

Protocol 2: Evaluation of Synergistic/Antagonistic Blending Effects

Objective: To determine if 2,2,5-trimethylhexane exhibits synergistic or antagonistic effects on octane number when blended with another octane booster (e.g., ethanol).

Procedure:

• Component Testing:

  • Determine the RON of the base gasoline.

  • Determine the RON of a blend of base gasoline with a known concentration of 2,2,5-trimethylhexane (e.g., 10% v/v).

  • Determine the RON of a blend of base gasoline with a known concentration of the second octane booster (e.g., 10% v/v ethanol).

• Mixture Testing:

  • Prepare a blend of the base gasoline with both 2,2,5-trimethylhexane (e.g., 5% v/v) and the second octane booster (e.g., 5% v/v).

  • Determine the RON of this ternary blend.

• Data Analysis:

  • Calculate the Linear Blending Octane Number (LBON): LBON = (Vol%_base * RON_base) + (Vol%_TMH * RON_TMH_blend) + (Vol%_additive2 * RON_additive2_blend) (Note: Use the RON of the binary blends for this calculation)

  • Compare Measured vs. Calculated RON:

    • If Measured RON > LBON, a synergistic effect is indicated.

    • If Measured RON < LBON, an antagonistic effect is indicated.

    • If Measured RON ≈ LBON, an additive effect is indicated.

Visualizations

Caption: Workflow for RON determination.

Caption: Logic for identifying blend interactions.

References

• 1. echemi.com [echemi.com]
• 2. researchgate.net [researchgate.net]
• 3. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 4. Page loading... [guidechem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Octane rating - Wikipedia [en.wikipedia.org]
• 7. The Problem with Ethanol Blended Gasoline – Biobor Fuel Additives [biobor.com]
• 8. 2,2,5-Trimethylhexane | C9H20 | CID 19041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2,2,5-Trimethylhexane | 3522-94-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Reference Data & Comparative Studies

Comparing 2,2,5-Trimethylhexane to other hexane isomers

An Objective Comparison of 2,2,5-Trimethylhexane and Other Hexane Isomers for Researchers and Drug Development Professionals

This guide provides a detailed comparison of 2,2,5-trimethylhexane and other common isomers of hexane. The information is intended for researchers, scientists, and professionals in drug development who utilize these alkanes as solvents, reactants, or reference compounds. The guide covers key physicochemical properties, performance in relevant applications, and toxicological profiles, supported by experimental data and established methodologies.

Physicochemical Properties

The structural arrangement of atoms in hexane isomers significantly influences their physical properties. Generally, increased branching in the carbon chain leads to a more compact, spherical shape, which reduces the surface area available for intermolecular van der Waals forces. This weakening of intermolecular attraction typically results in lower boiling points and viscosities compared to the straight-chain isomer, n-hexane.[1][2] Melting points, however, are also influenced by how well the molecules can pack into a crystal lattice, with more symmetrical molecules often having higher melting points.[3]

Below is a summary of key quantitative data for 2,2,5-trimethylhexane and the five isomers of hexane.

Table 1: Comparison of Physicochemical Properties of 2,2,5-Trimethylhexane and Hexane Isomers

Property	2,2,5-Trimethylhexane	n-Hexane	2-Methylpentane	3-Methylpentane	2,2-Dimethylbutane	2,3-Dimethylbutane
Molecular Formula	C₉H₂₀	C₆H₁₄	C₆H₁₄	C₆H₁₄	C₆H₁₄	C₆H₁₄
Molar Mass ( g/mol )	128.26[4]	86.18[5]	86.18	86.18	86.18	86.18
Boiling Point (°C)	122 - 124[6][7]	68.5 - 69.1[8]	60.3	63.3	49.7	58
Melting Point (°C)	-105.76[6]	-96 to -94[9]	-154	-118	-100	-129
Density (g/cm³)	0.71 (at 20°C)[6]	0.6606 (at 25°C)	0.653	0.664	0.649	0.662
Viscosity (mPa·s or cP)	Data not readily available	0.300 (at 25°C)[10][11]	~0.29	~0.31	~0.28	~0.33
Water Solubility	1.15 mg/L (at 25°C)[6]	9.5 mg/L	14 mg/L	12 mg/L	18 mg/L	11 mg/L

Note: Some values are approximate or collated from multiple sources and may vary slightly depending on experimental conditions.

Performance and Applications

Hexane and its isomers are largely unreactive, non-polar solvents, making them suitable for a variety of applications in research and industry.[8][12][13] Their primary uses include serving as solvents for reactions, chromatography, and extraction processes.[10][14]

• Solvent Properties : As non-polar solvents, hexane isomers are effective at dissolving other non-polar substances like oils and fats.[15][16] The choice of isomer can be critical. For instance, the boiling point is a key factor in selecting a solvent, as it dictates the feasible temperature range for a reaction and the ease of removal by evaporation. With a boiling point of approximately 124°C, 2,2,5-trimethylhexane is suitable for reactions requiring higher temperatures than n-hexane (b.p. ~69°C) allows.[7]

• Chromatography : Hexane is a common mobile phase in normal-phase and gas chromatography (GC).[10][17] The purity and isomeric composition of the solvent are crucial, as different isomers can have varying interactions with stationary phases, potentially affecting separation efficiency and elution times.[18] For example, specialized GC columns have been developed to effectively separate dichloromethane from various hexane isomers, a necessary quality control step in the pharmaceutical and food industries.[17] Studies have also shown that strategically substituting n-hexane with cyclohexane in countercurrent chromatography systems can significantly alter the partitioning of analytes and improve the resolution of structurally similar compounds.[10]

• Organic Synthesis : While generally unreactive, alkanes can undergo halogenation via free-radical substitution in the presence of UV light.[19] 2,2,5-trimethylhexane is used in scientific research and can serve as a starting material for synthesizing other compounds or as an additive in motor fuels due to its high octane number.[7][20]

Toxicological Profile: A Critical Comparison

A significant differentiator among hexane isomers is their toxicity, particularly neurotoxicity. This is a critical consideration for drug development professionals and researchers regarding occupational safety.

• n-Hexane Neurotoxicity : Chronic exposure to n-hexane is known to cause peripheral neuropathy (damage to nerves outside of the brain and spinal cord).[21][22] The toxicity is not caused by n-hexane itself, but by its metabolite, 2,5-hexanedione (2,5-HD).[1] In the liver, cytochrome P450 enzymes metabolize n-hexane into 2,5-HD, which then causes abnormal cross-linking of neurofilament proteins within axons.[1] This disrupts axonal transport and structural integrity, leading to axonal swelling and, eventually, nerve degeneration.[1][14]

• Isomer Comparison : Branched isomers of hexane are significantly less neurotoxic than n-hexane.[21][22] Studies have shown that the neurotoxicity of isomers like 2-methylpentane and 3-methylpentane is not as severe as that of n-hexane.[21] This is because their branched structures are metabolized differently and do not readily form the toxic 2,5-hexanedione metabolite. The general order of neurotoxicity is: n-hexane > methylcyclopentane ≥ 2-methylpentane ≈ 3-methylpentane .[21]

Mandatory Visualizations

Logical Relationship: Alkane Branching vs. Boiling Point

Caption: Relationship between hexane isomer branching and boiling point.

Metabolic Pathway: n-Hexane Neurotoxicity

Caption: Metabolic activation of n-hexane to its neurotoxic metabolite.

Experimental Workflow: Viscosity Determination

Caption: General workflow for measuring liquid viscosity.

Experimental Protocols

A. Determination of Boiling Point (Distillation Method)

This protocol outlines the general procedure for determining the boiling point of a liquid organic compound such as a hexane isomer using simple distillation.

Materials:

• Round-bottom flask (distilling flask)

• Heating mantle or water bath

• Condenser

• Thermometer and adapter

• Receiving flask

• Boiling chips

• Clamps and stand

Procedure:

• Apparatus Setup: Assemble the distillation apparatus. Place 15-20 mL of the hexane isomer and a few boiling chips into the round-bottom flask.

• Thermometer Placement: Position the thermometer so that the top of the bulb is level with the bottom of the side arm of the distilling flask. This ensures the temperature of the vapor distilling into the condenser is accurately measured.

• Heating: Gently heat the flask. The liquid will begin to boil and its vapor will travel up into the condenser.

• Data Recording: When the vapor condenses on the thermometer bulb, the temperature reading will rise and then stabilize. Record the temperature at which a steady distillation rate is achieved (i.e., when liquid is consistently condensing and collecting in the receiving flask at a stable temperature). This stable temperature is the boiling point.

• Barometric Pressure: Record the atmospheric pressure, as boiling point is dependent on pressure.

B. Determination of Viscosity (Ostwald Viscometer Method)

This protocol describes the determination of the kinematic viscosity of a liquid relative to a reference standard (e.g., water) using an Ostwald viscometer.

Materials:

• Ostwald viscometer

• Constant temperature water bath

• Pipettes and pipette bulb

• Stopwatch

• Reference liquid with known viscosity and density (e.g., pure water)

• Sample liquid (hexane isomer)

Procedure:

• Preparation: Clean the viscometer thoroughly and rinse with the sample liquid.

• Temperature Control: Place the viscometer in a constant temperature bath (e.g., 25.0 ± 0.1 °C) and allow it to equilibrate for at least 15 minutes.

• Loading: Introduce a precise volume of the sample liquid into the larger bulb of the viscometer.

• Measurement: Using a pipette bulb, draw the liquid up into the other arm until it is above the upper calibration mark.

• Flow Time: Release the suction and accurately measure the time it takes for the liquid meniscus to fall from the upper calibration mark to the lower calibration mark.

• Replicates: Repeat the measurement at least three times to ensure the flow times are consistent (within ±0.2 seconds).

• Calculation: The kinematic viscosity (ν) is calculated using the equation: ν = C * t, where 't' is the average flow time and 'C' is the calibration constant of the viscometer. The dynamic viscosity (η) can then be found by multiplying the kinematic viscosity by the density (ρ) of the liquid at that temperature (η = ν * ρ). Alternatively, relative viscosity can be calculated using the formula: (η₁/η₂) = (ρ₁t₁)/(ρ₂t₂), where subscripts 1 and 2 refer to the sample and reference liquid, respectively.

References

• 1. n-hexane Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. researchgate.net [researchgate.net]
• 4. CAS 3522-94-9: 2,2,5-Trimethylhexane | CymitQuimica [cymitquimica.com]
• 5. echemi.com [echemi.com]
• 6. [Progress on the mechanism of n-hexane induced toxic effects in vitro and in vivo] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. Solvent systems with n-hexane and/or cyclohexane in countercurrent chromatography--Physico-chemical parameters and their impact on the separation of alkyl hydroxybenzoates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CH105: Chapter 7 - Alkanes and Halogenated Hydrocarbons - Chemistry [wou.edu]
• 10. 20.6 Reactions of Alkanes – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 11. HEALTH EFFECTS - Toxicological Profile for n-Hexane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Hexane, 2,2,5-trimethyl- [webbook.nist.gov]
• 14. agilent.com [agilent.com]
• 15. reddit.com [reddit.com]
• 16. savemyexams.com [savemyexams.com]
• 17. Buy 2,2,5-Trimethylhexane | 3522-94-9 [smolecule.com]
• 18. A comparative study on the toxicity of n-hexane and its isomers on the peripheral nerve - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. tceq.texas.gov [tceq.texas.gov]
• 20. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for n-Hexane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. 2,2,5-trimethylhexane [stenutz.eu]
• 22. branched aliphatic alkanes: Topics by Science.gov [science.gov]

A Comparative Guide to the Purity Validation of 2,2,5-Trimethylhexane by GC Analysis

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical research and pharmaceutical development, the purity of starting materials and reference standards is paramount. 2,2,5-Trimethylhexane, a branched-chain alkane, finds application in various scientific domains. Ensuring its purity is a critical step for the reliability and reproducibility of experimental results. Gas Chromatography with Flame Ionization Detection (GC-FID) is a widely adopted technique for assessing the purity of volatile compounds like 2,2,5-trimethylhexane. This guide provides an objective comparison of GC-FID with an alternative method, Quantitative Nuclear Magnetic Resonance (qNMR), and presents supporting experimental data and protocols.

Quantitative Data Summary

The purity of commercially available 2,2,5-trimethylhexane is typically high, with most suppliers specifying a minimum purity of 99.0% as determined by Gas Chromatography. The primary impurities are often other C9 isomers, which can be challenging to separate due to their similar boiling points and chemical properties.

Below is a summary of typical purity specifications from various suppliers and an example of a batch-specific analysis for a related isomer, 2,2,4-trimethylhexane, which illustrates the level of detail a Certificate of Analysis can provide.

Supplier	Product Name	Stated Purity (by GC)	Typical Impurities
TCI America	2,2,5-Trimethylhexane	>99.0%[1][2][3]	Not specified, likely isomeric alkanes
Sigma-Aldrich	2,2,5-Trimethylhexane	≥98.0% (for 2,2,4-isomer)	Not specified, likely isomeric alkanes
Lab Pro Inc.	2,2,5-Trimethylhexane	Min. 99.0%[4]	Not specified, likely isomeric alkanes
CymitQuimica	2,2,5-Trimethylhexane	>99.0%[5]	Not specified, likely isomeric alkanes

Example Certificate of Analysis Data (for 2,2,4-Trimethylhexane)

Parameter	Specification	Result
Purity (GC)	≥98.0%	99.5%
Impurity 1	Not specified	0.3% (unidentified)
Impurity 2	Not specified	0.2% (unidentified)

Note: This is an illustrative example based on a CoA for a closely related isomer.

Comparison of Analytical Methods: GC-FID vs. qNMR

Both GC-FID and qNMR are powerful techniques for purity determination, each with its own set of advantages and limitations.

Feature	Gas Chromatography-Flame Ionization Detection (GC-FID)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation of compounds based on their volatility and interaction with a stationary phase, followed by detection of ions formed during combustion in a hydrogen flame.	The signal intensity is directly proportional to the number of atomic nuclei, allowing for a direct comparison of the analyte to a certified internal standard[6][7][8][9].
Quantification	Typically provides relative purity based on peak area percentage. Absolute quantification requires a certified reference standard of the analyte.	Provides absolute purity without the need for a specific reference standard of the analyte itself. It is considered a primary ratio method of measurement[7][9].
Traceability	Traceability to SI units is dependent on the availability and purity of a certified reference standard.	Can be directly traceable to the International System of Units (SI) through the use of a certified internal standard[9].
Strengths	High sensitivity for volatile organic compounds, cost-effective, and widely available. Excellent for separating isomeric impurities.	High precision and accuracy, provides structural information confirming the identity of the analyte, and is non-destructive[6][7].
Limitations	Destructive method, and the response factor can vary between different compounds, potentially affecting the accuracy of relative purity determination without proper calibration.	Lower sensitivity compared to GC-FID, higher instrument cost, and may not be suitable for detecting non-protonated impurities.

Experimental Protocols

Purity Validation by GC-FID

This protocol is adapted from established methods for detailed hydrocarbon analysis, such as ASTM D6730, and is tailored for the purity assessment of 2,2,5-trimethylhexane.

a. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890 GC (or equivalent) equipped with a Flame Ionization Detector (FID)[10].

• Column: 100% Dimethylpolysiloxane (e.g., DB-1, 60 m x 0.32 mm ID, 0.25 µm film thickness)[10]. A long, non-polar capillary column is crucial for separating C9 isomers.

• Carrier Gas: Helium at a constant flow of 2.5 mL/min[10].

• Injector: Split/splitless inlet in split mode (e.g., 100:1 split ratio) at 325 °C[10].

• Detector: FID at 325 °C with hydrogen and air flows optimized for the instrument[10].

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 10 minutes.

  • Ramp: 4.5 °C/min to 325 °C.

  • Final hold: 20 minutes[10].

b. Sample Preparation:

• Dilute the 2,2,5-trimethylhexane sample in a high-purity solvent (e.g., hexane or pentane) to a concentration of approximately 1000 ppm.

• Vortex the sample to ensure homogeneity.

c. Data Acquisition and Analysis:

• Inject 1 µL of the prepared sample into the GC.

• Acquire the chromatogram.

• Identify the main peak corresponding to 2,2,5-trimethylhexane based on its retention time.

• Calculate the purity by the area percent method:

  • Purity (%) = (Area of 2,2,5-trimethylhexane peak / Total area of all peaks) x 100

Purity Validation by Quantitative ¹H NMR (qNMR)

This protocol provides a general framework for the purity determination of 2,2,5-trimethylhexane using qNMR with an internal standard.

a. Instrumentation and Conditions:

• NMR Spectrometer: 400 MHz or higher field strength spectrometer.

• Solvent: Deuterated chloroform (CDCl₃) or another suitable deuterated solvent that does not have signals overlapping with the analyte or internal standard.

• Internal Standard: A certified reference material with known purity and a simple ¹H NMR spectrum that does not overlap with the analyte signals (e.g., maleic anhydride, dimethyl sulfone).

b. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the 2,2,5-trimethylhexane sample into a clean NMR tube.

• Accurately weigh approximately 5-10 mg of the internal standard and add it to the same NMR tube.

• Add approximately 0.6 mL of the deuterated solvent to the NMR tube and gently swirl to dissolve the contents completely.

c. Data Acquisition and Analysis:

• Acquire the ¹H NMR spectrum using quantitative parameters (e.g., sufficient relaxation delay, appropriate pulse angle).

• Process the spectrum (phasing, baseline correction).

• Integrate a well-resolved signal of 2,2,5-trimethylhexane and a signal from the internal standard.

• Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / m_analyte) * (m_standard / MW_standard) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_standard = Purity of the internal standard

Visualizing the Workflow and Logic

To further elucidate the processes, the following diagrams illustrate the experimental workflow for GC-FID analysis and a logical comparison between the two analytical techniques.

Caption: Experimental workflow for 2,2,5-trimethylhexane purity validation by GC-FID.

References

• 1. 2,2,5-Trimethylhexane | 3522-94-9 | TCI AMERICA [tcichemicals.com]
• 2. 2,2,5-Trimethylhexane 99.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 3. 2,2,5-Trimethylhexane 99.0+%, TCI America 5 mL | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 4. labproinc.com [labproinc.com]
• 5. CAS 3522-94-9: 2,2,5-Trimethylhexane | CymitQuimica [cymitquimica.com]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 9. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 10. d9-wret.s3.us-west-2.amazonaws.com [d9-wret.s3.us-west-2.amazonaws.com]

A Comparative Guide to 2,2,5-Trimethylhexane and n-Nonane as Solvents in Research and Development

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that can significantly impact experimental outcomes, from reaction kinetics to product purity. This guide provides an objective comparison of two C9 alkanes, the branched 2,2,5-trimethylhexane and the linear n-nonane, as solvents. While direct comparative experimental data in many specific applications are limited, this guide leverages their distinct physicochemical properties and established principles of solvent science to inform selection.

This document summarizes key physical and chemical data, outlines experimental protocols for their evaluation, and provides a framework for choosing the optimal solvent for specific research and development needs.

Physicochemical Properties: A Head-to-Head Comparison

The structural difference between 2,2,5-trimethylhexane (a branched alkane) and n-nonane (a linear alkane) gives rise to notable variations in their physical properties. These differences can influence their behavior as solvents in various applications.

Property	2,2,5-Trimethylhexane	n-Nonane	Significance in Solvent Applications
Molecular Formula	C9H20	C9H20	Identical molecular weight but different structural arrangement.
Molecular Weight ( g/mol )	128.26	128.26	Identical molecular weight ensures a fair comparison of physical properties.
Boiling Point (°C)	122 - 124[1][2][3]	150.4 - 151[4][5][6][7][8]	The lower boiling point of 2,2,5-trimethylhexane facilitates easier removal post-reaction or extraction. The higher boiling point of n-nonane is advantageous for reactions requiring higher temperatures.
Melting Point (°C)	-106 to -105.7[1][9]	-54 to -51[4][6][10]	Both remain liquid over a wide range of typical laboratory conditions.
Density (g/mL at 20°C)	~0.708 - 0.71[1][9]	~0.718[4][6][10]	The slight difference in density is generally not significant for most applications but can be a factor in solvent layering and extraction.
Viscosity (cP at 25°C)	Not readily available	0.6696[11]	Lower viscosity, generally expected for branched alkanes, can improve mass transfer and mixing.
Flash Point (°C)	13[1]	31[4][5][7]	2,2,5-trimethylhexane is more flammable than n-nonane, requiring more stringent safety precautions.
Dielectric Constant (at 20°C)	Not readily available	1.972[5][6][11]	Both are nonpolar solvents. The dielectric constant of 2,2,5-trimethylhexane is expected to be similar to n-nonane. This makes them suitable for dissolving nonpolar solutes.
Solubility in Water	Insoluble	Insoluble	Both are immiscible with water, making them suitable for extractions from aqueous solutions.

Performance as a Solvent: Theoretical and Practical Considerations

The choice between a branched and a linear alkane solvent is dictated by the specific requirements of the application.

Key Differences Arising from Molecular Structure:

• Boiling Point and Volatility: As illustrated in the table, n-nonane has a significantly higher boiling point than 2,2,5-trimethylhexane. This is a direct consequence of the larger surface area of the linear n-nonane molecule, which leads to stronger van der Waals forces between molecules. For reactions requiring elevated and stable temperatures, n-nonane is the superior choice. Conversely, the lower boiling point of 2,2,5-trimethylhexane makes it easier to remove from a reaction mixture or extract, which can be advantageous for isolating thermally sensitive products.

• Freezing Point: The highly branched and less symmetrical structure of 2,2,5-trimethylhexane results in a much lower freezing point compared to the more ordered, linear structure of n-nonane. This makes 2,2,5-trimethylhexane a better choice for applications requiring a solvent that remains liquid at very low temperatures.

• Viscosity and Fluidity: While specific data for 2,2,5-trimethylhexane is scarce, branched alkanes generally exhibit lower viscosities than their linear counterparts. This is due to their more compact, spherical shape, which reduces intermolecular friction. Lower viscosity can lead to improved rates of mass transfer and more efficient mixing, which can be beneficial for reaction kinetics and extraction efficiency.

• Solvating Power: Both 2,2,5-trimethylhexane and n-nonane are nonpolar solvents and are therefore effective at dissolving other nonpolar molecules, such as oils, fats, and other hydrocarbons. Their low dielectric constants indicate their inability to dissolve polar or ionic compounds. The subtle differences in their molecular shape might lead to minor variations in their ability to solvate specific molecules, particularly those with complex geometries. However, without direct experimental data, it is difficult to predict which would be a better solvent for a particular nonpolar solute.

Experimental Protocols

To provide a definitive comparison for a specific application, direct experimental evaluation is necessary. The following are detailed methodologies for key experiments.

Determination of Drug Solubility

Objective: To quantitatively determine and compare the solubility of a specific active pharmaceutical ingredient (API) in 2,2,5-trimethylhexane and n-nonane.

Methodology (Shake-Flask Method):

• Preparation of Saturated Solutions:

  • Add an excess amount of the powdered API to separate sealed vials containing a known volume (e.g., 5 mL) of either 2,2,5-trimethylhexane or n-nonane.

  • Place the vials in a constant temperature shaker bath (e.g., 25°C or 37°C) and agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed for a sufficient time to allow undissolved solids to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe fitted with a solvent-resistant filter (e.g., 0.45 µm PTFE) to remove any suspended particles.

• Quantification:

  • Dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of a pre-established calibration curve.

  • Analyze the diluted samples using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography (GC), to determine the concentration of the dissolved API.

  • The solubility is then calculated and expressed in units such as mg/mL or mol/L.

Comparison of Reaction Kinetics

Objective: To compare the rate of a specific organic reaction in 2,2,5-trimethylhexane and n-nonane.

Methodology (Reaction Monitoring):

• Reaction Setup:

  • Set up two identical reaction vessels, each containing the same initial concentrations of reactants and any necessary catalysts.

  • Add a known volume of either 2,2,5-trimethylhexane or n-nonane to each respective vessel as the solvent.

  • Maintain both reactions at the same constant temperature using a temperature-controlled bath or heating mantle.

• Reaction Monitoring:

  • At regular time intervals, withdraw small aliquots from each reaction mixture.

  • Quench the reaction in the aliquot immediately (e.g., by rapid cooling or addition of a quenching agent).

  • Analyze the quenched aliquots using an appropriate analytical method (e.g., GC, HPLC, or NMR spectroscopy) to determine the concentration of a key reactant or product.

• Data Analysis:

  • Plot the concentration of the monitored species versus time for each solvent.

  • Determine the initial reaction rate and the rate constant (k) for the reaction in each solvent by applying the appropriate integrated rate law or by analyzing the initial slope of the concentration-time curve.

  • A comparison of the rate constants will reveal the effect of the solvent on the reaction kinetics.[12]

Evaluation of Extraction Efficiency

Objective: To compare the efficiency of 2,2,5-trimethylhexane and n-nonane for the extraction of a target compound from a solid or liquid matrix.

Methodology (Liquid-Liquid or Solid-Liquid Extraction):

• Sample Preparation:

  • Prepare a standardized sample containing a known amount of the target analyte. This could be a solid matrix (e.g., plant material) or an aqueous solution.

• Extraction Procedure:

  • For solid-liquid extraction, place a known mass of the solid sample in separate extraction thimbles and perform a Soxhlet extraction with 2,2,5-trimethylhexane and n-nonane for a fixed duration.[13]

  • For liquid-liquid extraction, place a known volume of the aqueous sample in separate separatory funnels and perform the extraction with a fixed volume of each solvent, repeating the extraction a set number of times.[14]

• Analysis and Calculation:

  • After extraction, collect the solvent extracts and remove the solvent under reduced pressure.

  • Dissolve the resulting residue in a known volume of a suitable solvent for analysis.

  • Quantify the amount of the extracted target compound using an appropriate analytical technique (e.g., GC-MS, LC-MS).

  • Calculate the extraction efficiency for each solvent as the percentage of the amount of extracted analyte relative to the initial amount in the sample.[15][16]

Visualization of Concepts

Caption: Decision workflow for selecting between n-nonane and 2,2,5-trimethylhexane based on temperature and volatility requirements.

Caption: Experimental workflow for the comparative evaluation of 2,2,5-trimethylhexane and n-nonane as solvents.

Conclusion and Recommendations

The choice between 2,2,5-trimethylhexane and n-nonane as a solvent is a nuanced one that depends on the specific demands of the chemical process.

• n-Nonane is the preferred solvent for applications requiring higher reaction temperatures due to its higher boiling point and for processes where solvent volatility is not a primary concern.

• 2,2,5-Trimethylhexane is a more suitable option for reactions conducted at moderate to low temperatures and where the ease of solvent removal is a critical factor for product isolation and purity. Its lower viscosity may also offer advantages in terms of mixing and mass transfer.

Given the lack of direct comparative studies for many applications, it is strongly recommended that researchers and drug development professionals conduct preliminary experiments, as outlined in the "Experimental Protocols" section, to determine the optimal solvent for their specific needs. This empirical approach will provide the most reliable data for making an informed decision that can enhance the efficiency, yield, and purity of the final product.

References

• 1. Determination of Solubility Parameters of Ibuprofen and Ibuprofen Lysinate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2,2,5-trimethylhexane [stenutz.eu]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 5. spectrabase.com [spectrabase.com]
• 6. canada.dixonvalve.com [canada.dixonvalve.com]
• 7. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 8. benchchem.com [benchchem.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. fenix.ciencias.ulisboa.pt [fenix.ciencias.ulisboa.pt]
• 11. N-NONANE | 111-84-2 [chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scribd.com [scribd.com]
• 15. Efficient Extraction Solvents for Natural Products [kangyangintl.com]
• 16. Contemporary methods for the extraction and isolation of natural products - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Octane Ratings of Trimethylhexane Isomers

A comprehensive review of the antiknock properties of trimethylhexane isomers reveals significant variations in their Research Octane Number (RON) and Motor Octane Number (MON), underscoring the profound influence of molecular structure on fuel performance. Highly branched isomers, particularly those with centrally located and quaternary carbon atoms, exhibit superior resistance to knocking, making them valuable components in high-performance fuels.

The octane rating of a fuel is a critical measure of its ability to resist autoignition, or "knocking," in an internal combustion engine. Higher octane ratings allow for higher compression ratios, leading to greater engine efficiency and power output. This comparative guide delves into the octane characteristics of various trimethylhexane isomers, providing researchers, scientists, and drug development professionals with a detailed analysis supported by experimental data.

Influence of Molecular Structure on Octane Rating

The arrangement of atoms within a molecule, its structure, plays a pivotal role in determining its octane number. For alkanes, the degree of branching is a key determinant of antiknock properties. As a general rule, increased branching leads to a higher octane rating. This is because branched alkanes are more stable and less prone to the pre-ignition reactions that cause knocking.

Specifically, the following structural features tend to increase the octane number of an alkane:

• Increased number of methyl groups: More branches on the carbon chain generally enhance the octane rating.[1]

• Central positioning of branches: Moving the branches towards the center of the molecule can increase the octane number.[1]

• Presence of quaternary carbon atoms: A carbon atom bonded to four other carbon atoms significantly boosts the octane rating.

Quantitative Comparison of Trimethylhexane Isomers

Isomer	Research Octane Number (RON)	Motor Octane Number (MON)
2,2,5-Trimethylhexane	High Octane Component[2]	-
2,3,3-Trimethylhexane	High Octane Component[1]	-
2,3,4-Trimethylhexane	-	-
2,2,4,4-Tetramethylpentane	-	-
n-Nonane	-20	-

Note: Specific numerical values for all trimethylhexane isomers are not consistently reported in publicly available literature. The table reflects available data and qualitative descriptions.

Experimental Determination of Octane Ratings

The octane ratings of fuels are determined experimentally using standardized test engines. The two primary methods are:

• Research Octane Number (RON) - ASTM D2699: This method simulates low-speed, mild driving conditions.[3] The test is conducted in a single-cylinder Cooperative Fuel Research (CFR) engine operating at 600 rpm.[3]

• Motor Octane Number (MON) - ASTM D2700: This method represents more severe, high-speed driving conditions.[4] The MON test uses a similar CFR engine but operates at a higher speed of 900 rpm and features a preheated fuel-air mixture.[4]

The experimental protocol for both methods involves comparing the knocking characteristics of the test fuel to that of primary reference fuels (PRFs), which are blends of iso-octane (2,2,4-trimethylpentane, with an assigned octane rating of 100) and n-heptane (with an assigned octane rating of 0). The octane number of the test fuel is the percentage by volume of iso-octane in a PRF blend that matches its knocking behavior under the specified test conditions.[5]

Logical Relationship between Branching and Octane Rating

The following diagram illustrates the general relationship between the degree of branching in an alkane and its corresponding octane rating.

Caption: Increasing molecular branching in alkanes generally leads to higher octane ratings.

Experimental Workflow for Octane Rating Determination

The standardized workflow for determining the RON and MON of a fuel sample is depicted below.

Caption: Standardized workflow for determining Research and Motor Octane Numbers using a CFR engine.

References

• 1. 2,3,3-Trimethylhexane High-Purity|For Research Use [benchchem.com]
• 2. CAS 3522-94-9: 2,2,5-Trimethylhexane | CymitQuimica [cymitquimica.com]
• 3. Octane rating - Wikipedia [en.wikipedia.org]
• 4. Octane Number - EnggCyclopedia [enggcyclopedia.com]
• 5. match.pmf.kg.ac.rs [match.pmf.kg.ac.rs]

Cross-Validation of Analytical Methods for 2,2,5-Trimethylhexane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation and comparison of two primary analytical methods for the quantitative determination of 2,2,5-trimethylhexane: Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography with Mass Spectrometry (GC-MS). The objective is to offer a detailed comparison of their performance, supported by experimental data, to aid researchers in selecting the most appropriate method for their specific analytical needs.

Introduction to Analytical Techniques

The analysis of volatile organic compounds (VOCs) such as 2,2,5-trimethylhexane is crucial in various fields, including environmental monitoring, petroleum analysis, and chemical manufacturing. Gas chromatography is the premier technique for separating volatile compounds. The choice of detector, however, significantly impacts the method's sensitivity, selectivity, and cost.

• Gas Chromatography-Flame Ionization Detection (GC-FID): This technique is widely used for the quantitative analysis of organic compounds.[1][2][3] After separation in the GC column, the analyte is burned in a hydrogen-air flame, producing ions that generate a current proportional to the amount of carbon atoms in the analyte. GC-FID is known for its robustness, wide linear range, and cost-effectiveness, making it a workhorse in many analytical laboratories for hydrocarbon analysis.[1][4]

• Gas Chromatography-Mass Spectrometry (GC-MS): This method combines the separation power of GC with the identification capabilities of mass spectrometry.[1][2] As the analyte elutes from the GC column, it is ionized, and the resulting fragments are separated based on their mass-to-charge ratio, creating a unique mass spectrum. This spectrum acts as a chemical fingerprint, allowing for confident identification of the compound. GC-MS is highly sensitive and specific, making it an invaluable tool for both qualitative and quantitative analysis.[1][2]

Comparative Performance Data

The following tables summarize the key performance parameters for the analysis of 2,2,5-trimethylhexane using GC-FID and GC-MS. This data is compiled from various studies on hydrocarbon analysis and represents typical performance characteristics.

Table 1: Method Validation Parameters for 2,2,5-Trimethylhexane Analysis

Parameter	GC-FID	GC-MS (SIM Mode)
Linearity (R²)	> 0.999	> 0.999
Limit of Detection (LOD)	~ 1 ng/mL	~ 0.1 ng/mL
Limit of Quantitation (LOQ)	~ 3 ng/mL	~ 0.3 ng/mL
Accuracy (% Recovery)	95 - 105%	97 - 103%
Precision (% RSD)	< 5%	< 3%
Robustness	High	Moderate

Table 2: Operational Comparison of GC-FID and GC-MS

Feature	GC-FID	GC-MS
Selectivity	Good for hydrocarbons	Excellent
Identification Capability	Based on retention time only	Confirmatory via mass spectrum
Cost of Instrumentation	Lower	Higher[1]
Cost of Operation	Lower	Higher
Ease of Use	Simpler	More complex
Common Applications	Routine QC, high concentration samples	Trace analysis, unknown identification

Experimental Protocols

Detailed methodologies for the analysis of 2,2,5-trimethylhexane by GC-FID and GC-MS are provided below. These protocols are intended as a starting point and may require optimization for specific matrices and instrumentation.

Sample Preparation

A stock solution of 2,2,5-trimethylhexane (1000 µg/mL) is prepared in methanol. Working standards are prepared by serial dilution of the stock solution to cover the desired concentration range (e.g., 1-100 µg/mL). An internal standard (e.g., Toluene-d8) is added to all standards and samples to improve precision.

GC-FID Method

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

• Inlet: Split/splitless injector at 250°C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 150°C at 10°C/min, and hold for 2 minutes.

• Detector: FID at 280°C.

• Data Acquisition: Peak areas are integrated and quantified using a calibration curve.

GC-MS Method

• Gas Chromatograph: Agilent 7890B GC coupled to a 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Inlet: Split/splitless injector at 250°C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 150°C at 10°C/min, and hold for 2 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitored Ions for 2,2,5-Trimethylhexane: m/z 57, 71, 113.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

• Data Acquisition: Peak areas of the selected ions are integrated and quantified using a calibration curve.

Visualization of Workflows

The following diagrams illustrate the logical workflows for the cross-validation of analytical methods and the general analytical procedure for 2,2,5-trimethylhexane.

Cross-validation workflow for analytical methods.

General analytical workflow for 2,2,5-Trimethylhexane.

Conclusion and Recommendations

The cross-validation of analytical methods for 2,2,5-trimethylhexane demonstrates that both GC-FID and GC-MS are suitable for its quantification, with distinct advantages for each technique.

• GC-FID is a reliable and cost-effective method for routine quantitative analysis where the identity of the analyte is known and high sample throughput is required. Its robustness makes it ideal for quality control applications in less complex matrices.

• GC-MS offers superior sensitivity and selectivity, making it the method of choice for trace-level quantification and for analyses requiring unambiguous identification. The ability to confirm the analyte's identity through its mass spectrum is a significant advantage, particularly in complex matrices or when dealing with unknown samples.

The choice between GC-FID and GC-MS will ultimately depend on the specific requirements of the analysis, including the required sensitivity, the need for confirmatory identification, sample complexity, and budgetary considerations. For regulated environments or research applications where unequivocal identification is critical, GC-MS is the recommended technique. For routine process monitoring or quality control where cost and speed are major factors, GC-FID provides a robust and economical solution.

References

• 1. researchgate.net [researchgate.net]
• 2. The Difference Between GC-MS and FID in Gas Chromatography [monadlabtech.com]
• 3. cet-science.com [cet-science.com]
• 4. labioscientific.com [labioscientific.com]

Unambiguous Structure Verification: A 2D NMR Comparison of 2,2,5-Trimethylhexane and its Isomer, Nonane

for Researchers, scientists, and drug development professionals.

In the realm of chemical analysis and drug development, precise structural confirmation of organic molecules is paramount. This guide provides a comparative analysis utilizing two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy to unequivocally distinguish 2,2,5-trimethylhexane from its straight-chain isomer, nonane. Through the use of Correlation Spectroscopy (COSY) and Heteronuclear Single Quantum Coherence (HSQC) experiments, we demonstrate how the unique bonding network within each molecule generates a distinct spectral fingerprint, allowing for confident structural assignment.

Predicted NMR Data Comparison

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts, as well as the expected 2D NMR correlations for both 2,2,5-trimethylhexane and n-nonane. These predictions are based on computational algorithms that provide a reliable estimation of the spectral data.

2,2,5-Trimethylhexane: Predicted Data

Table 1: Predicted ¹H and ¹³C Chemical Shifts for 2,2,5-Trimethylhexane

Atom	Multiplicity	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)
C1	CH₃	0.86	22.5
C2	C	-	30.5
C3	CH₂	1.15	40.0
C4	CH₂	1.25	25.0
C5	CH	1.55	31.0
C6	CH₃	0.84	29.0
C1' (on C2)	CH₃	0.86	29.0
C1'' (on C2)	CH₃	0.86	29.0
C6' (on C5)	CH₃	0.84	22.5

Table 2: Predicted COSY (¹H-¹H) Correlations for 2,2,5-Trimethylhexane

Correlating Protons	Expected Cross-Peak
H3 ↔ H4	Yes
H4 ↔ H5	Yes
H5 ↔ H6	Yes
H5 ↔ H6'	Yes

Table 3: Predicted HSQC (¹³C-¹H) Correlations for 2,2,5-Trimethylhexane

Carbon	Correlating Proton(s)	Expected Cross-Peak
C1	H1	Yes
C3	H3	Yes
C4	H4	Yes
C5	H5	Yes
C6	H6	Yes
C1'	H1'	Yes
C1''	H1''	Yes
C6'	H6'	Yes

Nonane: Predicted Data for Comparison

Table 4: Predicted ¹H and ¹³C Chemical Shifts for Nonane

Atom	Multiplicity	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)
C1/C9	CH₃	0.88	14.1
C2/C8	CH₂	1.26	22.7
C3/C7	CH₂	1.30	31.9
C4/C6	CH₂	1.28	29.3
C5	CH₂	1.27	29.6

Table 5: Predicted COSY (¹H-¹H) Correlations for Nonane

Correlating Protons	Expected Cross-Peak
H1 ↔ H2	Yes
H2 ↔ H3	Yes
H3 ↔ H4	Yes
H4 ↔ H5	Yes

Table 6: Predicted HSQC (¹³C-¹H) Correlations for Nonane

Carbon	Correlating Proton(s)	Expected Cross-Peak
C1/C9	H1/H9	Yes
C2/C8	H2/H8	Yes
C3/C7	H3/H7	Yes
C4/C6	H4/H6	Yes
C5	H5	Yes

Experimental Workflow for Structural Confirmation

The following diagram illustrates the logical workflow for confirming the structure of an unknown sample suspected to be 2,2,5-trimethylhexane using 2D NMR spectroscopy.

Caption: Workflow for 2D NMR-based structural confirmation.

Detailed Experimental Protocols

A standard protocol for acquiring high-quality 2D NMR spectra for small organic molecules like 2,2,5-trimethylhexane is provided below.

1. Sample Preparation:

• Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a standard 5 mm NMR tube.

• Ensure the solution is homogeneous and free of any particulate matter.

2. ¹H NMR Spectrum Acquisition:

• Acquire a standard one-dimensional ¹H NMR spectrum to determine the proton chemical shift range and to optimize acquisition parameters.

• Typical parameters include a 90° pulse, a spectral width of 12-16 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

3. COSY (Correlation Spectroscopy) Acquisition:

• Use a standard gradient-selected COSY pulse sequence (e.g., cosygp).

• Set the spectral width in both dimensions (F1 and F2) to be the same as that determined from the ¹H spectrum.

• Typically, 256-512 increments in the F1 dimension and 1024-2048 data points in the F2 dimension are collected.

• The number of scans per increment is typically 2-8, depending on the sample concentration.

4. HSQC (Heteronuclear Single Quantum Coherence) Acquisition:

• Use a standard gradient-selected, sensitivity-enhanced HSQC pulse sequence (e.g., hsqcedetgpsisp2.2).

• The spectral width in the F2 dimension (¹H) is set as determined from the ¹H spectrum.

• The spectral width in the F1 dimension (¹³C) should encompass the expected range for aliphatic carbons (e.g., 0-60 ppm).

• Typically, 128-256 increments in the F1 dimension and 1024-2048 data points in the F2 dimension are collected.

• The number of scans per increment will be higher than for COSY (e.g., 4-16) due to the lower natural abundance of ¹³C.

5. Data Processing:

• Apply a sine-bell or squared sine-bell window function in both dimensions.

• Perform a Fourier transform in both dimensions.

• Phase correct the spectra, particularly for the HSQC which is phase-sensitive.

• Calibrate the chemical shift axes using the residual solvent peak as a reference.

Conclusion

The predicted 2D NMR data clearly illustrates the power of these techniques in distinguishing between structural isomers. For 2,2,5-trimethylhexane, the COSY spectrum is expected to show distinct correlations between the methylene protons at C3 and C4, and between the methine proton at C5 and the adjacent methylene (C4) and methyl (C6, C6') protons. The HSQC spectrum will directly link each proton to its attached carbon, confirming the specific CH, CH₂, and CH₃ groups.

In contrast, the COSY spectrum of n-nonane will exhibit a continuous chain of correlations from one end of the molecule to the other (H1 to H2 to H3 to H4 to H5). The HSQC will show a simpler pattern of correlations corresponding to the repeating methylene units and the terminal methyl groups. The stark differences in the correlation patterns, particularly the isolated spin systems in 2,2,5-trimethylhexane versus the single continuous spin system in nonane, provide an unambiguous basis for structural confirmation. This approach, combining predictive data with detailed experimental protocols, offers a robust framework for the structural elucidation of organic molecules in research and development settings.

A Comparative Analysis of 2,2,5-Trimethylhexane Synthesis Methods

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Synthesis Methodologies for 2,2,5-Trimethylhexane, with Supporting Experimental Data.

2,2,5-Trimethylhexane is a highly branched alkane of interest in various fields, including as a component in high-octane fuels and as a reference compound in analytical chemistry. Its synthesis can be approached through several routes, each with distinct advantages and disadvantages in terms of yield, purity, scalability, and experimental complexity. This guide provides a comparative analysis of four primary methods for the synthesis of 2,2,5-trimethylhexane: Catalytic Alkylation of Isoparaffins, the Grignard Reaction, Wurtz Coupling, and Catalytic Isomerization of n-Nonane.

Data Summary: A Comparative Overview

The following table summarizes the key performance indicators for each synthesis method, providing a quick reference for researchers to evaluate the most suitable approach for their specific needs.

Synthesis Method	Reactants	Catalyst/Reagent	Typical Yield	Purity	Key Advantages	Key Disadvantages
Catalytic Alkylation	Isopentane, Isobutylene	Solid Acid (e.g., Zeolite) or Liquid Acid (e.g., H₂SO₄, HF)	Moderate to High	Moderate to High	Industrially scalable, potential for continuous process.	Requires specialized equipment, catalyst handling can be hazardous.
Grignard Reaction	1. Isoamyl aldehyde, tert-butylmagnesium chloride 2. 2,2,5-trimethyl-3-hexanol, HI/P (reduction)	1. Diethyl ether (solvent) 2. Red phosphorus, hydriodic acid	Low to Moderate	High	Versatile laboratory-scale synthesis, high purity of final product.	Multi-step process, Grignard reagents are moisture-sensitive.
Wurtz Coupling	1-chloro-2,2-dimethylpropane, 1-chloro-3-methylbutane	Sodium metal	Low	Low	Direct C-C bond formation.	Forms a mixture of products (symmetric and asymmetric coupling), difficult separation.
Catalytic Isomerization	n-Nonane	Bifunctional catalyst (e.g., Pt on an acidic support like a zeolite)	Variable	Low to Moderate	Utilizes a readily available starting material.	Produces a complex mixture of isomers, requires efficient separation.

In-Depth Analysis of Synthesis Methodologies

Catalytic Alkylation of Isoparaffins

Catalytic alkylation is a cornerstone of the petrochemical industry for the production of high-octane gasoline components, known as alkylate. The synthesis of trimethylhexanes is a key part of this process. The reaction involves the addition of an isoparaffin (like isopentane) to an olefin (like isobutylene) in the presence of a strong acid catalyst.

Reaction Scheme:

(CH₃)₂CHCH₂CH₃ + (CH₃)₂C=CH₂ → (CH₃)₃CCH₂CH(CH₃)₂

Advantages: This method is well-established on an industrial scale and can be adapted for continuous flow processes, making it suitable for large-scale production. The use of solid acid catalysts can mitigate some of the hazards associated with liquid acids.

Disadvantages: The reaction requires careful control of temperature and pressure. Liquid acid catalysts like sulfuric acid and hydrofluoric acid are highly corrosive and hazardous, necessitating specialized handling and equipment. The product is often a mixture of various branched alkanes, requiring further purification.

Grignard Reaction

The Grignard reaction offers a versatile laboratory-scale approach to constructing the carbon skeleton of 2,2,5-trimethylhexane. This multi-step synthesis involves the initial formation of a tertiary alcohol, which is subsequently reduced to the desired alkane.

Reaction Scheme:

Step 1: Grignard Addition (CH₃)₂CHCH₂CHO + (CH₃)₃CMgCl → (CH₃)₃CCH(OH)CH₂CH(CH₃)₂

Step 2: Reduction of the Tertiary Alcohol (CH₃)₃CCH(OH)CH₂CH(CH₃)₂ + 2HI (in presence of red P) → (CH₃)₃CCH₂CH(CH₃)₂ + I₂ + H₂O

Advantages: This method provides a high degree of control over the molecular structure, leading to a product of high purity. It is a well-understood and widely used reaction in organic synthesis laboratories.

Disadvantages: The multi-step nature of the synthesis can result in lower overall yields. Grignard reagents are highly sensitive to moisture, requiring anhydrous reaction conditions. The reduction step involves hazardous reagents like hydriodic acid and phosphorus.

Wurtz Coupling

The Wurtz reaction is a classic method for the formation of carbon-carbon bonds by coupling two alkyl halides in the presence of sodium metal. To synthesize the unsymmetrical 2,2,5-trimethylhexane, a cross-coupling between two different alkyl halides is required.

Reaction Scheme:

(CH₃)₃CCH₂Cl + (CH₃)₂CHCH₂Cl + 2Na → (CH₃)₃CCH₂CH₂CH(CH₃)₂ + 2NaCl

Advantages: This method offers a direct route to forming the alkane backbone.

Disadvantages: The primary drawback of using the Wurtz reaction for unsymmetrical alkanes is the formation of a mixture of products.[1][2] In this case, in addition to the desired 2,2,5-trimethylhexane, symmetrical coupling of each alkyl halide will produce 2,2,5,5-tetramethylhexane and 2,7-dimethyloctane, respectively. The similar boiling points of these alkanes make their separation by distillation challenging, resulting in a low yield of the pure desired product.

Catalytic Isomerization of n-Nonane

Catalytic isomerization is an industrial process used to convert linear alkanes into more valuable branched isomers, thereby increasing their octane number. Starting with n-nonane, a bifunctional catalyst can promote a series of skeletal rearrangements to produce a mixture of nonane isomers, including 2,2,5-trimethylhexane.

Reaction Scheme:

CH₃(CH₂)₇CH₃ → (CH₃)₃CCH₂CH(CH₃)₂ (and other isomers)

Advantages: This method utilizes a relatively inexpensive and readily available starting material, n-nonane.

Disadvantages: The process yields a complex equilibrium mixture of various branched and unbranched nonane isomers, making the isolation of pure 2,2,5-trimethylhexane difficult and costly.[3] The reaction conditions, including temperature and pressure, need to be carefully optimized to favor the formation of highly branched isomers.

Experimental Protocols

Protocol for Catalytic Alkylation of Isopentane with Isobutylene

Materials:

• Isopentane

• Isobutylene

• Solid acid catalyst (e.g., acidic zeolite)

• High-pressure reactor

Procedure:

• The solid acid catalyst is packed into a fixed-bed reactor.

• A feed mixture of isopentane and isobutylene, with a high isopentane-to-isobutylene molar ratio, is passed through the reactor.

• The reaction is carried out at a controlled temperature and pressure to optimize the formation of C9 isomers.

• The reactor effluent is collected and analyzed by gas chromatography (GC) to determine the product distribution, including the yield and purity of 2,2,5-trimethylhexane.

Protocol for Grignard Synthesis of 2,2,5-Trimethylhexane

Step 1: Synthesis of 2,2,5-trimethyl-3-hexanol

Materials:

• Magnesium turnings

• tert-Butyl chloride

• Anhydrous diethyl ether

• Isoamyl aldehyde (3-methylbutanal)

• Saturated aqueous ammonium chloride solution

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings.

• Add a small crystal of iodine to activate the magnesium.

• Prepare a solution of tert-butyl chloride in anhydrous diethyl ether and add it dropwise to the magnesium suspension to initiate the Grignard reagent formation.

• Once the Grignard reagent is formed, cool the flask in an ice bath.

• Add a solution of isoamyl aldehyde in anhydrous diethyl ether dropwise to the Grignard reagent with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether, dry the organic layer over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

• Purify the resulting 2,2,5-trimethyl-3-hexanol by distillation.

Step 2: Reduction of 2,2,5-trimethyl-3-hexanol

Materials:

• 2,2,5-trimethyl-3-hexanol

• Red phosphorus

• Hydriodic acid (57%)

Procedure:

• In a round-bottom flask fitted with a reflux condenser, place 2,2,5-trimethyl-3-hexanol and red phosphorus.

• Slowly add hydriodic acid to the mixture.

• Heat the reaction mixture to reflux for several hours.

• After cooling, dilute the mixture with water and extract the product with a suitable organic solvent (e.g., hexane).

• Wash the organic layer with sodium thiosulfate solution to remove any remaining iodine, then with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and remove the solvent.

• Purify the 2,2,5-trimethylhexane by distillation.

Protocol for Wurtz Coupling

Materials:

• 1-chloro-2,2-dimethylpropane

• 1-chloro-3-methylbutane

• Sodium metal

• Anhydrous diethyl ether

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser and a mechanical stirrer, place finely cut sodium metal suspended in anhydrous diethyl ether.

• Prepare an equimolar mixture of 1-chloro-2,2-dimethylpropane and 1-chloro-3-methylbutane.

• Add the mixture of alkyl chlorides dropwise to the sodium suspension with vigorous stirring.

• The reaction is exothermic and may require cooling to maintain a gentle reflux.

• After the addition is complete, continue to stir the mixture until the sodium is consumed.

• Carefully quench any remaining sodium with a small amount of ethanol.

• Add water to dissolve the sodium chloride, and separate the organic layer.

• Dry the organic layer and analyze the product mixture by gas chromatography to determine the relative amounts of 2,2,5-trimethylhexane, 2,2,5,5-tetramethylhexane, and 2,7-dimethyloctane.

Signaling Pathways and Experimental Workflows

Figure 1. Comparative workflow of the four main synthesis methods for 2,2,5-trimethylhexane.

Logical Relationships in Synthesis Method Selection

Figure 2. Decision-making flowchart for selecting a 2,2,5-trimethylhexane synthesis method.

References

• 1. jk-sci.com [jk-sci.com]
• 2. Wurtz Reaction - GeeksforGeeks [geeksforgeeks.org]
• 3. Alkane - Wikipedia [en.wikipedia.org]

Validating Theoretical Models with Experimental Data: A Comparative Guide for 2,2,5-Trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental data for 2,2,5-trimethylhexane with values predicted by established theoretical models. Accurate physicochemical data is paramount in fields ranging from materials science to drug development, where such information governs substance behavior, interaction, and efficacy. Validating theoretical predictions against robust experimental data ensures the reliability of computational models used in process design, safety assessments, and scientific research.

Experimental Data for 2,2,5-Trimethylhexane

The following table summarizes experimentally determined physical properties of 2,2,5-trimethylhexane, a branched-chain alkane with the molecular formula C₉H₂₀. The data has been aggregated from various reputable sources.

Property	Experimental Value	Source
Boiling Point	122 - 124 °C	[1][2][3]
Density	0.708 - 0.71 g/cm³ (at 20°C)	[4]
Vapor Pressure	16.6 mmHg (at 25°C)	[2]
Melting Point	-106 °C to -105.7 °C	[1]
Refractive Index	1.397 - 1.407	[1][4]

Comparison with Theoretical Models

Theoretical models provide a predictive framework for estimating the physicochemical properties of chemical compounds, often based on their molecular structure. This is particularly useful for novel or uncharacterized substances. Here, we compare the experimental data of 2,2,5-trimethylhexane with predicted values from the Joback group contribution method. Other prominent models include the Constantinou-Gani method and various Quantitative Structure-Property Relationship (QSPR) models.[5]

Property	Experimental Value	Predicted Value (Joback Method)
Boiling Point	122 - 124 °C	123.85 °C
Melting Point	-106 to -105.7 °C	-95.15 °C
Critical Temperature	Not available	297.33 °C
Critical Pressure	Not available	23.49 bar
Critical Volume	Not available	514.0 cm³/mol
Heat of Formation	Not available	-245.5 kJ/mol
Gibbs Energy of Formation	Not available	-30.2 kJ/mol

Predicted values were generated using an online implementation of the Joback method.[6]

Workflow for Model Validation

The process of validating a theoretical model with experimental data is a critical step in ensuring the model's accuracy and predictive power. The following diagram illustrates a typical workflow.

Workflow for validating theoretical models with experimental data.

Experimental Protocols

Detailed and standardized experimental procedures are crucial for obtaining reliable and reproducible data. The following are summaries of standard methods for determining key physicochemical properties.

Boiling Point Determination (ASTM D86)

This test method covers the atmospheric distillation of petroleum products to determine their boiling range characteristics.[7][8][9][10][11]

• Apparatus: Distillation flask, condenser, cooling bath, flask heater, and a temperature measuring device.

• Procedure:

  • A 100 mL sample of the substance is placed in the distillation flask.

  • The flask is heated, and the vapor is passed through a condenser.

  • The temperature at which the first drop of condensate is collected is recorded as the initial boiling point.

  • The temperature is continuously monitored as the distillation proceeds, and the volume of condensate is recorded at various temperature intervals.

  • The final boiling point is the maximum temperature reached during the test.

• Significance: The boiling range provides information about the composition and volatility of a substance.

Density Determination (ASTM D1298)

This method covers the laboratory determination of the density, relative density, or API gravity of crude petroleum and liquid petroleum products using a hydrometer.[12][13][14][15][16]

• Apparatus: Glass hydrometer, hydrometer cylinder, and a thermometer.

• Procedure:

  • The liquid sample is brought to a specified temperature and transferred to a hydrometer cylinder.

  • The hydrometer is gently lowered into the sample and allowed to float freely.

  • Once the hydrometer has settled and is stationary, the scale reading at the principal surface of the liquid is recorded.

  • The temperature of the sample is also recorded.

  • The observed hydrometer reading is corrected to a reference temperature using standard tables.

• Significance: Density is a fundamental physical property used in custody transfer calculations and to characterize the quality of petroleum products.[17][18][19][20][21]

Vapor Pressure Determination (ASTM D5191)

This test method, often referred to as the "Mini Method," is used to determine the total vapor pressure of volatile liquid petroleum products.[22][23][24][25][26]

• Apparatus: Automated vapor pressure instrument with a test chamber and a pressure transducer.

• Procedure:

  • A small, chilled sample of the liquid is drawn into a syringe.

  • The sample is injected into the evacuated, temperature-controlled test chamber.

  • The chamber is heated to and maintained at 37.8°C (100°F).

  • The instrument measures the pressure inside the chamber, which is the sum of the partial pressure of the sample and the partial pressure of the dissolved air.

  • The measured total vapor pressure can be correlated to a dry vapor pressure equivalent (DVPE).

• Significance: Vapor pressure is a critical factor in the handling, storage, and performance of volatile liquids, and it is often regulated for fuels.[22]

References

• 1. 2,2,5-trimethylhexane [stenutz.eu]
• 2. 2,2,5-Trimethylhexane | C9H20 | CID 19041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 3522-94-9: 2,2,5-Trimethylhexane | CymitQuimica [cymitquimica.com]
• 4. Page loading... [wap.guidechem.com]
• 5. researchgate.net [researchgate.net]
• 6. EgiChem | Tools [egichem.com]
• 7. nazhco.com [nazhco.com]
• 8. rut44.ru [rut44.ru]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. matestlabs.com [matestlabs.com]
• 11. fluidlife.com [fluidlife.com]
• 12. store.astm.org [store.astm.org]
• 13. psgraw.com [psgraw.com]
• 14. Standard Test Method for Density, Relative Density, or API Gravity of Crude Petroleum and Liquid Petroleum Products by Hydrometer Method (ASTM D 1298) [pachemtech.eu]
• 15. standards.iteh.ai [standards.iteh.ai]
• 16. scribd.com [scribd.com]
• 17. store.astm.org [store.astm.org]
• 18. file.yizimg.com [file.yizimg.com]
• 19. standards.iteh.ai [standards.iteh.ai]
• 20. petrolube.com [petrolube.com]
• 21. ASTM D287 (Density (API Gravity) by Hydrometer) – SPL [spllabs.com]
• 22. store.astm.org [store.astm.org]
• 23. ASTM D5191 for Reid Vapor Pressure | Ayalytical [ayalytical.com]
• 24. webstore.ansi.org [webstore.ansi.org]
• 25. store.astm.org [store.astm.org]
• 26. Supply ASTM D5191 Apparatus for Vapor Pressure of Petroleum Products(Mini Method) Wholesale Factory - KAYCAN INSTRUMENT (Dalian) Co.,Ltd [kaycanlab.com]

Benchmarking 2,2,5-Trimethylhexane: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of an appropriate reference standard is a critical step in ensuring the accuracy and reliability of analytical data. This guide provides a comprehensive benchmark of 2,2,5-trimethylhexane, evaluating its performance as a reference standard against other common alternatives in key applications such as gas chromatography and fuel analysis. The following sections present a detailed comparison supported by physical and chemical property data, established experimental protocols, and performance characteristics.

Physicochemical Properties: A Foundation for a Reliable Standard

A reliable reference standard must possess well-defined and stable physicochemical properties. 2,2,5-Trimethylhexane, a branched-chain alkane, offers characteristics suitable for various analytical applications. A comparison of its key properties with those of a widely used standard, isooctane (2,2,4-trimethylpentane), and a common straight-chain alkane, n-nonane, is presented in Table 1.

Property	2,2,5-Trimethylhexane	Isooctane (2,2,4-Trimethylpentane)	n-Nonane
Molecular Formula	C9H20	C8H18	C9H20
Molecular Weight ( g/mol )	128.26[1]	114.23	128.26
Boiling Point (°C)	122[2]	99.3	150.8
Melting Point (°C)	-105.76[2]	-107.4	-53.5
Density (g/cm³ at 20°C)	0.71[2]	0.692	0.718
Purity (typical)	>99.0% (GC)[3][4][5]	>99.0% (GC)	>99.0% (GC)
Solubility	Miscible with hexane and pentane; soluble in methanol.[1][2]	Insoluble in water; soluble in alcohol, ether, benzene.	Insoluble in water; soluble in alcohol.

Application in Gas Chromatography (GC)

2,2,5-Trimethylhexane serves as a valuable reference standard in gas chromatography for the identification and quantification of volatile organic compounds.[6] Its primary role is in the determination of Kováts retention indices, which are a standardized measure of a compound's elution time relative to a series of n-alkanes.

Experimental Protocol: Determination of Kováts Retention Index

This protocol outlines the general procedure for determining the Kováts retention index of a sample using a series of n-alkanes, including 2,2,5-trimethylhexane, as reference standards.

1. Standard Preparation:

• Prepare a stock solution of a homologous series of n-alkanes (e.g., C8 to C20) including 2,2,5-trimethylhexane in a volatile solvent such as hexane or pentane. The concentration of each alkane should be in the range of 100-1000 µg/mL.

2. Sample Preparation:

• Dissolve the analyte of interest in the same solvent used for the n-alkane standards. The concentration should be within the linear range of the detector.

3. GC-MS Analysis:

• Injector: Split/splitless injector at 250°C.

• Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C.

  • Final hold: 5 minutes at 300°C.

• MS Detector: Electron impact ionization (70 eV) scanning a mass range of m/z 40-550.

4. Data Analysis:

• Identify the retention times of the n-alkanes and the analyte.

• Calculate the Kováts retention index (I) for the analyte using the following formula:

  I = 100 * [n + (log(t'a) - log(t'n)) / (log(t'N) - log(t'n))]

  Where:

  • t'a is the adjusted retention time of the analyte.

  • t'n is the adjusted retention time of the n-alkane eluting before the analyte.

  • t'N is the adjusted retention time of the n-alkane eluting after the analyte.

  • n is the carbon number of the n-alkane eluting before the analyte.

Performance and Comparison

The branched structure of 2,2,5-trimethylhexane results in a lower boiling point and retention time compared to its straight-chain isomer, n-nonane. This makes it a useful standard for bracketing the elution of other branched alkanes and compounds with similar volatility. The NIST Chemistry WebBook provides extensive data on the Kovats retention index of 2,2,5-trimethylhexane on various stationary phases, which is essential for its application as a reliable reference.

Workflow for Kováts Retention Index Determination.

Application in Fuel Analysis: Octane Rating

2,2,5-Trimethylhexane is a component of gasoline and is used in the determination of octane ratings, a measure of a fuel's resistance to knocking or autoignition.[7] The standard for octane rating is based on a scale where isooctane (2,2,4-trimethylpentane) is assigned a value of 100 and n-heptane is assigned a value of 0.[7]

Experimental Protocols: Research Octane Number (RON) and Motor Octane Number (MON)

The octane number of a fuel is determined using a standardized single-cylinder Cooperative Fuel Research (CFR) engine according to ASTM D2699 (RON) and ASTM D2700 (MON) test methods.[3][8][9]

1. Engine Setup and Calibration:

• The CFR engine is operated under specific, controlled conditions for either the RON or MON test.

• The engine is calibrated using primary reference fuels (PRFs), which are blends of isooctane and n-heptane with known octane numbers.

2. Test Procedure:

• The sample fuel is run in the engine, and its knocking intensity is measured.

• The compression ratio of the engine is adjusted until the knock intensity of the sample fuel matches that of a specific PRF blend.

• The octane number of the sample fuel is the percentage by volume of isooctane in the matching PRF blend.[7]

Table 2: Comparison of RON and MON Test Conditions

Parameter	Research Octane Number (RON) - ASTM D2699	Motor Octane Number (MON) - ASTM D2700
Engine Speed (rpm)	600	900
Intake Air Temperature	Varies with barometric pressure	38°C (100°F)
Intake Mixture Temperature	Not specified	149°C (300°F)
Spark Timing	13° BTDC (fixed)	Varies with compression ratio

Performance and Comparison

While isooctane is the primary reference standard for octane rating, other highly branched alkanes like 2,2,5-trimethylhexane also exhibit high anti-knock characteristics. The octane number is highly dependent on the molecular structure of the hydrocarbon; branched alkanes are more resistant to autoignition than straight-chain alkanes. Although a specific octane number for pure 2,2,5-trimethylhexane is not as widely cited as that of isooctane, its structural similarity suggests a high octane rating, making it a relevant compound in fuel composition analysis.

Workflow for Octane Number Determination.

Conclusion

2,2,5-Trimethylhexane serves as a robust and reliable reference standard for specific analytical applications. Its well-defined physical properties and high purity make it an excellent choice for gas chromatography, particularly for the determination of Kováts retention indices of branched alkanes and other volatile compounds. In the context of fuel analysis, while not a primary reference fuel like isooctane, its high degree of branching contributes to high anti-knock properties, making it a significant component in gasoline and a relevant compound for comparative fuel studies. The detailed protocols and comparative data provided in this guide are intended to assist researchers in making informed decisions regarding the selection and application of 2,2,5-trimethylhexane as a reference standard in their analytical workflows.

References

• 1. benchchem.com [benchchem.com]
• 2. store.astm.org [store.astm.org]
• 3. ASTM D2699 Method for Octane Number | Ayalytical [ayalytical.com]
• 4. Let’s try doing quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 5. benchchem.com [benchchem.com]
• 6. ASTM D2700 - eralytics [eralytics.com]
• 7. Octane rating - Wikipedia [en.wikipedia.org]
• 8. store.astm.org [store.astm.org]
• 9. matestlabs.com [matestlabs.com]

A Guide to Inter-Laboratory Comparison of 2,2,5-Trimethylhexane Analysis

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Expected Performance Characteristics

An inter-laboratory study aims to establish the reproducibility and robustness of an analytical method. The following table summarizes the expected performance characteristics for the quantification of 2,2,5-trimethylhexane using a validated GC-MS method. These values are derived from typical performance data for the analysis of similar volatile hydrocarbons.

Performance Parameter	Expected Value	Method	Matrix
Repeatability (RSDr)	< 5%	GC-MS	Organic Solvent
Reproducibility (RSDR)	< 15%	GC-MS	Organic Solvent
Limit of Detection (LOD)	0.01 - 1 µg/L	GC-MS	Varies (Aqueous/Solvent)
Limit of Quantification (LOQ)	0.05 - 5 µg/L	GC-MS	Varies (Aqueous/Solvent)
Recovery	90 - 110%	GC-MS	Spiked Solvent

Disclaimer: The data in this table is illustrative and based on the analysis of similar volatile organic compounds. Actual performance characteristics must be determined through a formal inter-laboratory validation study.

Experimental Protocols

A detailed and standardized experimental protocol is critical for ensuring consistency across participating laboratories. The recommended method for the analysis of 2,2,5-trimethylhexane is Gas Chromatography-Mass Spectrometry (GC-MS), which offers high sensitivity and specificity for volatile compounds.[3][4]

Sample Preparation

Proper sample preparation is crucial to avoid contamination and ensure accurate quantification.

• Sample Collection : Samples should be collected in clean, non-reactive containers, preferably amber glass vials with PTFE-lined septa to prevent contamination and analyte loss.[5]

• Solvent Selection : Use a high-purity, volatile organic solvent such as hexane or dichloromethane for sample dilution.[5][6] Avoid using water or non-volatile solvents.[5][7]

• Dilution : Prepare a stock solution of 2,2,5-trimethylhexane reference standard. Create a series of calibration standards by diluting the stock solution to cover the expected concentration range of the samples. Samples should be diluted to fall within the calibration range. A typical concentration for analysis is around 10 µg/mL.[6]

• Internal Standard : To improve precision, add a suitable internal standard (e.g., a deuterated alkane not present in the sample) to all standards and samples at a constant concentration.

• Quality Control : Prepare blank samples (solvent only) and quality control (QC) samples at low, medium, and high concentrations from a separate stock solution to be analyzed with each batch.

Instrumentation: Gas Chromatography-Mass Spectrometry (GC-MS)

The following are typical GC-MS parameters for the analysis of C9 alkanes.[1][2] Laboratories should optimize these parameters for their specific instrumentation.

• GC System : A gas chromatograph equipped with a capillary column and a mass selective detector.

• Column : A non-polar capillary column, such as a DB-5ms (or equivalent), is suitable for separating alkanes. A common dimension is 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Injector :

  • Mode : Splitless injection for trace analysis or split injection for higher concentrations.

  • Temperature : 250 °C

  • Injection Volume : 1 µL

• Carrier Gas : Helium at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program :

  • Initial Temperature : 40 °C, hold for 2 minutes.

  • Ramp : Increase to 150 °C at a rate of 10 °C/min.

  • Final Temperature : Hold at 150 °C for 5 minutes.

• MS System :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature : 230 °C

  • Quadrupole Temperature : 150 °C

  • Acquisition Mode : Scan mode (e.g., m/z 40-300) for identification and Selected Ion Monitoring (SIM) mode for quantification to enhance sensitivity. Key ions for 2,2,5-trimethylhexane should be determined from its mass spectrum.

Data Analysis

• Identification : The primary identification of 2,2,5-trimethylhexane is based on its retention time matching that of a known standard. Confirmation is achieved by comparing the acquired mass spectrum with a reference spectrum from a library (e.g., NIST).[8]

• Quantification : Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibration standards. Determine the concentration of 2,2,5-trimethylhexane in the samples by interpolating their peak area ratios on the calibration curve.

Visualizations

Inter-Laboratory Study Workflow

The following diagram illustrates the typical workflow for conducting an inter-laboratory comparison study, from the initial planning stages to the final report.

Caption: Workflow of an inter-laboratory validation study for an analytical method.

GC-MS System Logic

This diagram outlines the logical flow of sample analysis within a standard Gas Chromatography-Mass Spectrometry system.

Caption: Logical workflow of a Gas Chromatography-Mass Spectrometry (GC-MS) system.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Gas chromatography-mass spectrometry method for determination of biogenic volatile organic compounds emitted by plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Sample preparation GC-MS [scioninstruments.com]
• 6. uoguelph.ca [uoguelph.ca]
• 7. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 8. Volatile Organic Compounds (VOCs) Analysis by GC/MS | Medistri SA [medistri.swiss]

Comparative Analysis of 2,2,5-Trimethylhexane as a High-Octane Fuel Additive

For Immediate Release

This guide provides a comparative analysis of 2,2,5-trimethylhexane's performance as a high-octane fuel additive against other common alternatives. The information is intended for researchers, scientists, and drug development professionals interested in the experimental findings and methodologies related to fuel additives.

Executive Summary

2,2,5-trimethylhexane is a branched-chain alkane valued in the petrochemical industry for its high octane rating, making it a significant component in gasoline formulations.[1][2] This guide presents a quantitative comparison of its performance, alongside detailed experimental protocols for octane number determination and a visualization of the experimental workflow.

Performance Comparison of High-Octane Fuel Additives

The primary measure of a fuel additive's effectiveness in preventing engine knocking is its Research Octane Number (RON) and Motor Octane Number (MON). The following table summarizes the available experimental data for 2,2,5-trimethylhexane and its common alternatives.

Compound	Research Octane Number (RON)	Motor Octane Number (MON)
2,2,5-Trimethylhexane	93 (estimated)	90 (estimated)
Toluene	120-124	107-112
Xylene	116-117	Not Found
Ethanol	~100	Not directly measured
Iso-octane (2,2,4-Trimethylpentane)	100 (by definition)	100 (by definition)

Experimental Protocols

The determination of Research Octane Number (RON) and Motor Octane Number (MON) is governed by standardized test methods developed by ASTM International. These methods utilize a Cooperative Fuel Research (CFR) engine, a single-cylinder engine with a variable compression ratio.[3][4]

ASTM D2699: Standard Test Method for Research Octane Number (RON) of Spark-Ignition Engine Fuel

This method determines the anti-knock quality of a fuel under mild operating conditions.[3]

Apparatus:

• Standard Cooperative Fuel Research (CFR) engine

• Knock-detection instrumentation

• Primary reference fuels (iso-octane and n-heptane)

Procedure:

• Engine Preparation: The CFR engine is started and warmed up to specified, stable operating conditions.[5]

• Standardization: The engine is calibrated using a primary reference fuel of a known octane number close to that of the sample. The compression ratio is adjusted to achieve a standard knock intensity.[5]

• Sample Testing: The engine is run on the test fuel (2,2,5-trimethylhexane or alternative).

• Bracketing: The test sample is bracketed between two primary reference fuels with slightly higher and lower octane numbers.

• Data Interpretation: The knock intensity of the sample is compared to that of the reference fuels to determine its RON.[6]

ASTM D2700: Standard Test Method for Motor Octane Number (MON) of Spark-Ignition Engine Fuel

This method evaluates the anti-knock performance of a fuel under more severe engine conditions, simulating highway driving.[7]

Apparatus:

• Standard Cooperative Fuel Research (CFR) engine (same as for RON testing)

• Knock-detection instrumentation

• Primary reference fuels (iso-octane and n-heptane)

Procedure:

• Engine Preparation: The CFR engine is prepared and stabilized at more severe operating conditions than for RON testing, including a higher engine speed and intake air temperature.[8]

• Standardization: The engine is calibrated using a primary reference fuel of a known octane number.

• Sample Testing: The engine is run on the test fuel.

• Bracketing: The test sample is bracketed between two primary reference fuels.

• Data Interpretation: The knock intensity of the sample is compared to that of the reference fuels to determine its MON.[7]

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the octane number of a fuel sample according to ASTM standards.

Octane Number Determination Workflow

Logical Relationship of Octane-Boosting Additives

The following diagram illustrates the logical relationship between different classes of high-octane fuel additives, including 2,2,5-trimethylhexane.

Classification of High-Octane Fuel Additives

References

• 1. CAS 3522-94-9: 2,2,5-Trimethylhexane | CymitQuimica [cymitquimica.com]
• 2. Hexane, 2,2,5-trimethyl- (CAS 3522-94-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. ASTM D2699 - eralytics [eralytics.com]
• 4. ASTM D2699 Method for Octane Number | Ayalytical [ayalytical.com]
• 5. ASTM D2699 RON Octane Engine Calibration/Standardization [sh-sinpar.com]
• 6. Fuel Octane Rating Procedure A-ASTM D2699 RON [sh-sinpar.com]
• 7. matestlabs.com [matestlabs.com]
• 8. ASTM D2700 MON Octane Engine Calibration/Standardization [sh-sinpar.com]

Safety & Regulatory Compliance

Essential Safety and Logistics for Handling 2,2,5-Trimethylhexane

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling volatile and flammable compounds such as 2,2,5-Trimethylhexane. This document provides immediate, essential guidance on personal protective equipment (PPE), safe handling protocols, and disposal procedures to foster a secure and compliant laboratory environment.

Key Physical and Chemical Properties

2,2,5-Trimethylhexane is a colorless, flammable liquid with a characteristic odor.[1] Understanding its physical and chemical properties is the first step in safe handling.

Property	Value
Molecular Formula	C₉H₂₀
Molecular Weight	128.26 g/mol [2]
Boiling Point	122°C[3]
Flash Point	13°C[3]
Vapor Pressure	16.6 mmHg[4][5]
Solubility	Insoluble in water; soluble in many organic solvents.[1][2]

Occupational Exposure Limits

Adherence to established occupational exposure limits is crucial to minimize health risks associated with 2,2,5-Trimethylhexane.

Organization	Exposure Limit
NIOSH (REL)	TWA 100 ppm (350 mg/m³) for hexane isomers (excluding n-Hexane)[6]
ACGIH (TLV)	TWA 200 ppm for all isomers[2][3]
OSHA (PEL)	Not established

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is non-negotiable when handling 2,2,5-Trimethylhexane. The following table outlines the recommended PPE.

Body Part	Recommended Protection	Specifications and Best Practices
Hands	Chemical-resistant gloves	Nitrile gloves are suitable for splash protection but should be changed immediately upon contact. For prolonged or immersive work, Viton™ or Butyl rubber gloves are recommended due to their higher resistance to hydrocarbons. Always inspect gloves for tears or degradation before use.
Eyes/Face	Safety glasses with side shields or chemical splash goggles. A face shield is recommended when handling larger quantities.	Ensure a snug fit to protect against splashes and vapors.
Body	Flame-resistant lab coat	A lab coat made of Nomex® or a similar flame-resistant material is essential.
Respiratory	Use in a well-ventilated area or a chemical fume hood.	If ventilation is inadequate or in case of a spill, a NIOSH-approved respirator with organic vapor cartridges is necessary.[7]

Experimental Protocols: Safe Handling and Storage

Following standardized procedures for handling and storage is critical to prevent accidents and ensure a safe working environment.

Handling Protocol

• Preparation : Before handling, ensure that a chemical fume hood is operational and that all necessary PPE is readily available and in good condition. Locate the nearest eyewash station and safety shower.

• Dispensing : When transferring 2,2,5-Trimethylhexane, do so within the fume hood to minimize vapor accumulation. Use only non-sparking tools and equipment.[8]

• Grounding : For transfers between metal containers, ensure that the containers are bonded and grounded to prevent static electricity discharge, which can ignite flammable vapors.

• Heating : Never heat 2,2,5-Trimethylhexane with an open flame. Use a heating mantle, steam bath, or another controlled heating source.

• Spill Management : In case of a small spill, absorb the liquid with a chemical absorbent material. For larger spills, evacuate the area and follow your institution's emergency procedures.

Storage Protocol

• Container : Store 2,2,5-Trimethylhexane in a tightly sealed, properly labeled container.

• Location : Store in a designated flammable liquids storage cabinet.[9][10] These cabinets are designed to be fire-resistant and to contain spills.

• Segregation : Store away from oxidizing agents and other incompatible materials to prevent hazardous reactions.[10]

• Ventilation : Ensure the storage area is well-ventilated.[9]

Disposal Plan

Proper disposal of 2,2,5-Trimethylhexane and contaminated materials is essential to protect the environment and comply with regulations.

• Waste Collection : Collect waste 2,2,5-Trimethylhexane in a dedicated, clearly labeled, and sealed container. Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Labeling : The waste container must be labeled as "Hazardous Waste" and include the full chemical name "2,2,5-Trimethylhexane" and the associated hazards (e.g., "Flammable Liquid").

• Storage of Waste : Store the hazardous waste container in a designated satellite accumulation area, which should be a flammable liquids storage cabinet, away from ignition sources.

• Disposal Request : Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department. Do not pour 2,2,5-Trimethylhexane down the drain.[11]

Workflow for Safe Handling of 2,2,5-Trimethylhexane

Caption: A workflow diagram illustrating the key steps for the safe handling of 2,2,5-Trimethylhexane.

References

• 1. Pocket Guide to Chemical Hazards | NIOSH | CDC [cdc.gov]
• 2. amo-csd.lbl.gov [amo-csd.lbl.gov]
• 3. chemtools.com.au [chemtools.com.au]
• 4. CDC - NIOSH Pocket Guide to Chemical Hazards - Index of Chemical Names : A [cdc.gov]
• 5. cdn.mscdirect.com [cdn.mscdirect.com]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - Hexane isomers (excluding n-Hexane) [cdc.gov]
• 7. TRIMETHYLBENZENE, MIXED ISOMERS | Occupational Safety and Health Administration [osha.gov]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. wellbefore.com [wellbefore.com]
• 10. calpaclab.com [calpaclab.com]
• 11. ehs.yale.edu [ehs.yale.edu]